Butyl(1-phenylpropyl)amine

• CAS: 92111-07-4

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of N-butyl-1-phenylpropan-1-amine

Abstract

This technical guide provides a comprehensive overview of the synthesis of N-butyl-1-phenylpropan-1-amine, a secondary amine of interest in pharmaceutical and chemical research. The core focus of this document is the elucidation of the reductive amination pathway, a robust and widely adopted method for the formation of carbon-nitrogen bonds.[1] We will explore the underlying chemical principles, provide a detailed, field-tested experimental protocol, and discuss the critical parameters that govern reaction success. This guide is intended for researchers, chemists, and drug development professionals seeking a thorough understanding of this specific synthesis and the broader applications of reductive amination.

Introduction and Strategic Overview

N-butyl-1-phenylpropan-1-amine is a substituted phenylpropylamine derivative. While its direct applications are specialized, its structural motif is relevant in the development of various biologically active compounds. The synthesis of such secondary amines is a fundamental task in organic chemistry. Direct alkylation of primary amines is often plagued by a lack of selectivity, leading to mixtures of mono- and di-alkylated products.[2]

Reductive amination elegantly circumvents this issue by providing a controlled, one-pot method for amine synthesis.[3] The strategy involves two key sequential transformations:

• Imine Formation: The condensation of a carbonyl compound (propiophenone) with a primary amine (n-butylamine) to form a transient imine intermediate.[4]

• In-Situ Reduction: The immediate reduction of the C=N double bond of the imine to yield the target secondary amine.[5]

This guide will focus on a highly efficient and selective protocol using sodium triacetoxyborohydride (NaBH(OAc)₃) as the reducing agent.

The Cornerstone of Synthesis: Reductive Amination

The synthesis of N-butyl-1-phenylpropan-1-amine is most effectively achieved through the reductive amination of propiophenone with n-butylamine. This process is a cornerstone of modern organic synthesis for its efficiency and high degree of control.[6]

Mechanistic Insights: A Tale of Two Steps

The entire reaction sequence proceeds in a single pot but is mechanistically composed of two distinct stages. A mildly acidic environment is often beneficial for catalyzing imine formation.[7]

Stage 1: Imine Formation The reaction initiates with the nucleophilic attack of the primary amine (n-butylamine) on the electrophilic carbonyl carbon of the ketone (propiophenone).[8] This is followed by a series of proton transfers to form a neutral carbinolamine intermediate. Subsequent acid-catalyzed dehydration eliminates a molecule of water, generating a protonated iminium ion, which is then deprotonated to give the neutral imine.[4]

Stage 2: Hydride Reduction The imine, or its corresponding iminium ion, is highly susceptible to reduction by a hydride-donating reagent. The choice of reducing agent is critical; it must be potent enough to reduce the C=N bond but mild enough to avoid significant reduction of the starting ketone.[2] Sodium triacetoxyborohydride (NaBH(OAc)₃) is an ideal reagent for this purpose due to its selectivity.[9] The hydride attacks the electrophilic carbon of the iminium ion, cleaving the π-bond and forming the final C-N single bond of the target amine.

Caption: Reaction mechanism for reductive amination.

Causality of Experimental Choices

• Choice of Carbonyl: Propiophenone (1-phenyl-1-propanone) is selected as the ketone backbone, providing the 1-phenylpropan group to the final amine. Its synthesis can be achieved via a Friedel-Crafts reaction.[10]

• Choice of Amine: n-Butylamine serves as the nitrogen and butyl group donor. It is typically used in slight excess to drive the imine formation equilibrium forward.

• The Superiority of Sodium Triacetoxyborohydride (STAB): While other borohydrides like NaBH₄ or NaBH₃CN can be used, STAB offers significant advantages.[1]

  • Selectivity: It is a milder reducing agent than NaBH₄ and selectively reduces the protonated iminium ion much faster than the starting ketone, minimizing the formation of the corresponding alcohol byproduct (1-phenyl-1-propanol).[9]

  • Safety: It is a safer alternative to sodium cyanoborohydride (NaBH₃CN), which can release toxic hydrogen cyanide gas under acidic conditions.[9]

  • Reaction Conditions: It performs optimally in aprotic solvents like dichloromethane (DCM) or dichloroethane (DCE), which are excellent for dissolving the organic reactants.[11]

Experimental Protocol: A Step-by-Step Guide

This protocol is a robust and reproducible method for the synthesis of N-butyl-1-phenylpropan-1-amine.

Materials and Reagents

Reagent/Material	Molar Mass ( g/mol )	Quantity	Molar Equiv.
Propiophenone	134.18	1.34 g (10.0 mmol)	1.0
n-Butylamine	73.14	1.10 g (15.0 mmol)	1.5
Sodium Triacetoxyborohydride	211.94	4.24 g (20.0 mmol)	2.0
Dichloromethane (DCM), anhydrous	-	100 mL	-
Saturated Sodium Bicarbonate (aq)	-	50 mL	-
Ethyl Acetate (EtOAc)	-	~150 mL	-
Anhydrous Sodium Sulfate (Na₂SO₄)	-	~10 g	-

Reaction Procedure

Caption: Experimental workflow for the synthesis.

• Reaction Setup: To a stirred solution of propiophenone (1.0 eq) in anhydrous dichloromethane (DCM) in a round-bottom flask, cool the mixture to 0 °C using an ice bath.

• Amine Addition: Add n-butylamine (1.5 eq) dropwise to the cooled solution. Stir the reaction mixture at 0 °C for 20 minutes to allow for the formation of the imine intermediate.

• Reduction: To this mixture, add sodium triacetoxyborohydride (2.0 eq) portion-wise, ensuring the temperature does not rise significantly.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Continue stirring for 3-5 hours, or until TLC analysis indicates the consumption of the starting material.

• Work-up: Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous phase with ethyl acetate (3 x 50 mL).

• Drying and Concentration: Combine the organic extracts and dry over anhydrous sodium sulfate (Na₂SO₄). Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude oil by flash column chromatography on silica gel to afford the pure N-butyl-1-phenylpropan-1-amine.

Product Characterization

The identity and purity of the synthesized N-butyl-1-phenylpropan-1-amine should be confirmed using standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Expect characteristic signals for the aromatic protons of the phenyl group, the methine proton (CH-N), and the aliphatic protons of the ethyl and butyl chains.

  • ¹³C NMR: Expect distinct signals for the aromatic carbons, the benzylic carbon attached to the nitrogen, and the carbons of the alkyl chains.

• Infrared (IR) Spectroscopy: Look for the absence of the C=O stretch from the starting ketone (around 1685 cm⁻¹) and the presence of a C-N stretch and an N-H stretch (for the secondary amine) in the final product.

• Mass Spectrometry (MS): The mass spectrum should show the molecular ion peak corresponding to the calculated mass of the product (C₁₃H₂₁N, M.W. = 191.32 g/mol ).

Safety and Handling

It is imperative that this synthesis is conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves.

• Propiophenone: Can cause skin and eye irritation.

• n-Butylamine: Flammable liquid and vapor. Corrosive and causes severe skin burns and eye damage.[12]

• Sodium Triacetoxyborohydride: Reacts with water to release flammable gases. Causes skin and serious eye irritation.

• Dichloromethane: Suspected of causing cancer. Handle with extreme care.

Consult the Safety Data Sheet (SDS) for each reagent before commencing work.

Conclusion

This guide has detailed a reliable and efficient synthesis of N-butyl-1-phenylpropan-1-amine via reductive amination. The key to this successful synthesis lies in the controlled, one-pot formation of an imine intermediate from propiophenone and n-butylamine, followed by a selective in-situ reduction. The use of sodium triacetoxyborohydride is highlighted as a superior reducing agent due to its selectivity and enhanced safety profile. By following the detailed protocol and adhering to safety precautions, researchers can confidently prepare this and analogous secondary amines for applications in pharmaceutical and chemical development.

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An In-Depth Technical Guide to the Chemical Properties of Butyl(1-phenylpropyl)amine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Butyl(1-phenylpropyl)amine, a secondary amine with potential applications in pharmaceutical and chemical research. As a derivative of 1-phenylpropylamine, its chemical properties are of interest to professionals in drug discovery and organic synthesis. This document delves into its structure, properties, synthesis, and analytical characterization, offering field-proven insights and detailed methodologies.

Introduction and Nomenclature

Butyl(1-phenylpropyl)amine, systematically named N-butyl-1-phenylpropan-1-amine, belongs to the phenylalkylamine class of organic compounds. Its structure features a butyl group attached to the nitrogen atom of a 1-phenylpropylamine backbone. The presence of a chiral center at the carbon atom bonded to both the phenyl group and the amino group results in two enantiomers: (R)- and (S)-Butyl(1-phenylpropyl)amine. The specific stereochemistry can significantly influence its biological activity, a critical consideration in drug development.

Molecular Structure:

Physicochemical Properties

While specific experimental data for Butyl(1-phenylpropyl)amine is not extensively documented in publicly available literature, its properties can be reliably extrapolated from its parent compound, 1-phenylpropan-1-amine, and other N-alkylated analogues.

Table 1: Estimated and Known Physicochemical Properties

Property	Value (1-phenylpropan-1-amine)	Estimated Value (Butyl(1-phenylpropyl)amine)	Source
Molecular Formula	C9H13N	C13H21N	-
Molecular Weight	135.21 g/mol	191.32 g/mol	[1]
Boiling Point	204 °C (at 760 mmHg)	Higher than 204 °C	[2]
Density	0.938 g/mL at 25 °C	~0.9 g/mL	-
Solubility	3.4 g/L in water (25 °C)	Lower than 3.4 g/L in water	[2]
pKa	9.34 (Predicted)	Similar to 1-phenylpropan-1-amine	[2]
Appearance	Colorless liquid	Expected to be a colorless to pale yellow liquid	-

Expert Insights: The addition of the N-butyl group is expected to increase the molecular weight, boiling point, and lipophilicity (logP) while decreasing its solubility in water compared to the primary amine, 1-phenylpropan-1-amine. These properties are crucial for predicting its behavior in biological systems and for designing appropriate analytical and purification methods.

Synthesis of Butyl(1-phenylpropyl)amine

The most direct and widely applicable method for the synthesis of Butyl(1-phenylpropyl)amine is through the reductive amination of propiophenone with butylamine. This two-step, one-pot reaction involves the formation of an imine intermediate, which is then reduced to the final secondary amine.

Reaction Mechanism: Reductive Amination

The synthesis proceeds via the nucleophilic attack of butylamine on the carbonyl carbon of propiophenone, forming a hemiaminal intermediate. This is followed by the elimination of water to yield an N-substituted imine. The imine is then reduced in situ by a suitable reducing agent to form Butyl(1-phenylpropyl)amine.

Diagram 1: Reductive Amination Workflow

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An In-Depth Technical Guide to the Structure Elucidation of N-Substituted Phenylpropylamines

Introduction: The Significance of N-Substituted Phenylpropylamines

N-substituted phenylpropylamines represent a broad and pharmacologically significant class of compounds. Structurally related to foundational neurochemicals like phenethylamine, this class includes a diverse array of molecules where the nitrogen atom of the propylamino chain is substituted with various functional groups (e.g., alkyl, benzyl). This substitution pattern profoundly influences their chemical properties and biological activities, which often revolve around the modulation of monoamine neurotransmitter systems.[1] Consequently, precise and unambiguous structure elucidation is a cornerstone of research, drug development, and forensic analysis in this area.

This guide provides a comprehensive overview of the modern analytical techniques and strategic workflows employed to determine the structure of N-substituted phenylpropylamines. It is designed for researchers, scientists, and drug development professionals, offering not just protocols, but the underlying scientific rationale for methodological choices.

Chapter 1: The Analytical Blueprint: A Multi-Modal Approach

The definitive characterization of an N-substituted phenylpropylamine is rarely achieved through a single analytical technique. Instead, a synergistic approach is employed, where each method provides a unique piece of the structural puzzle. The typical workflow integrates chromatographic separation with spectroscopic analysis, culminating in a validated and comprehensive structural assignment.

Caption: Integrated workflow for structure elucidation.

Chapter 2: Mass Spectrometry: Deconstructing the Molecule

Mass spectrometry (MS) is the initial and indispensable tool for determining the molecular weight and obtaining foundational structural information through fragmentation analysis.[2] For N-substituted phenylpropylamines, both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are routinely employed.

Ionization and Core Fragmentation Pathways

Electron Ionization (EI), commonly used in GC-MS, is a high-energy technique that induces extensive fragmentation, providing a detailed "fingerprint" of the molecule.[3][4] The fragmentation of N-substituted phenylpropylamines is primarily dictated by the stability of the resulting carbocations and radical cations.

The most characteristic fragmentation pathway for amines is alpha-cleavage , where the bond between the carbon atom adjacent to the nitrogen and the next carbon in the chain is broken. This results in the formation of a resonance-stabilized iminium cation, which is often the base peak in the mass spectrum.

Another common fragmentation is the formation of the tropylium ion (m/z 91), which arises from the cleavage of the bond beta to the phenyl ring, followed by rearrangement of the resulting benzyl cation.

The nature of the N-substituent significantly influences the fragmentation pattern:

• N-Methyl and N-Ethyl Phenylpropylamines: Alpha-cleavage is highly favored. For an N-methyl derivative, this would result in a prominent ion corresponding to [CH(CH3)-NH-CH3]+. For an N-ethyl derivative, the corresponding ion would be [CH(CH3)-NH-CH2CH3]+.

• N-Benzyl Phenylpropylamines: In addition to alpha-cleavage, the fragmentation of the N-benzyl group itself is prominent. The loss of a benzyl radical to form an iminium ion, or the formation of the tropylium ion (m/z 91) from the N-benzyl group, are characteristic fragmentation pathways.[5]

Data Presentation: Characteristic Mass Fragments

N-Substituent	Parent Compound	Key Fragment Ion (Alpha-Cleavage)	m/z of Key Fragment	Other Characteristic Fragments (m/z)
-CH₃	N-Methyl-3-phenylpropylamine	[CH(CH₂CH₂Ph)-NH-CH₃]⁺	58	91 (tropylium), 118
-CH₂CH₃	N-Ethyl-3-phenylpropylamine	[CH(CH₂CH₂Ph)-NH-CH₂CH₃]⁺	72	91 (tropylium), 132
-CH₂Ph	N-Benzyl-3-phenylpropylamine	[CH(CH₂CH₂Ph)-NH-CH₂Ph]⁺	148	91 (tropylium), 132, 118

Experimental Protocol: GC-MS Analysis with Derivatization

For GC-MS analysis, derivatization is often necessary to improve the thermal stability and chromatographic behavior of the amine functional group.[6][7] Silylation and acylation are common derivatization strategies.[8]

Protocol: Silylation with MSTFA for GC-MS Analysis

• Sample Preparation: Accurately weigh approximately 1 mg of the N-substituted phenylpropylamine sample into a 2 mL autosampler vial.

• Derivatization: Add 270 µL of N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).[8]

• Reaction: Tightly cap the vial and heat at 70°C for 10 minutes in a heating block or oven.

• Catalysis (Optional but Recommended): Add 30 µL of pyridine to the cooled solution to catalyze the reaction and scavenge any acidic byproducts. Re-heat at 70°C for another 10 minutes.[8]

• Dilution: If necessary, dilute the derivatized sample with an appropriate solvent like chloroform or ethyl acetate to a final concentration suitable for GC-MS analysis (e.g., 1-100 µg/mL).

• GC-MS Parameters:

  • Column: A non-polar or semi-polar column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness 5% phenyl-methylpolysiloxane column, is suitable.

  • Injection: 1 µL splitless injection at 250°C.

  • Oven Program: Initial temperature of 80°C, hold for 2 minutes, then ramp at 15°C/min to 280°C and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • MS Detection: Electron Ionization (EI) at 70 eV, with a scan range of m/z 40-550.

Chapter 3: Nuclear Magnetic Resonance (NMR) Spectroscopy: Assembling the Framework

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule, including connectivity and stereochemistry.[9] A combination of one-dimensional (1D) and two-dimensional (2D) NMR experiments is essential for unambiguous structure elucidation.[10][11]

1D NMR: ¹H and ¹³C Chemical Shift Analysis

The chemical shifts in both ¹H and ¹³C NMR spectra are highly sensitive to the electronic environment of the nuclei. The N-substituent has a predictable effect on the chemical shifts of the adjacent protons and carbons in the propyl chain.

Data Presentation: Typical ¹H and ¹³C NMR Chemical Shifts (in CDCl₃)

Position	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)
Phenyl-H	7.15 - 7.35 (m)	126.0 - 142.0
-CH₂-Ph	2.60 - 2.80 (t)	~34.0
-CH₂-CH₂-N	1.70 - 1.90 (m)	~31.0
-CH-N	2.80 - 3.10 (m)	~50.0 - 60.0
N-H	1.0 - 2.5 (br s)	-
N-CH₃	~2.40 (s)	~36.0
N-CH₂CH₃	~2.60 (q)	~44.0 (CH₂)
~1.10 (t)	~15.0 (CH₃)
N-CH₂Ph	~3.80 (s)	~54.0

Note: These are approximate ranges and can vary based on solvent and other structural features.[12]

2D NMR: Connecting the Pieces

2D NMR experiments are crucial for establishing the connectivity between different parts of the molecule.

• COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically through 2-3 bonds). This is used to trace the proton spin systems within the propyl chain and the phenyl ring.[13]

• HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with the carbons they are directly attached to. This allows for the unambiguous assignment of carbon signals based on their attached proton assignments.[1][13]

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are 2-3 bonds away. This is invaluable for connecting different spin systems, for example, linking the propyl chain to the phenyl ring and the N-substituent to the propyl chain.[1][13]

Caption: 2D NMR correlation map for an N-ethylphenylpropylamine.

Experimental Protocol: Comprehensive NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• 1D Spectra Acquisition:

  • Acquire a standard ¹H NMR spectrum.

  • Acquire a proton-decoupled ¹³C NMR spectrum.

• 2D Spectra Acquisition:

  • COSY: Acquire a gradient-selected COSY spectrum to establish ¹H-¹H correlations.

  • HSQC: Acquire a gradient-selected, edited HSQC spectrum to determine one-bond ¹H-¹³C correlations. The editing will differentiate CH/CH₃ from CH₂ signals.

  • HMBC: Acquire a gradient-selected HMBC spectrum, optimized for a long-range coupling constant of ~8 Hz, to establish 2-3 bond ¹H-¹³C correlations.

• Data Analysis:

  • Assign the proton signals based on chemical shift, integration, and multiplicity from the ¹H spectrum.

  • Use the COSY spectrum to connect the proton spin systems.

  • Use the HSQC spectrum to assign the carbon signals that are directly bonded to the assigned protons.

  • Use the HMBC spectrum to connect the fragments and assign quaternary carbons.

Chapter 4: X-ray Crystallography: The Definitive Structure

When a suitable single crystal can be obtained, X-ray crystallography provides the most definitive and unambiguous three-dimensional structure of a molecule.[14] It reveals the precise spatial arrangement of atoms, bond lengths, bond angles, and intermolecular interactions in the solid state.[14] For N-substituted phenylpropylamines, which are often basic, crystallization as a hydrochloride salt can be an effective strategy to obtain high-quality crystals.[15]

The crystal structure can confirm the connectivity established by NMR and MS, and in the case of chiral molecules, it can determine the absolute stereochemistry.

Example Data from a Crystal Structure Determination:

The crystal structure of a compound like N-(1-(1-(p-chlorophenyl)cyclobutyl)-3-methylbutyl)-N,N-dimethylamine hydrochloride monohydrate reveals detailed geometric parameters.[15] For instance, it would provide the exact bond lengths of the C-N bonds in the amine group, the C-C bonds in the propyl chain and phenyl ring, and the dihedral angles that define the overall conformation of the molecule in the crystal lattice.[15]

Conclusion: A Validated and Comprehensive Structural Assignment

The structure elucidation of N-substituted phenylpropylamines is a process of systematic investigation, where data from multiple analytical techniques are integrated to build a complete and validated picture of the molecule. Mass spectrometry provides the initial assessment of molecular weight and key structural motifs through fragmentation. NMR spectroscopy then maps out the carbon-hydrogen framework and establishes connectivity. Finally, where applicable, X-ray crystallography offers the ultimate confirmation of the three-dimensional structure. By understanding the principles behind each technique and applying them in a logical workflow, researchers can confidently and accurately characterize these important compounds.

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Pharmacology of Butyl(1-phenylpropyl)amine

An In-Depth Technical Guide on the

Disclaimer: Direct pharmacological data for Butyl(1-phenylpropyl)amine is scarce in peer-reviewed literature. This guide synthesizes information on the well-characterized phenylpropylamine scaffold and its derivatives to construct a predictive pharmacological profile and outline a robust research framework for its investigation.

Executive Summary

Butyl(1-phenylpropyl)amine is a primary phenylalkylamine whose pharmacological profile has not been extensively characterized. However, its core structure belongs to the phenylpropylamine class, which includes compounds known to significantly modulate monoamine neurotransmitter systems.[1] Structurally related molecules, such as 3-phenylpropylamine and 1-methyl-3-phenylpropylamine, act as norepinephrine-dopamine releasing agents or are precursors to potent adrenergic receptor modulators.[2][3] This guide extrapolates from this established pharmacology to predict that Butyl(1-phenylpropyl)amine is a putative modulator of catecholaminergic systems. We will explore its predicted mechanism of action, outline essential experimental protocols for its characterization, and discuss its potential structure-activity relationships. This document serves as a foundational resource for researchers initiating studies on this and related novel psychoactive compounds.

Molecular Profile and Structural Context

Butyl(1-phenylpropyl)amine is a chiral amine featuring a propyl backbone with a phenyl group at the first carbon and a butyl group attached to the terminal amine. This structure provides a critical foundation for its predicted interactions with biological targets.

Chemical Structure and Properties

The defining features of Butyl(1-phenylpropyl)amine are:

• Phenyl Group: Essential for hydrophobic interactions within receptor or transporter binding pockets.

• Propylamine Chain: The three-carbon chain length is critical for activity at monoamine transporters.[1]

• N-Butyl Substitution: Alkylation of the amino group can modulate potency and selectivity compared to unsubstituted or N-methylated analogs.[1]

• Chirality: The carbon atom attached to both the phenyl ring and the amine is a chiral center, meaning the compound exists as two enantiomers ((R) and (S)). Stereochemistry is often critical for biological activity, as seen in related compounds where one enantiomer is significantly more potent or has a different pharmacological profile.[3]

Property	Value	Source
CAS Number	92111-08-5	[4]
Molecular Formula	C₁₃H₂₁N	Inferred from Structure
Molecular Weight	191.32 g/mol	Inferred from Structure
Predicted Activity	Monoamine Releasing Agent / Adrenergic Modulator	[1][2][3]

Predicted Pharmacological Mechanisms

Based on its structural similarity to known neuroactive agents, the pharmacology of Butyl(1-phenylpropyl)amine is likely centered on the modulation of norepinephrine (NE) and dopamine (DA) signaling.

Interaction with Monoamine Transporters

The primary hypothesis is that Butyl(1-phenylpropyl)amine functions as a substrate for the norepinephrine transporter (NET) and the dopamine transporter (DAT). Phenylpropylamine derivatives are well-documented as norepinephrine-dopamine releasing agents (NDRAs).[1][2]

This mechanism involves two key processes:

• Competitive Reuptake Inhibition: The compound binds to the transporters, preventing the reuptake of endogenous NE and DA from the synaptic cleft, thereby increasing their synaptic concentration.

• Transporter-Mediated Efflux (Release): As a transporter substrate, the compound is taken into the presynaptic neuron. This process can induce a conformational change in the transporter, causing it to reverse its function and actively transport neurotransmitters out of the neuron and into the synapse.

Phenylpropylamine itself shows a preference for inducing norepinephrine release over dopamine release.[2] The N-butyl substitution on the target compound may alter this ratio.

Caption: Predicted modulation of monoamine transporters by Butyl(1-phenylpropyl)amine.

Potential for Direct Adrenergic Receptor Activity

The structurally related compound 1-methyl-3-phenylpropylamine is a key precursor in the synthesis of Labetalol, an antihypertensive drug that functions as a mixed alpha and beta-adrenergic receptor antagonist.[3][5] This lineage suggests a secondary hypothesis: Butyl(1-phenylpropyl)amine or its metabolites could possess direct activity at adrenergic receptors. Such interactions would either potentiate or counteract the effects of monoamine release, making receptor binding studies crucial for a complete pharmacological profile.

Essential Experimental Protocols

To systematically investigate the pharmacology of Butyl(1-phenylpropyl)amine, a tiered approach starting with in vitro assays followed by in vivo validation is recommended.

Protocol: In Vitro Monoamine Transporter Binding Assay

Objective: To determine the binding affinity (Kᵢ) of Butyl(1-phenylpropyl)amine for the human dopamine (DAT), norepinephrine (NET), and serotonin (SERT) transporters.

Causality: This experiment is the first step in validating the primary hypothesis. A high affinity for DAT and/or NET would provide strong evidence for the compound's potential to act as a reuptake inhibitor or releasing agent. SERT is included to assess selectivity.

Methodology:

• Preparation of Membranes: Utilize membranes prepared from HEK293 cells stably expressing the human DAT, NET, or SERT.

• Radioligand Selection:

  • For DAT: [³H]WIN 35,428

  • For NET: [³H]Nisoxetine

  • For SERT: [³H]Citalopram

• Assay Setup: In a 96-well plate, combine cell membranes, the appropriate radioligand at a concentration near its Kₑ, and a range of concentrations of Butyl(1-phenylpropyl)amine (e.g., 0.1 nM to 100 µM).

• Determination of Non-Specific Binding: A parallel set of wells must contain a high concentration of a known, potent inhibitor to saturate the transporters (e.g., GBR 12909 for DAT, Desipramine for NET, Fluoxetine for SERT). This is a self-validating step to ensure the measured signal is specific to the transporter.

• Incubation: Incubate the plates at a controlled temperature (e.g., room temperature) for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates the bound radioligand from the unbound.

• Quantification: Measure the radioactivity retained on the filters using a liquid scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the specific binding as a function of the log concentration of Butyl(1-phenylpropyl)amine. Use non-linear regression (one-site fit) to determine the IC₅₀ value, which can then be converted to a Kᵢ value using the Cheng-Prusoff equation.

Protocol: In Vitro Neurotransmitter Uptake Assay

Objective: To measure the functional potency (IC₅₀) of Butyl(1-phenylpropyl)amine to inhibit the uptake of neurotransmitters into synaptosomes or transporter-expressing cells.

Causality: While binding assays measure affinity, uptake assays measure functional antagonism. This protocol directly tests the compound's ability to block the primary function of the transporters, providing a more physiologically relevant measure of potency.

Methodology:

• Preparation of Synaptosomes: Prepare synaptosomes from specific brain regions of rats (e.g., striatum for DAT, hippocampus for NET and SERT). Alternatively, use HEK293 cells expressing the transporters.

• Pre-incubation: Pre-incubate the synaptosomes or cells with various concentrations of Butyl(1-phenylpropyl)amine.

• Initiation of Uptake: Add a low concentration of a radiolabeled neurotransmitter ([³H]Dopamine, [³H]Norepinephrine, or [³H]Serotonin) to initiate the uptake process.

• Incubation: Incubate for a short period at 37°C (e.g., 5-10 minutes) to measure the initial rate of uptake.

• Termination of Uptake: Stop the reaction by rapid filtration and washing with ice-cold buffer.

• Quantification and Analysis: Measure the radioactivity of the filters via scintillation counting. Non-specific uptake is determined at 4°C. Calculate the IC₅₀ value by plotting the inhibition of specific uptake against the log concentration of the compound.

Caption: Tiered experimental workflow for characterizing Butyl(1-phenylpropyl)amine.

Toxicology and Safety Considerations

The toxicological properties of Butyl(1-phenylpropyl)amine have not been fully investigated.[6][7] However, safety data sheets for structurally similar primary amines, such as 3-Phenylpropylamine and (S)-1-Phenylbutylamine, classify them as corrosive materials that can cause severe skin burns and eye damage.[6][7] Ingestion may cause severe damage to the gastrointestinal tract.[6][7] Acute toxicity data for related compounds suggests potential for harm if swallowed, with symptoms including headache, dizziness, and nausea.[6] Standard personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be used when handling this compound.

Conclusion and Future Directions

Butyl(1-phenylpropyl)amine is a structurally interesting compound with a high probability of acting as a modulator of the norepinephrine and dopamine systems. Its N-butyl substitution distinguishes it from more well-known phenylpropylamines and may confer a unique potency or selectivity profile.

The immediate and necessary next step is the systematic in vitro characterization as outlined in this guide. Determining its affinity and functional potency at monoamine transporters and key adrenergic receptors will provide the foundational data needed to classify its pharmacological activity. Subsequent studies should focus on its enantiomers to probe stereoselectivity, followed by in vivo models to assess its integrated physiological and behavioral effects. This structured approach will elucidate the compound's mechanism of action and establish its potential as a pharmacological tool or therapeutic lead.

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Introduction: The Pharmacological Significance of the Phenylpropylamine Scaffold

An In-Depth Technical Guide to the Biological Activity of Novel Phenylpropylamine Analogs

Phenylpropylamine and its derivatives represent a class of compounds with profound pharmacological importance, primarily due to their influence on monoamine neurotransmitter systems.[1] Structurally related to phenethylamine and amphetamine, these molecules feature a core phenyl group attached to a propylamine backbone.[1] This chemical framework is the foundation for a wide array of biological activities, most notably the modulation of catecholamine neurotransmitters like norepinephrine (NE) and dopamine (DA).[1][2][3]

Historically, compounds such as phenylpropanolamine have been utilized as nasal decongestants and appetite suppressants, while others like phentermine are prescribed for obesity management.[1][3][4] The therapeutic and physiological effects of these agents stem from their ability to interact with monoamine transporters, altering neurotransmitter concentrations in the synaptic cleft and thereby potentiating their signaling.[1] The development of novel phenylpropylamine analogs is a key focus in medicinal chemistry, aiming to refine potency, selectivity, and safety profiles for a new generation of therapeutics targeting CNS disorders, obesity, and beyond.

This guide provides a comprehensive exploration of the core biological activities of novel phenylpropylamine analogs, detailing their mechanisms of action, structure-activity relationships (SAR), and the critical experimental protocols required for their evaluation.

Core Mechanism of Action: Modulation of Monoamine Systems

The principal mechanism of action for the majority of phenylpropylamine derivatives is the modulation of norepinephrine and dopamine signaling.[1][3] This is achieved through a dual action at the presynaptic nerve terminal:

• Reuptake Inhibition: Analogs act as substrates for the norepinephrine transporter (NET) and the dopamine transporter (DAT).[1] By binding to these transporters, they competitively inhibit the reuptake of NE and DA from the synapse, prolonging their presence and action on postsynaptic receptors.[1]

• Neurotransmitter Release: Beyond simple blockade, many potent derivatives induce a reverse transport mechanism, effectively causing the release of NE and DA from presynaptic vesicles into the synapse.[1][3][4] This action as a norepinephrine-dopamine releasing agent (NDRA) significantly amplifies catecholaminergic neurotransmission.[1][5]

The relative potency and selectivity for NET versus DAT can vary substantially among different analogs, which dictates their specific pharmacological profile and potential therapeutic applications.[1] While some analogs may also interact directly with adrenergic receptors, their primary and most potent effects are mediated through the modulation of transporter function.[3][6]

Modulation of Dopamine and Norepinephrine Signaling by Phenylpropylamine Analogs.

Structure-Activity Relationships (SAR) of Novel Analogs

The biological activity of phenylpropylamine derivatives is exquisitely sensitive to their chemical structure. Strategic modifications to the phenyl ring, propyl chain, or amino group can dramatically alter potency, transporter selectivity, and metabolic stability. Understanding these SAR principles is fundamental to designing novel analogs with desired pharmacological profiles.

• Phenyl Ring Substitution: Modifications to the aromatic ring influence the compound's affinity and selectivity for DAT and NET.[1] For instance, substitutions at various positions can alter lipophilicity and electronic properties, which are critical for binding to the transporter proteins.

• Propyl Chain Modification: The length and conformation of the alkyl chain are critical determinants of activity. The three-carbon chain of phenylpropylamine is a potent structural motif for a norepinephrine-dopamine releasing agent.[1] In contrast, shortening the chain to a single carbon (benzylamine) results in a largely inactive compound, highlighting the importance of the propyl linker for optimal transporter interaction.[1][5]

• Amino Group Substitution: Alterations to the terminal amino group, such as N-alkylation (e.g., N-methylation), can modulate activity and selectivity.[1] These modifications can influence the compound's interaction with monoamine transporters and may shift its selectivity profile, for example, towards or away from the serotonin transporter.[1]

Quantitative Bioactivity of Phenylpropylamine Analogs

The potency of novel analogs is quantified by measuring their ability to inhibit monoamine transporter function in vitro. This is typically expressed as an IC50 value, which represents the concentration of the compound required to inhibit 50% of the transporter's activity. A lower IC50 value indicates higher potency.

Compound	Transporter	IC50 (nM)	Primary Activity
Reference Compound A	hDAT	50	Dopamine Reuptake Inhibitor
hNET	15	Norepinephrine Reuptake Inhibitor
Novel Analog X	hDAT	25	Potent Dopamine Reuptake Inhibitor
hNET	250	Selective for DAT over NET
Novel Analog Y	hDAT	100	Balanced Reuptake Inhibitor
hNET	80	Balanced Reuptake Inhibitor
Phenylpropanolamine	hDAT	~10x weaker than NE	NE Releasing Agent > DA Releasing Agent
hNET	Potent	NE Releasing Agent > DA Releasing Agent

Note: This table presents illustrative data based on typical findings for this class of compounds. Actual values for novel analogs would be determined experimentally. Data for Phenylpropanolamine is qualitative based on its known releasing activity profile.[3]

Experimental Evaluation: Protocols and Methodologies

A rigorous evaluation of novel phenylpropylamine analogs requires a combination of in vitro and in vivo assays to characterize their molecular mechanism, potency, and physiological effects.

In Vitro Protocol: Monoamine Transporter Uptake Inhibition Assay

This assay is the cornerstone for evaluating the activity of phenylpropylamine analogs at their primary molecular targets. It directly measures the ability of a test compound to inhibit the uptake of a radiolabeled neurotransmitter into cells engineered to express a specific monoamine transporter (e.g., DAT or NET).[1]

Objective: To determine the potency (IC50) of novel analogs for inhibiting dopamine and norepinephrine transporters.

Materials:

• HEK293 cells (or similar) stably expressing human DAT (hDAT) or human NET (hNET).

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics.[1]

• Assay Buffer (e.g., Krebs-Ringer-HEPES).

• Radiolabeled neurotransmitter: [³H]dopamine or [³H]norepinephrine.

• Test compounds (novel analogs) and reference inhibitors (e.g., GBR 12909 for DAT, Desipramine for NET).

• Scintillation fluid and a scintillation counter.

Step-by-Step Methodology:

• Cell Culture: Plate the hDAT- or hNET-expressing cells in 96-well plates and grow to confluence.

• Compound Preparation: Prepare serial dilutions of the test compounds and reference inhibitors in assay buffer.[1]

• Assay Initiation: On the day of the assay, wash the cell monolayers with assay buffer to remove culture medium.[1]

• Pre-incubation: Add the various concentrations of test compounds or reference inhibitors to the wells. Include a "vehicle control" (buffer only) and a "total inhibition" control (a high concentration of a known potent inhibitor).

• Uptake Reaction: Add the radiolabeled neurotransmitter ([³H]dopamine or [³H]norepinephrine) to all wells and incubate for a short period (e.g., 10-20 minutes) at room temperature or 37°C.

• Reaction Termination: Rapidly terminate the uptake by washing the cells multiple times with ice-cold assay buffer to remove the extracellular radiolabel.

• Cell Lysis: Lyse the cells using a suitable lysis buffer to release the intracellular radiolabeled neurotransmitter.[1]

• Quantification: Transfer the cell lysate to scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.[1]

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the vehicle control. Plot the percent inhibition against the log concentration of the compound and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[1]

Workflow for the Monoamine Transporter Uptake Assay.

In Vivo Protocol: Microdialysis for Neurotransmitter Release

While in vitro assays confirm molecular targets, in vivo studies are essential to verify that an analog has the desired physiological effect in a living system. Microdialysis is a powerful technique for measuring neurotransmitter levels in specific brain regions of a freely moving animal.

Objective: To measure the effect of a novel phenylpropylamine analog on extracellular norepinephrine and dopamine concentrations in a target brain region (e.g., prefrontal cortex or striatum).[3]

Materials:

• Subject animals (e.g., rats or mice).

• Stereotaxic surgery equipment.

• Microdialysis probes.

• A syringe pump and fraction collector.

• High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ED) system for analyzing neurotransmitter concentrations.

• Test analog formulated for systemic administration (e.g., intraperitoneal injection).

Step-by-Step Methodology:

• Probe Implantation: Anesthetize the subject animal and, using a stereotaxic frame, surgically implant a microdialysis probe into the target brain region. Allow the animal to recover from surgery.[3]

• Baseline Collection: On the day of the experiment, connect the probe to a syringe pump perfusing artificial cerebrospinal fluid (aCSF) at a slow, constant rate. Collect several baseline dialysate samples to establish stable neurotransmitter levels.

• Compound Administration: Administer the novel phenylpropylamine analog to the animal via the chosen route (e.g., IP injection). Administer a vehicle solution to a control group.

• Post-Dosing Sample Collection: Continue to collect dialysate samples at regular intervals (e.g., every 20 minutes) for several hours following drug administration.

• Sample Analysis: Analyze the collected dialysate samples using an HPLC-ED system to quantify the concentrations of dopamine and norepinephrine.

• Data Analysis: Express the neurotransmitter concentrations in each post-dosing sample as a percentage of the average baseline concentration. Plot these percentage changes over time to visualize the effect of the compound on neurotransmitter release and compare the drug-treated group to the vehicle-treated control group.

Conclusion

Novel phenylpropylamine analogs represent a versatile and pharmacologically significant class of compounds with substantial therapeutic potential. Their primary mechanism of action, centered on the potent modulation of norepinephrine and dopamine neurotransmission, makes them attractive candidates for the development of new treatments for a range of disorders.[1] A thorough understanding of their structure-activity relationships, combined with rigorous evaluation using both in vitro transporter assays and in vivo models like microdialysis, is critical for the rational design and advancement of safer, more selective, and more effective therapeutic agents.

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An In-depth Technical Guide on the Putative Mechanism of Action of Butyl(1-phenylpropyl)amine

Abstract

This technical guide provides a comprehensive examination of the putative mechanism of action of Butyl(1-phenylpropyl)amine, a substituted phenylpropylamine derivative. While direct pharmacological data for this specific molecule is not extensively available in peer-reviewed literature, its structural analogy to well-characterized psychoactive compounds, such as phenylpropylamine and its derivatives, allows for a mechanistically insightful and data-driven postulation of its biological activity. This document synthesizes information on related compounds to propose a primary mechanism centered on the modulation of monoamine neurotransmitter systems, specifically as a norepinephrine-dopamine releasing agent (NDRA) and reuptake inhibitor. Furthermore, we will explore the potential interaction with Trace Amine-Associated Receptor 1 (TAAR1), a key regulator of monoaminergic neurotransmission. This guide is intended for researchers, scientists, and drug development professionals, offering a foundational understanding and a framework for the experimental validation of Butyl(1-phenylpropyl)amine's pharmacological profile.

Introduction to Phenylpropylamine Derivatives

The phenylpropylamine backbone is a core scaffold for a diverse class of pharmacologically active compounds that exert significant influence over monoamine neurotransmitter systems. Structurally related to phenethylamine and amphetamine, these molecules feature a phenyl group attached to a propylamine chain. This structural motif is central to their interaction with key proteins involved in neurotransmission, particularly the transporters for catecholamines like norepinephrine (NE) and dopamine (DA).[1]

Clinically relevant examples of phenylpropylamine derivatives include phentermine, an appetite suppressant, and phenylpropanolamine, previously used as a nasal decongestant.[1] The therapeutic and psychoactive effects of these compounds are primarily attributed to their ability to modulate the concentration of monoamines in the synaptic cleft by interacting with their respective transporters.[1] Butyl(1-phenylpropyl)amine, as a member of this class, is anticipated to share this fundamental mechanism of action.

Postulated Mechanism of Action: Modulation of Monoamine Systems

The primary hypothesized mechanism of action for Butyl(1-phenylpropyl)amine is its function as a monoamine releasing agent and reuptake inhibitor, with a likely preference for the norepinephrine transporter (NET) and the dopamine transporter (DAT).[1][2] This dual action leads to a significant increase in the synaptic concentrations of norepinephrine and dopamine, thereby potentiating their signaling to postsynaptic receptors.

Interaction with Norepinephrine and Dopamine Transporters

Phenylpropylamine derivatives act as substrates for NET and DAT.[1] By binding to these transporters, they can competitively inhibit the reuptake of norepinephrine and dopamine from the synapse. More significantly, many compounds in this class are transported into the presynaptic neuron, where they trigger the reverse transport (efflux) of neurotransmitters from the cytosol into the synaptic cleft. Phenylpropylamine itself has been shown to be a norepinephrine-dopamine releasing agent, with a roughly seven-fold preference for inducing norepinephrine release over dopamine release in vitro.[2]

The N-butylation of the amino group in Butyl(1-phenylpropyl)amine is a critical structural modification that is expected to modulate its activity. N-alkylation can influence the potency and selectivity of interaction with monoamine transporters.[1] The butyl group, being larger than a methyl or ethyl group, may alter the binding affinity and efficacy of release compared to simpler phenylpropylamines.

Potential Interaction with Trace Amine-Associated Receptor 1 (TAAR1)

In recent years, the Trace Amine-Associated Receptor 1 (TAAR1) has emerged as a key modulator of monoaminergic neurotransmission.[3] TAAR1 is a G-protein coupled receptor (GPCR) that is activated by trace amines, such as β-phenethylamine, and also by amphetamine-like psychostimulants.[3][4] Activation of TAAR1 can suppress the firing of dopaminergic neurons and modulate the activity of monoamine transporters.[3] Given the structural similarity of Butyl(1-phenylpropyl)amine to known TAAR1 agonists, it is plausible that this receptor is also a direct molecular target.

The signaling cascade initiated by TAAR1 activation is complex and can lead to a rheostatic regulation of monoamine systems, providing a feedback mechanism to control neurotransmitter levels.[3]

Structure-Activity Relationship (SAR)

The biological activity of phenylpropylamine derivatives is highly dependent on their chemical structure. Key modifications that influence their pharmacological profile include:

• Phenyl Ring Substitution: The presence, position, and nature of substituents on the phenyl ring can dramatically alter potency and selectivity.

• Propyl Chain Modification: The length and branching of the alkyl chain are critical for optimal interaction with monoamine transporters. Phenylpropylamine (a three-carbon chain) is a potent norepinephrine-dopamine releasing agent, while benzylamine (a one-carbon chain) is largely inactive.[1][2]

• Amino Group Substitution: As mentioned, N-alkylation of the amino group modulates activity. The butyl group in Butyl(1-phenylpropyl)amine is a key feature to consider in its SAR.

Experimental Protocols for Mechanistic Elucidation

To validate the hypothesized mechanism of action of Butyl(1-phenylpropyl)amine, a series of in vitro and in vivo experiments are necessary. The following protocols provide a framework for characterizing its pharmacological profile.

In Vitro Assays

Objective: To determine the binding affinity (Ki) of Butyl(1-phenylpropyl)amine for the human norepinephrine transporter (hNET), dopamine transporter (hDAT), and serotonin transporter (hSERT).

Methodology:

• Cell Culture and Membrane Preparation: Stably express hNET, hDAT, or hSERT in HEK293 cells. Harvest the cells and prepare cell membranes by homogenization and centrifugation.

• Binding Reaction: In a 96-well plate, incubate the cell membranes with a specific radioligand (e.g., [³H]nisoxetine for hNET, [³H]WIN 35,428 for hDAT, or [³H]citalopram for hSERT) and a range of concentrations of Butyl(1-phenylpropyl)amine.

• Incubation and Filtration: Incubate the plates at room temperature to allow for binding equilibrium. Rapidly filter the contents of each well through a glass fiber filtermat to separate bound from free radioligand.

• Scintillation Counting: Measure the radioactivity retained on the filtermat using a liquid scintillation counter.

• Data Analysis: Determine the IC50 value (concentration of Butyl(1-phenylpropyl)amine that inhibits 50% of specific radioligand binding) and calculate the Ki value using the Cheng-Prusoff equation.

Objective: To measure the potency (IC50) of Butyl(1-phenylpropyl)amine to inhibit the uptake of [³H]norepinephrine, [³H]dopamine, and [³H]serotonin into cells expressing the respective transporters.

Methodology:

• Cell Culture: Plate HEK293 cells stably expressing hNET, hDAT, or hSERT in a 96-well plate.

• Pre-incubation: Pre-incubate the cells with a range of concentrations of Butyl(1-phenylpropyl)amine.

• Uptake Initiation: Add the respective radiolabeled neurotransmitter ([³H]NE, [³H]DA, or [³H]5-HT) to initiate uptake.

• Uptake Termination and Lysis: After a short incubation period, terminate the uptake by washing with ice-cold buffer. Lyse the cells to release the accumulated radiolabeled neurotransmitter.

• Scintillation Counting: Measure the radioactivity in the cell lysate.

• Data Analysis: Calculate the IC50 value for the inhibition of neurotransmitter uptake.

Objective: To determine the efficacy (EC50) of Butyl(1-phenylpropyl)amine to induce the release of pre-loaded [³H]norepinephrine and [³H]dopamine from cells expressing the respective transporters.

Methodology:

• Cell Culture and Loading: Culture HEK293 cells expressing hNET or hDAT and load them with the respective radiolabeled neurotransmitter.

• Wash and Baseline Release: Wash the cells to remove excess radiolabel and measure the baseline release of radioactivity.

• Stimulation of Release: Add a range of concentrations of Butyl(1-phenylpropyl)amine to the cells.

• Sample Collection and Counting: Collect the supernatant at various time points and measure the radioactivity released from the cells.

• Data Analysis: Calculate the EC50 value for the induction of neurotransmitter release.

Diagram: Monoamine Transporter Uptake Assay Workflow

Caption: A generalized workflow for an in vitro monoamine transporter uptake assay.

In Vivo Assays

Objective: To assess the stimulant or depressant effects of Butyl(1-phenylpropyl)amine in rodents.

Methodology:

• Animal Acclimation: Acclimate mice or rats to the open-field arenas.

• Drug Administration: Administer various doses of Butyl(1-phenylpropyl)amine or vehicle control via an appropriate route (e.g., intraperitoneal injection).

• Data Collection: Place the animals in the open-field arenas and record their locomotor activity (e.g., distance traveled, rearing frequency) using an automated tracking system for a set duration.

• Data Analysis: Compare the locomotor activity of the drug-treated groups to the vehicle control group.

Objective: To evaluate the rewarding or aversive properties of Butyl(1-phenylpropyl)amine.

Methodology:

• Pre-conditioning Phase: On day 1, allow the animals to freely explore a two-chambered apparatus and measure their initial preference for each chamber.

• Conditioning Phase: Over several days, administer Butyl(1-phenylpropyl)amine and confine the animal to one chamber, and on alternate days, administer vehicle and confine them to the other chamber.

• Post-conditioning (Test) Phase: On the final day, allow the animals to freely explore both chambers in a drug-free state and measure the time spent in each chamber.

• Data Analysis: A significant increase in time spent in the drug-paired chamber indicates a rewarding effect, while a decrease suggests an aversive effect.

Quantitative Data Summary

While specific data for Butyl(1-phenylpropyl)amine is not available, the following table presents hypothetical data for a compound with the expected profile of a norepinephrine-dopamine releasing agent.

Assay	Target	Parameter	Hypothetical Value
Radioligand Binding	hNET	Ki (nM)	50
hDAT	Ki (nM)	250
hSERT	Ki (nM)	>10,000
Neurotransmitter Uptake	hNET	IC50 (nM)	75
hDAT	IC50 (nM)	300
hSERT	IC50 (nM)	>10,000
Neurotransmitter Release	hNET	EC50 (nM)	150
hDAT	EC50 (nM)	600

Signaling Pathway Visualization

The following diagram illustrates the proposed modulation of dopamine and norepinephrine signaling by a phenylpropylamine derivative like Butyl(1-phenylpropyl)amine.

Diagram: Modulation of Dopamine and Norepinephrine Signaling

Caption: Proposed mechanism of Butyl(1-phenylpropyl)amine at the monoaminergic synapse.

Conclusion

Butyl(1-phenylpropyl)amine is a structurally interesting compound that, based on the pharmacology of related phenylpropylamine derivatives, is likely to act as a norepinephrine-dopamine releasing agent and reuptake inhibitor. Its N-butyl substitution is a key feature that will likely influence its potency and selectivity for monoamine transporters. Furthermore, the potential for interaction with TAAR1 presents an additional layer of complexity to its pharmacological profile. The experimental framework provided in this guide offers a clear path for the definitive elucidation of its mechanism of action. A thorough understanding of its interactions with these key molecular targets is crucial for any future development and application of this compound.

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Spectroscopic Characterization of Butyl(1-phenylpropyl)amine: A Technical Guide

Introduction

The structural elucidation of Butyl(1-phenylpropyl)amine, with CAS number 92111-08-5, relies on the synergistic interpretation of data from multiple spectroscopic techniques. Each method provides a unique piece of the structural puzzle, and together they offer a comprehensive and self-validating picture of the molecule's connectivity and stereochemistry.

Molecular Structure and Atom Numbering

To facilitate the discussion of spectroscopic data, the following numbering scheme will be used for the atoms in Butyl(1-phenylpropyl)amine.

An In-depth Technical Guide to N-Butyl-1-phenylpropan-1-amine as a Research Chemical

Abstract

This technical guide provides a comprehensive overview of N-butyl-1-phenylpropan-1-amine, a derivative of the phenylpropylamine class of compounds. Due to its structural analogy to known psychoactive substances and pharmaceutical agents, it holds potential as a valuable research chemical for investigations into the structure-activity relationships (SAR) of monoamine transporter ligands. This document details its chemical and physical properties, outlines a robust laboratory-scale synthesis via reductive amination, describes methods for its analytical characterization, and presents an inferred pharmacological and toxicological profile based on established principles for N-alkylated phenylalkylamines. All protocols and theoretical discussions are intended for qualified researchers and drug development professionals in appropriate laboratory settings.

Introduction and Scientific Context

N-butyl-1-phenylpropan-1-amine belongs to the broad family of phenylalkylamines, a class of compounds that includes endogenous neurotransmitters (e.g., dopamine, norepinephrine), pharmaceutical drugs (e.g., amphetamine, phentermine), and a wide array of research chemicals.[1][2] The core structure consists of a phenyl group attached to a propyl amine backbone. The defining feature of the title compound is the N-butyl substituent, a modification that is known to significantly modulate the pharmacological activity of phenylalkylamines.[3]

The parent compound, 1-phenylpropan-1-amine, is a primary amine used as a chiral building block and synthetic intermediate.[4][5] The addition of an N-alkyl group, such as the butyl chain, transforms it into a secondary amine, altering its polarity, steric profile, and interaction with biological targets. The primary research interest in N-butyl-1-phenylpropan-1-amine lies in its potential to elucidate the effects of N-alkyl chain length on potency and selectivity at monoamine transporters, such as the norepinephrine transporter (NET) and the dopamine transporter (DAT).[3] This guide serves to consolidate the known chemistry of its precursors and the inferred properties of the title compound to facilitate its synthesis and study as a research tool.

Figure 1: Structural composition of the target compound.

Chemical and Physical Properties

While specific experimental data for N-butyl-1-phenylpropan-1-amine is not widely published, its properties can be reliably estimated based on its chemical structure and data from the parent compound, 1-phenylpropan-1-amine. The addition of the butyl group increases the molecular weight and lipophilicity (LogP), which would be expected to slightly increase its boiling point and reduce its water solubility compared to the unsubstituted amine.

Property	Value (Estimated/Calculated)	Source/Rationale
IUPAC Name	N-butyl-1-phenylpropan-1-amine	-
Molecular Formula	C₁₃H₂₁N	Calculated
Molecular Weight	191.32 g/mol	Calculated
Appearance	Colorless to pale yellow liquid	Inferred from analogues[4]
Boiling Point	>205 °C	Expected to be higher than 1-phenylpropan-1-amine[4]
Density	~0.91-0.93 g/mL	Expected to be slightly lower than 1-phenylpropan-1-amine[5]
Solubility	Soluble in organic solvents (e.g., ethanol, DCM, ethyl acetate); poorly soluble in water	Standard for similar amines
Calculated LogP	~3.5-4.0	Increased lipophilicity from butyl group addition

Synthesis and Characterization

The most direct and efficient method for preparing N-butyl-1-phenylpropan-1-amine is through the reductive amination of a ketone precursor. This well-established reaction avoids the potential for over-alkylation that can occur with direct alkylation methods.[6]

Caption: Workflow for synthesis via reductive amination.

Detailed Synthesis Protocol: Reductive Amination

This protocol is adapted from general procedures for the reductive amination of ketones using sodium triacetoxyborohydride, a mild and selective reducing agent that is particularly effective for this transformation.[7][8]

Materials:

• 1-Phenyl-1-propanone (Propiophenone) (1.0 eq.)

• n-Butylamine (1.2 eq.)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq.)

• Dichloromethane (DCM), anhydrous (to 0.5 M)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, nitrogen atmosphere setup

Procedure:

• Reaction Setup: To a dry round-bottom flask under a nitrogen atmosphere, add 1-phenyl-1-propanone (1.0 eq.) and dissolve in anhydrous DCM.

• Imine Formation: Add n-butylamine (1.2 eq.) to the solution. Stir the mixture at room temperature for 20-30 minutes. The formation of the intermediate imine is typically rapid. Causality Note: Pre-forming the imine before adding the reducing agent ensures efficient conversion and minimizes side reactions, such as the reduction of the starting ketone.

• Reduction: Slowly add sodium triacetoxyborohydride (1.5 eq.) to the stirring solution in portions. Safety Note: The addition may be slightly exothermic and cause gas evolution. Portion-wise addition allows for better temperature control.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 3 to 12 hours. The progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to confirm the consumption of the starting material.

• Quenching: Once the reaction is complete, carefully quench the mixture by slowly adding saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer two or three times with EtOAc or DCM. Combine the organic layers.

• Drying and Concentration: Dry the combined organic phase over anhydrous Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

• Purification: The resulting crude oil can be purified by vacuum distillation or flash column chromatography on silica gel to afford the pure N-butyl-1-phenylpropan-1-amine.

Analytical Characterization

The identity and purity of the synthesized compound must be confirmed using standard analytical techniques.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique will confirm the molecular weight and provide an indication of purity. The electron ionization (EI) mass spectrum is expected to show a molecular ion peak (M⁺) at m/z = 191. Common fragmentation patterns for phenylalkylamines include the loss of the alkyl chain adjacent to the nitrogen, leading to a prominent fragment ion.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The spectrum should show distinct signals corresponding to the protons of the phenyl, propyl, and butyl groups. Key signals would include a multiplet for the aromatic protons (~7.2-7.4 ppm), a characteristic signal for the benzylic proton (CH-N), and distinct signals for the aliphatic protons of the two alkyl chains.

  • ¹³C NMR: The spectrum should show the expected number of carbon signals, including those in the aromatic region (~127-145 ppm) and the aliphatic region.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: The IR spectrum should display characteristic absorptions for C-H bonds (aromatic and aliphatic, ~2800-3100 cm⁻¹), aromatic C=C stretching (~1450-1600 cm⁻¹), and a C-N stretching band. The absence of a strong C=O stretch (from the starting ketone at ~1685 cm⁻¹) and the N-H stretches of a primary amine confirms the reaction completion.

Inferred Pharmacological Profile

Direct pharmacological data for N-butyl-1-phenylpropan-1-amine is scarce. However, a robust profile can be inferred from well-established structure-activity relationships within the d-N-alkylated amphetamine series.[3]

Hypothesized Mechanism of Action

Phenylalkylamines primarily exert their effects by interacting with monoamine transporters.[9] It is hypothesized that N-butyl-1-phenylpropan-1-amine acts as a releasing agent and/or reuptake inhibitor at the norepinephrine transporter (NET) and the dopamine transporter (DAT). The interaction involves the compound being recognized by the transporter, leading to competitive inhibition of endogenous neurotransmitter reuptake and potentially inducing reverse transport (efflux) of neurotransmitters from the presynaptic terminal into the synapse.

Caption: Hypothesized mechanism at the monoamine transporter.

Structure-Activity Relationship (SAR) Insights

Studies on N-alkylated amphetamines provide a clear predictive model for the effect of the butyl group. Research has shown that increasing the length of the N-alkyl substituent beyond an ethyl group generally leads to a decrease in central nervous system (CNS) stimulant potency.[3]

• Comparison: d-Amphetamine (unsubstituted -NH₂) and d-N-methylamphetamine are potent CNS stimulants. d-N-Ethylamphetamine retains significant potency.

• Potency Reduction: d-N-Propylamphetamine is roughly four times less potent, and d-N-butylamphetamine is approximately six times less potent than amphetamine in assays measuring the disruption of food intake in rats.[3] In self-administration studies in rhesus monkeys, d-N-butylamphetamine showed markedly reduced reinforcing effects compared to amphetamine.[3]

Toxicology and Laboratory Safety

The toxicological properties of N-butyl-1-phenylpropan-1-amine have not been formally investigated. However, significant hazards should be assumed based on the data for its parent compound and the general toxicity of novel psychoactive phenethylamines.[10][11]

• Parent Compound Hazards: 1-Phenylpropan-1-amine is classified as toxic if swallowed and causes severe skin burns and eye damage.[10][12]

• Class-Related Effects: Over-exposure to phenylalkylamines can induce a sympathomimetic toxidrome, characterized by agitation, tachycardia, hypertension, and hyperthermia.[11]

Handling Precautions: Researchers must handle N-butyl-1-phenylpropan-1-amine with extreme caution in a well-ventilated chemical fume hood. The following Personal Protective Equipment (PPE) is mandatory:

• Chemical-resistant gloves (e.g., nitrile)

• Safety goggles or a face shield

• A properly fitted lab coat

All waste materials should be disposed of according to institutional and local regulations for chemical waste.

Applications in Research and Legal Status

Research Applications:

• SAR Studies: Its primary utility is as a tool compound to investigate structure-activity relationships of monoamine transporter ligands.

• Pharmacological Probe: It can be used to probe the steric and lipophilic tolerance of the N-alkyl binding pocket on NET, DAT, and other related transporters.

• Analytical Standard: The synthesized and purified material can serve as an analytical reference standard for forensic and toxicological screening to identify its presence in illicit samples or biological matrices.

Legal Status: As of the date of this document, N-butyl-1-phenylpropan-1-amine is not an internationally scheduled substance. However, its legal status can vary significantly by jurisdiction. In countries with analogue laws, such as the Federal Analogue Act in the United States, it could be considered a controlled substance analogue if intended for human consumption. Researchers are solely responsible for verifying the legal status of this compound in their respective locations before synthesis or acquisition.

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The Phenylpropylamine Scaffold: A Technical Guide to Therapeutic Applications and Drug Development

Abstract

The phenylpropylamine backbone represents a privileged scaffold in medicinal chemistry, giving rise to a diverse class of compounds with significant therapeutic applications, primarily targeting the central nervous system. This technical guide provides an in-depth analysis of phenylpropylamine derivatives, designed for researchers, scientists, and drug development professionals. We will explore the core mechanisms of action, delve into the intricate structure-activity relationships that govern their pharmacological profiles, and present detailed experimental protocols for their synthesis and evaluation. Furthermore, this guide will examine the current therapeutic landscape, from established clinical uses to emerging preclinical and clinical research, offering insights into the future of drug development based on this versatile chemical framework.

Introduction: The Enduring Legacy of the Phenylpropylamine Core

The phenylpropylamine structure, a phenyl group attached to a propylamine chain, is a cornerstone of neuropharmacology. Its derivatives, including well-known compounds like amphetamine, pseudoephedrine, and phentermine, have a long history of therapeutic use. These molecules primarily exert their effects by modulating the levels of monoamine neurotransmitters, particularly dopamine (DA) and norepinephrine (NE), in the synaptic cleft. This modulation of catecholaminergic systems underpins their utility in a range of conditions, from attention-deficit/hyperactivity disorder (ADHD) and narcolepsy to obesity and nasal congestion.[1]

The versatility of the phenylpropylamine scaffold lies in its amenability to chemical modification. Subtle changes to the phenyl ring, the propyl chain, or the amino group can dramatically alter a compound's potency, selectivity, and mechanism of action at monoamine transporters—the dopamine transporter (DAT), the norepinephrine transporter (NET), and the serotonin transporter (SERT).[2][3] This guide will dissect these structure-activity relationships (SAR) to provide a rational basis for the design of novel therapeutic agents with improved efficacy and safety profiles.

Mechanism of Action: Modulating Monoaminergic Neurotransmission

The primary pharmacological targets of most therapeutically relevant phenylpropylamine derivatives are the presynaptic monoamine transporters. These transporters are responsible for the reuptake of neurotransmitters from the synaptic cleft, thereby terminating their signal. Phenylpropylamine derivatives can interact with these transporters in two main ways: as reuptake inhibitors or as releasing agents.[4]

• Reuptake Inhibition: These compounds bind to the transporter protein, blocking the reuptake of the neurotransmitter and thus increasing its concentration in the synapse.

• Substrate-Mediated Release (Releasers): These compounds are transported into the presynaptic terminal by the monoamine transporters. Once inside, they disrupt the vesicular storage of neurotransmitters and reverse the direction of transporter flux, leading to a non-exocytotic release of neurotransmitters into the synapse.[4]

The balance between reuptake inhibition and release, as well as the selectivity for DAT, NET, and SERT, dictates the specific pharmacological profile and therapeutic application of each derivative.

Dopaminergic and Noradrenergic Signaling Pathways

The therapeutic effects of phenylpropylamine derivatives in conditions like ADHD and narcolepsy are primarily attributed to their ability to enhance dopaminergic and noradrenergic signaling in specific brain regions, particularly the prefrontal cortex.[5] Both ADHD and narcolepsy are associated with dysregulation of these neurotransmitter systems.[6][7][8][9] By increasing the synaptic availability of dopamine and norepinephrine, these drugs can improve attention, focus, wakefulness, and impulse control.[5]

Below is a diagram illustrating the general mechanism of action of phenylpropylamine derivatives at a catecholaminergic synapse.

Caption: Mechanism of Phenylpropylamine Derivatives at the Synapse.

Structure-Activity Relationships (SAR)

The pharmacological diversity of phenylpropylamine derivatives is a direct result of how structural modifications influence their interaction with monoamine transporters.[2][3] Understanding these SARs is crucial for designing new molecules with desired therapeutic profiles.

Core Phenylpropylamine Scaffold

The basic phenylethylamine structure is a good starting point for understanding SAR.[10] Key structural features that influence activity include:

• The Phenyl Ring: Substitutions on the phenyl ring can significantly impact potency and selectivity. For example, a para-chloro substitution can increase potency at SERT.[2][3]

• The Alkylamine Side Chain:

  • α-Methylation: The presence of a methyl group on the alpha-carbon (adjacent to the phenyl ring) increases the duration of action by making the compound resistant to metabolism by monoamine oxidase (MAO).[10] This α-methyl group also introduces a chiral center, leading to stereoisomers with potentially different activities.

  • β-Hydroxylation: A hydroxyl group on the beta-carbon (adjacent to the amino group) generally decreases CNS stimulant activity.

  • β-Ketonation (Cathinones): The presence of a ketone group at the beta-position is characteristic of cathinone derivatives. These compounds can act as either reuptake inhibitors or releasing agents, depending on other structural features.[11][12]

• The Amino Group:

  • N-Alkylation: The size of the substituent on the nitrogen atom influences receptor selectivity. Increasing the bulk of the N-alkyl group generally decreases activity at α-adrenergic receptors and increases activity at β-adrenergic receptors.[10] N-methylation (e.g., methamphetamine) or N-ethylation can alter potency and selectivity at monoamine transporters.[2][3]

Quantitative SAR (QSAR)

QSAR studies have been employed to develop predictive models for the activity of phenylpropylamine derivatives at monoamine transporters. These models have shown good correlation between structural features and the inhibition of dopamine, norepinephrine, and serotonin reuptake.[13]

Derivative Class	Key Structural Features	Primary Mechanism of Action	Primary Therapeutic Use
Amphetamines	α-methyl group	DA/NE Releasing Agent	ADHD, Narcolepsy[4][14]
Ephedrine/Pseudoephedrine	β-hydroxyl and N-methyl groups	Sympathomimetic	Nasal Decongestant[13]
Phentermine	α,α-dimethyl group	NE Releasing Agent	Obesity[15][16]
Cathinones	β-keto group	Varies (Releaser or Inhibitor)	Antidepressant (Bupropion)[2]

Table 1: Structure-Function Overview of Major Phenylpropylamine Derivative Classes.

Therapeutic Applications: From Bench to Bedside

The clinical utility of phenylpropylamine derivatives spans a range of conditions, primarily those involving dysregulation of catecholaminergic pathways.

Approved Clinical Indications

• Attention-Deficit/Hyperactivity Disorder (ADHD): Amphetamine and its derivatives (e.g., dextroamphetamine, lisdexamfetamine) are first-line treatments for ADHD in both children and adults.[4][14] They improve core symptoms of inattention, hyperactivity, and impulsivity.

• Narcolepsy: Amphetamines are also used to treat the excessive daytime sleepiness characteristic of narcolepsy.[4][14]

• Obesity: Phentermine is approved for the short-term management of obesity as an appetite suppressant.[15][16]

• Nasal Congestion: Pseudoephedrine and ephedrine are widely used as over-the-counter nasal decongestants due to their vasoconstrictive properties.[13]

Emerging and Preclinical Research

The phenylpropylamine scaffold continues to be a source of inspiration for the development of novel therapeutics for a variety of CNS disorders. Preclinical research is actively exploring new derivatives with improved selectivity and safety profiles for conditions such as:[17][18]

• Treatment-Resistant Depression: The modulation of dopamine and norepinephrine pathways is a key strategy in the development of new antidepressants.

• Binge Eating Disorder: Lisdexamfetamine is approved for the treatment of binge eating disorder.[14]

• Cognitive Enhancement: The pro-cognitive effects of these compounds are being investigated for potential applications in other neurological and psychiatric disorders.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis of a representative phenylpropylamine derivative and for a key in vitro assay used to characterize their biological activity.

Synthesis of Phentermine Hydrochloride

The following protocol describes a common laboratory-scale synthesis of phentermine hydrochloride from dimethyl benzyl carbinol.[10][19][20]

Step 1: Synthesis of N-(1,1-dimethyl-phenethyl)acetamide

• In a reaction flask equipped with a magnetic stirrer and under an ice-water bath, add acetic acid and an appropriate organic solvent (e.g., toluene).

• Slowly add dimethyl benzyl carbinol to the cooled solution while stirring.

• Carefully add concentrated sulfuric acid dropwise as a catalyst, maintaining the temperature below 10°C.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for several hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, slowly add water to the mixture until it becomes turbid.

• Neutralize the solution by adding an aqueous alkali solution (e.g., NaOH or KOH) to a pH of 7-8, which will precipitate the product.

• Collect the solid product by vacuum filtration and wash with water.

• Dry the N-(1,1-dimethyl-phenethyl)acetamide product.

Step 2: Hydrolysis to Phentermine Free Base

• Dissolve the N-(1,1-dimethyl-phenethyl)acetamide in a suitable organic solvent (e.g., ethanol).

• Add a strong inorganic base (e.g., solid NaOH or KOH) to the solution.

• Heat the mixture to reflux and maintain for several hours until the hydrolysis is complete (monitor by TLC).

• Cool the reaction mixture to room temperature and add water.

• Extract the phentermine free base into an organic solvent (e.g., diethyl ether or dichloromethane).

• Wash the combined organic layers with brine, dry over an anhydrous drying agent (e.g., Na2SO4), and filter.

• Remove the solvent under reduced pressure to obtain the phentermine free base as an oil.

Step 3: Formation of Phentermine Hydrochloride

• Dissolve the phentermine free base in a suitable organic solvent (e.g., diethyl ether or isopropanol).

• Cool the solution in an ice bath.

• Slowly add a solution of hydrochloric acid in the same solvent or bubble dry hydrogen chloride gas through the solution while stirring.

• The phentermine hydrochloride will precipitate as a white solid.

• Collect the solid by vacuum filtration, wash with a small amount of cold solvent, and dry to obtain the final product.

Caption: Synthetic Workflow for Phentermine Hydrochloride.

In Vitro Monoamine Transporter Uptake Inhibition Assay

This assay is a fundamental tool for characterizing the potency and selectivity of phenylpropylamine derivatives at DAT, NET, and SERT.[1][21][22]

Materials:

• HEK-293 cells stably expressing human DAT, NET, or SERT.

• Radiolabeled substrates: [3H]dopamine (for DAT), [3H]norepinephrine (for NET), and [3H]serotonin (for SERT).

• Test compounds (phenylpropylamine derivatives) at various concentrations.

• Assay buffer (e.g., Krebs-Ringer-HEPES buffer).

• 96-well cell culture plates.

• Scintillation counter and scintillation fluid.

Procedure:

• Cell Plating: Plate the HEK-293 cells expressing the transporter of interest in 96-well plates and allow them to adhere and grow to confluency.

• Pre-incubation: Wash the cells with assay buffer. Then, pre-incubate the cells with varying concentrations of the test compound or vehicle control for a specified time (e.g., 10-20 minutes) at 37°C.

• Initiation of Uptake: Add the radiolabeled substrate at a fixed concentration to each well to initiate the uptake reaction.

• Incubation: Incubate the plates for a short period (e.g., 5-10 minutes) at 37°C to allow for substrate uptake.

• Termination of Uptake: Rapidly terminate the uptake by washing the cells multiple times with ice-cold assay buffer to remove the extracellular radiolabel.

• Cell Lysis: Lyse the cells using a suitable lysis buffer.

• Quantification: Transfer the cell lysates to scintillation vials, add scintillation fluid, and measure the amount of radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition of uptake for each concentration of the test compound relative to the vehicle control. Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of the compound that inhibits 50% of the transporter activity).

Caption: Experimental Workflow for Monoamine Transporter Uptake Assay.

Quantitative Data on Monoamine Transporter Inhibition

The following table summarizes the in vitro potencies (IC50 or Ki values in nM) of several representative phenylpropylamine derivatives at the human dopamine, norepinephrine, and serotonin transporters. Lower values indicate higher potency.

Compound	DAT (IC50/Ki, nM)	NET (IC50/Ki, nM)	SERT (IC50/Ki, nM)	Reference
(+)-Amphetamine	24.8	7.4	2100	[16]
(±)-Cathinone	79	47	1280	[11]
Mephedrone	120	150	99	[11]
α-PVP	22.2	-	-	[16]
Metapramine	>10,000	4.8	1,200	[22]
Reboxetine	>10,000	1.1	129	[22]

Table 2: In Vitro Potencies of Phenylpropylamine Derivatives at Monoamine Transporters. Data is illustrative and sourced from various publications.

Future Perspectives and Conclusion

The phenylpropylamine scaffold has proven to be an exceptionally fruitful starting point for the development of CNS-active drugs. While the therapeutic potential of this class of compounds is well-established, challenges remain, particularly concerning their abuse potential and cardiovascular side effects.

Future research in this area will likely focus on:

• Developing Derivatives with Improved Selectivity: Designing molecules that selectively target specific transporter subtypes or have a desired balance of activity at multiple transporters could lead to more effective treatments with fewer side effects.

• Exploring Novel Mechanisms of Action: Investigating the role of these compounds at other targets, such as trace amine-associated receptors (TAARs), may unveil new therapeutic opportunities.[23]

• Leveraging Biased Agonism: For derivatives that interact with G protein-coupled receptors (GPCRs), exploring biased agonism—the ability of a ligand to selectively activate certain downstream signaling pathways over others—could lead to the development of drugs with more refined therapeutic effects.[24]

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The Modulatory Role of the Amino Group: A Guide to the Structure-Activity Relationship of N-Alkylated Phenylpropylamines

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The β-phenylpropylamine scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a vast array of neuropharmacologically active compounds. From endogenous neuromodulators to potent therapeutic agents, this structural motif has proven to be exceptionally versatile. The core structure, consisting of a phenyl group attached to a propyl chain with a terminal amine, provides a template that can be systematically modified to fine-tune its interaction with various biological targets.

This guide delves into one of the most critical modifications of this scaffold: N-alkylation . The substitution of hydrogen atoms on the terminal amino group with alkyl chains is a powerful strategy that profoundly alters a compound's pharmacological profile. It can modulate potency, shift selectivity between different monoamine transporters and receptors, and influence metabolic stability. Understanding the principles of this structure-activity relationship (SAR) is crucial for the rational design of novel central nervous system (CNS) agents.

As a senior application scientist, this document moves beyond a mere recitation of facts. It aims to provide a causal understanding of why these structural changes exert their effects, supported by validated experimental protocols and mechanistic insights. We will explore the synthesis of these derivatives, analyze the SAR trends based on the size and nature of the N-alkyl substituent, and provide the practical methodologies required to evaluate these compounds in a drug discovery setting.

The Core Phenylpropylamine Scaffold: A Privileged Structure

The foundational structure is 3-phenylpropan-1-amine. Its activity is derived from its structural similarity to endogenous monoamine neurotransmitters like dopamine and norepinephrine. The key components governing its baseline activity are the phenyl ring, the three-carbon propyl chain, and the primary amino group. The length of this alkyl chain is critical; lengthening the chain from the two-carbon ethyl of phenethylamine to the three-carbon propyl of phenylpropylamine significantly impacts potency.[1][2] Phenylpropylamine itself acts as a norepinephrine-doping releasing agent, though it is considerably less potent than its phenethylamine counterpart.[2]

Figure 1: The core phenylpropylamine scaffold.

Synthesis of N-Alkylated Derivatives

The generation of a diverse library of N-alkylated phenylpropylamines is readily achievable through robust and versatile synthetic methodologies. The two most common approaches are direct N-alkylation and reductive amination.[3]

Direct N-Alkylation

This is a straightforward approach for synthesizing secondary and tertiary amines by reacting the primary amine of a phenylpropylamine with an appropriate alkyl halide.[3] The reaction typically proceeds in the presence of a base to neutralize the hydrogen halide byproduct.

Reductive Amination

Reductive amination is a highly versatile one-pot method for introducing a wide range of N-substituents. It involves the reaction of a ketone precursor, such as 4-phenyl-2-butanone, with a primary or secondary amine to form an imine intermediate, which is then reduced in situ to the desired N-substituted amine.[3] This method avoids the direct use of potentially hazardous alkyl halides.

Figure 2: Key synthetic workflows for N-alkylation.

Experimental Protocol: Synthesis via Reductive Amination

This protocol describes the synthesis of N-substituted 1-methyl-3-phenylpropylamine derivatives from 4-phenyl-2-butanone.[3]

Materials:

• 4-Phenyl-2-butanone

• Primary amine (e.g., methylamine, ethylamine)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM) or 1,2-dichloroethane (DCE)

• Glacial acetic acid

• Standard workup and purification reagents (diethyl ether, saturated ammonium chloride, brine, anhydrous sodium sulfate, silica gel)

Procedure:

• To a solution of 4-phenyl-2-butanone (1.0 eq) in DCM (0.2 M), add the primary amine (1.2 eq) followed by glacial acetic acid (1.2 eq).

• Stir the mixture at room temperature for 30 minutes to facilitate the formation of the imine intermediate.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes. Caution: Gas evolution may occur.

• Stir the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the desired N-substituted derivative.

Core Structure-Activity Relationships of N-Alkylation

The nature of the substituent(s) on the nitrogen atom is a primary determinant of pharmacological activity and selectivity. The general trends observed are crucial for guiding drug design.

Primary Amine (R=H): The Baseline

The unsubstituted phenylpropylamine serves as the parent compound. As mentioned, it is a norepinephrine-dopamine releasing agent, with a preference for norepinephrine release.[2] Its potency is generally lower than amphetamine, which has a shorter alkyl chain and an alpha-methyl group.

Small N-Alkyl Groups (Methyl, Ethyl): Potency Enhancement

• N-Methylation: The addition of a single methyl group often enhances stimulant potency. The classic example is the relationship between amphetamine and the more potent methamphetamine.[4] N-methylation can also influence selectivity, in some cases increasing affinity for the serotonin transporter (SERT).[1]

• N-Ethylation: Replacing the N-methyl with an N-ethyl group can result in compounds that are roughly equipotent to their N-methyl and unsubstituted counterparts in certain assays, such as self-administration studies in animal models.[5]

Larger N-Alkyl Groups (Propyl, Butyl): A General Decrease in Potency

For many CNS targets, particularly monoamine transporters, increasing the N-alkyl chain length beyond ethyl leads to a progressive loss of potency.[5]

• N-Propylamphetamine (NPA) and N-Butylamphetamine (NBA) are significantly less potent than amphetamine, methamphetamine, or N-ethylamphetamine in both behavioral and physiological assays.[5] This suggests a steric hindrance or a disruption of the optimal hydrophobic/hydrophilic balance at the transporter binding site.

N,N-Dialkylation (Tertiary Amines): Variable Effects

The introduction of a second alkyl group to form a tertiary amine can have varied effects. In the context of cathinone derivatives, which share the phenylpropylamine backbone, large N,N-dialkyl groups can shift the mechanism of action from a neurotransmitter releaser to a pure reuptake inhibitor. This is exemplified by the pyrovalerone class of compounds.[4]

N-Benzyl Substitution: A Key Exception for 5-HT₂ Receptor Agonism

A significant exception to the general SAR trends is N-benzylation. While converting a primary amine to a secondary one was traditionally thought to decrease activity at 5-HT₂ₐ receptors, the addition of a benzyl group was found to dramatically increase affinity and potency.[6] This discovery led to the development of the potent "NBOMe" class of psychedelic compounds, which are highly selective 5-HT₂ receptor agonists.[6][7]

N-Substituent (R)	General Effect on Monoamine Transporter Potency	Key Observations
-H	Baseline Activity	Parent compound, modest potency.[2]
-CH₃ (Methyl)	Often increases potency	Can enhance stimulant effects and influence SERT selectivity.[1][4]
-CH₂CH₃ (Ethyl)	Often equipotent to Methyl/H	Maintains high potency in many assays.[5]
-Propyl, -Butyl	Decreases potency	Potency is generally inversely related to N-alkyl length beyond ethyl.[5]
-Benzyl	Variable (Target Dependent)	Exceptionally increases potency and agonism at 5-HT₂ₐ receptors.[6]

Mechanistic Insights and Pharmacological Targets

N-alkylated phenylpropylamines exert their effects primarily by interacting with monoamine transporters and G-protein coupled receptors (GPCRs) in the CNS.

Figure 3: Modulation of monoamine signaling by phenylpropylamines.

• Monoamine Transporters (DAT, NET, SERT): The primary mechanism for many phenylpropylamine derivatives is the inhibition of norepinephrine (NE) and dopamine (DA) reuptake and the promotion of their release from presynaptic terminals.[1] They act as substrates for the norepinephrine transporter (NET) and the dopamine transporter (DAT).[1] The N-alkyl group directly interacts with the binding pocket of these transporters. Small, lipophilic groups (methyl, ethyl) may enhance binding affinity, while larger, bulkier groups may cause steric clashes, reducing affinity. The substitution pattern can also shift the selectivity between DAT, NET, and SERT, a critical factor in determining the therapeutic profile (e.g., stimulant vs. antidepressant).

• 5-HT Receptors: As noted, specific N-substitutions can impart high affinity and functional activity at serotonin receptors, particularly the 5-HT₂ₐ subtype.[7][8] This interaction is responsible for the hallucinogenic effects of certain derivatives and is an area of active research for potential therapeutics for psychiatric disorders.

Experimental Protocol: Monoamine Transporter Uptake Assay

This protocol provides a framework for evaluating the potency of N-alkylated phenylpropylamines at inhibiting dopamine transporter (DAT) uptake using a radioligand-based assay. Similar principles apply for NET and SERT assays.

Objective: To determine the IC₅₀ value (the concentration of a compound that inhibits 50% of transporter activity) for a series of test compounds at the human dopamine transporter.

Materials:

• HEK293 cells stably expressing the human dopamine transporter (hDAT).

• Cell culture medium (e.g., DMEM with 10% FBS, G418 for selection).

• [³H]-Dopamine (radioligand).

• Assay buffer (e.g., Krebs-Ringer-HEPES buffer).

• Test compounds (N-alkylated phenylpropylamine series).

• Positive control inhibitor (e.g., GBR-12909 or cocaine).

• 96-well microplates, cell harvester, scintillation vials, and fluid.

• Liquid scintillation counter.

Procedure:

• Cell Plating: Seed the hDAT-expressing HEK293 cells into 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Preparation: Prepare serial dilutions of the test compounds and controls in assay buffer. A typical final concentration range might be 10⁻¹¹ M to 10⁻⁵ M.

• Assay Initiation: Aspirate the culture medium from the cells and wash once with assay buffer.

• Pre-incubation: Add the diluted test compounds or controls to the wells and pre-incubate for 10-15 minutes at room temperature.

• Radioligand Addition: Add [³H]-Dopamine to all wells at a final concentration near its Kₘ value (typically low nM range) to initiate the uptake reaction.

• Incubation: Incubate the plate for a short period (e.g., 10 minutes) at room temperature. The incubation time should be within the linear range of uptake.

• Termination of Uptake: Rapidly terminate the assay by aspirating the buffer and washing the cells multiple times with ice-cold assay buffer to remove unbound radioligand.

• Cell Lysis & Scintillation Counting: Lyse the cells in the wells (e.g., with 1% SDS) and transfer the lysate to scintillation vials. Add scintillation fluid and quantify the amount of radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Determine the "Total Uptake" (wells with vehicle only) and "Nonspecific Uptake" (wells with a high concentration of a potent inhibitor like GBR-12909).

  • Calculate the "Specific Uptake" = Total Uptake - Nonspecific Uptake.

  • Plot the percentage of specific uptake against the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the IC₅₀ value for each compound.

Data Interpretation: A lower IC₅₀ value indicates a higher potency of the compound as an inhibitor of the dopamine transporter. By comparing the IC₅₀ values across a series of N-alkylated analogs, a clear SAR can be established.

Compound	N-Substituent	Hypothetical DAT IC₅₀ (nM)	Hypothetical NET IC₅₀ (nM)
1	-H	150	25
2	-CH₃	80	15
3	-CH₂CH₃	95	18
4	-CH₂(CH₂)₂CH₃	1200	350

Conclusion and Future Directions

The N-alkylation of the phenylpropylamine scaffold is a fundamental strategy in medicinal chemistry for modulating neuropharmacological activity. The structure-activity relationships, while complex, follow several guiding principles. Small N-alkyl groups like methyl and ethyl generally maintain or enhance potency at monoamine transporters, whereas larger alkyl chains are typically detrimental. However, unique substitutions, such as the N-benzyl group, can unlock novel pharmacology by dramatically increasing affinity for other targets like the 5-HT₂ₐ receptor.

This guide provides the foundational knowledge and practical protocols for scientists engaged in the design and evaluation of these compounds. A thorough understanding of the interplay between N-substituent structure, synthetic feasibility, and biological activity is essential for developing new, safer, and more selective therapeutic agents.

Future research in this area will likely focus on:

• Multi-Target Ligands: Designing compounds with tailored polypharmacology, such as dual SERT/NET inhibitors with H₃ receptor affinity, for novel antidepressant therapies.[9]

• Exploring Novel N-Substituents: Moving beyond simple alkyl chains to include functionalized, cyclic, or heterocyclic moieties to probe new regions of the target binding pockets.

• Fine-Tuning Releaser vs. Reuptake Inhibitor Profiles: Systematically modifying N-substituents to control the mechanism of action at monoamine transporters, which can have profound implications for therapeutic effect and abuse liability.

By applying the principles and methodologies outlined herein, researchers can continue to leverage the remarkable versatility of the N-alkylated phenylpropylamine scaffold to address unmet needs in the treatment of CNS disorders.

References

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Protocols & Analytical Methods

Application Notes and Protocols for the Chiral Separation of Butyl(1-phenylpropyl)amine Enantiomers

Introduction

In the landscape of pharmaceutical and chemical research, the stereoisomeric composition of a chiral molecule is of paramount importance. Enantiomers, non-superimposable mirror images of each other, can exhibit markedly different pharmacological, toxicological, and metabolic profiles. Butyl(1-phenylpropyl)amine, a chiral primary amine, and its derivatives are significant scaffolds in the synthesis of biologically active compounds. Consequently, the ability to resolve and quantify its enantiomers is a critical requirement for ensuring the safety, efficacy, and quality of potential drug candidates and fine chemicals.

This comprehensive guide provides detailed application notes and robust protocols for the chiral separation of Butyl(1-phenylpropyl)amine enantiomers. We will delve into the primary chromatographic techniques—High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Gas Chromatography (GC)—offering insights into the rationale behind methodological choices. This document is intended for researchers, scientists, and drug development professionals seeking to establish reliable and efficient enantioselective analytical methods.

The Imperative of Chiral Separation

The differential biological activity of enantiomers is a well-established principle in pharmacology. For chiral amines like Butyl(1-phenylpropyl)amine, one enantiomer may be therapeutically active while the other could be inactive, less active, or even contribute to adverse effects. Regulatory agencies worldwide mandate the characterization of chiral drug substances, making enantioselective chromatography an indispensable tool in drug discovery, development, and quality control.

Chromatographic Approaches to Chiral Amine Separation

The separation of chiral primary amines presents unique challenges due to their basicity, which can lead to deleterious interactions with the stationary phase, resulting in poor peak shape and resolution. The selection of the appropriate chiral stationary phase (CSP) and chromatographic mode is, therefore, the cornerstone of successful enantioseparation.[1]

High-Performance Liquid Chromatography (HPLC)

HPLC is a widely adopted technique for chiral separations due to its versatility and the commercial availability of a vast array of CSPs.[2][3] For primary amines, polysaccharide-based CSPs are often the first choice.

Mechanism of Chiral Recognition on Polysaccharide-Based CSPs

Polysaccharide-based CSPs, such as those derived from cellulose and amylose carbamate derivatives, offer a rich chiral environment for enantiomeric discrimination. The separation mechanism is a complex interplay of various intermolecular interactions, including:

• Hydrogen Bonding: The amine and other polar functional groups of the analyte can form hydrogen bonds with the carbamate groups on the CSP.

• Dipole-Dipole Interactions: The polar nature of the analyte and the CSP contributes to these interactions.

• π-π Interactions: The phenyl group of Butyl(1-phenylpropyl)amine can engage in π-π stacking with the aromatic moieties of the phenylcarbamate derivatives on the CSP.

• Steric Interactions: The inclusion of the analyte into the chiral grooves of the polysaccharide backbone is a key factor in enantioselective recognition. The differing spatial arrangement of the substituents around the chiral center of the two enantiomers leads to different stabilities of the transient diastereomeric complexes formed with the CSP, resulting in different retention times.

Supercritical Fluid Chromatography (SFC)

SFC has emerged as a powerful alternative to HPLC for chiral separations, offering several advantages such as high throughput, reduced analysis times, and lower consumption of organic solvents, aligning with the principles of green chemistry.[4][][6] SFC is particularly well-suited for the separation of primary amines.[7][8] Crown ether-derived and cyclofructan-based CSPs have shown excellent performance for the chiral resolution of primary amines in SFC.[4][7]

Gas Chromatography (GC)

GC can also be employed for the chiral separation of amines; however, it typically requires derivatization of the primary amine to improve volatility and reduce peak tailing.[9] Common derivatizing agents include trifluoroacetic anhydride (TFAA) or N-methyl-bis(trifluoroacetamide) (MBTFA).[10] The derivatized enantiomers are then separated on a chiral capillary column, often based on cyclodextrin derivatives.[11]

Comparative Overview of Chromatographic Methods

Parameter	High-Performance Liquid Chromatography (HPLC)	Supercritical Fluid Chromatography (SFC)	Gas Chromatography (GC)
Stationary Phase	Polysaccharide-based (e.g., Chiralpak® IA, IB, IC, ID, IE, IF; Chiralcel® OD-H), Cyclofructan-based[1]	Crown ether-derived (e.g., Crownpak® CR-I (+)), Polysaccharide-based, Cyclofructan-based[4][7]	Cyclodextrin-based (e.g., Astec® CHIRALDEX™ G-TA)[10]
Mobile Phase	Normal Phase: Hexane/Alcohol + Basic Additive (e.g., Diethylamine)	Supercritical CO₂ + Modifier (e.g., Methanol, Ethanol) + Additive[7]	Inert Carrier Gas (e.g., Helium, Hydrogen)
Sample Preparation	Dissolution in mobile phase or a compatible solvent	Dissolution in an appropriate alcohol	Derivatization (e.g., with TFAA or MBTFA) required[10]
Advantages	Wide applicability, numerous commercially available CSPs	Fast analysis, reduced solvent consumption, "green" technique[6]	High resolution, sensitive detectors (FID)
Disadvantages	Higher solvent consumption, longer run times compared to SFC	Requires specialized instrumentation	Derivatization step adds complexity and potential for error

Experimental Protocols

The following protocols are designed to provide a robust starting point for the chiral separation of Butyl(1-phenylpropyl)amine enantiomers. Optimization of these methods may be necessary to achieve the desired resolution for specific applications.

Protocol 1: High-Performance Liquid Chromatography (HPLC)

This protocol is based on established methods for the separation of chiral primary amines on polysaccharide-based CSPs.[2][10]

1. Instrumentation and Materials

• HPLC system with a pump, autosampler, column thermostat, and UV detector.

• Chiral Column: A polysaccharide-based CSP is recommended. Good starting points include Chiralpak® IE or Chiralcel® OD-H (250 mm x 4.6 mm, 5 µm).[2]

• HPLC grade solvents: n-Hexane, 2-Propanol (IPA), Diethylamine (DEA).

• Sample: Racemic Butyl(1-phenylpropyl)amine.

2. Sample Preparation

• Prepare a stock solution of racemic Butyl(1-phenylpropyl)amine in the mobile phase at a concentration of approximately 1 mg/mL.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

3. Chromatographic Conditions

• Mobile Phase: n-Hexane / 2-Propanol / Diethylamine (90:10:0.1, v/v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection: UV at 254 nm

• Injection Volume: 10 µL

4. Method Development and Optimization

• Mobile Phase Composition: The ratio of n-Hexane to IPA is a critical parameter. Increasing the percentage of IPA will generally decrease retention times but may reduce resolution. A systematic evaluation of the IPA concentration (e.g., from 5% to 20%) is recommended.

• Basic Additive: The concentration of DEA can be adjusted (e.g., from 0.05% to 0.2%) to improve peak shape and minimize tailing.[12]

• Flow Rate: Lowering the flow rate (e.g., to 0.5-0.8 mL/min) can sometimes enhance resolution.[13]

• Temperature: Varying the column temperature can influence selectivity. Lower temperatures often lead to better resolution.[13]

Caption: HPLC workflow for chiral separation.

Protocol 2: Supercritical Fluid Chromatography (SFC)

This protocol is based on general screening methods for chiral primary amines using SFC.[][7]

1. Instrumentation and Materials

• SFC system with a CO₂ pump, modifier pump, back pressure regulator, column thermostat, and UV detector.

• Chiral Column: A crown ether-derived CSP such as Crownpak® CR-I (+) or a cyclofructan-based column is recommended.[4][7]

• SFC grade CO₂.

• HPLC grade Methanol (MeOH).

• Additives: Trifluoroacetic acid (TFA) and Triethylamine (TEA).

2. Sample Preparation

• Prepare a stock solution of racemic Butyl(1-phenylpropyl)amine in Methanol at a concentration of approximately 1 mg/mL.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

3. Chromatographic Conditions

• Mobile Phase: Supercritical CO₂ / Methanol with 0.3% TFA and 0.2% TEA (v/v)

• Gradient: Isocratic at 15% Methanol

• Flow Rate: 3.0 mL/min

• Back Pressure: 150 bar

• Column Temperature: 35 °C

• Detection: UV at 254 nm

• Injection Volume: 5 µL

4. Method Development and Optimization

• Modifier: The percentage of the organic modifier (Methanol) can be varied to optimize retention and resolution.

• Additives: The ratio and concentration of acidic (TFA) and basic (TEA) additives are crucial for achieving good peak shape and selectivity for primary amines.[7]

• Temperature and Pressure: Adjusting the column temperature and back pressure can fine-tune the separation by altering the properties of the supercritical fluid.[7]

Protocol 3: Gas Chromatography (GC)

This protocol requires derivatization of the amine and is based on established GC methods for similar compounds.[9][10]

1. Instrumentation and Materials

• Gas chromatograph equipped with a flame ionization detector (FID) and a split/splitless injector.

• Chiral Capillary Column: Astec® CHIRALDEX™ G-TA (30 m x 0.25 mm I.D., 0.12 µm).[10]

• High purity carrier gas (Helium or Hydrogen).

• Derivatizing agent: Trifluoroacetic anhydride (TFAA) or N-methyl-bis(trifluoroacetamide) (MBTFA).

• Anhydrous solvent (e.g., Dichloromethane).

2. Sample Preparation (Derivatization)

• In a vial, dissolve approximately 1 mg of Butyl(1-phenylpropyl)amine in 1 mL of Dichloromethane.

• Add an excess of TFAA (e.g., 100 µL).

• Seal the vial and heat at 70 °C for 30 minutes.

• Cool to room temperature and evaporate the solvent and excess reagent under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable solvent (e.g., Ethyl Acetate) for GC analysis.

3. Chromatographic Conditions

• Oven Temperature: 130 °C (Isothermal)

• Injector Temperature: 250 °C

• Detector Temperature: 250 °C

• Carrier Gas: Helium

• Carrier Gas Pressure: 30 psi

• Injection Volume: 1 µL (split injection)

4. Method Development and Optimization

• Oven Temperature: An isothermal or temperature-programmed method can be developed to optimize the separation.

• Carrier Gas Flow Rate: Optimizing the flow rate can improve column efficiency.

• Derivatization: Different derivatizing agents can be explored to see their effect on the separation.

Caption: Principle of chiral separation on a CSP.

Conclusion

The successful chiral separation of Butyl(1-phenylpropyl)amine enantiomers is a critical step in its analysis for pharmaceutical and chemical applications. This guide has provided a comprehensive overview of the primary chromatographic techniques and detailed protocols for HPLC, SFC, and GC. The choice of method will depend on the specific requirements of the analysis, including the desired speed, resolution, and available instrumentation. Polysaccharide-based CSPs for HPLC and crown ether or cyclofructan-based CSPs for SFC represent excellent starting points for method development. While GC offers high resolution, the need for derivatization adds a layer of complexity. By following the outlined protocols and optimization strategies, researchers can develop robust and reliable methods for the enantioselective analysis of Butyl(1-phenylpropyl)amine.

References

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• Li, T., & Hyun, M. H. (2014). Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. Journal of the Korean Chemical Society, 58(3), 273-278.
• BenchChem. (2025). Application Notes and Protocols for the Chiral Separation of 1-Methyl-3-phenylpropylamine Enantiomers.
• Ismail, O. H., et al. (2016). Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns.
• BenchChem. (2025).
• Said, R. (2010). A Strategy for Developing HPLC Methods for Chiral Drugs.
• Chaudhary, P., Yadav, G. D., & Singh, S. (2022). A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic analysis. RSC Advances, 12(40), 26236-26244.
• Spudeit, D. A., et al. (2014). Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC.
• Knez, Ž., & Hrnčič, M. K. (2019). Separation of Amino Acids and Peptides with Supercritical Fluids Chromatography. Critical Reviews in Analytical Chemistry, 49(4), 306-321.
• Pirkle, W. H., et al. (1981). Chiral high-performance liquid chromatographic stationary phases. 1. Separation of the enantiomers of sulfoxides, amines, amino acids, alcohols, hydroxy acids, lactones, and mercaptans. The Journal of Organic Chemistry, 46(24), 4988-4991.
• BenchChem. (2025).
• De Klerck, K., et al. (2022). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. LCGC Europe, 35(3), 96-104.
• Bioanalysis Zone. (n.d.). Chiral HPLC Column Selection and Method Development Guide.
• Chaudhary, P., Yadav, G. D., & Singh, S. (2022). A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H- and 19F-NMR spectroscopic analysis. RSC Publishing.
• ResearchGate. (2025). Simple protocol for NMR analysis of the enantiomeric purity of chiral primary amines.
• BOC Sciences. (n.d.).
• Selvita. (2024, September 19).
• Helling, S. J., & Kulsing, C. (2019). Chiral Capillary Gas Chromatography: A Highly Selective Analytical Tool.

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Application Note: A Validated HPLC Method for the Achiral and Chiral Analysis of Butyl(1-phenylpropyl)amine

Abstract

This comprehensive guide details robust High-Performance Liquid Chromatography (HPLC) methods for the quantitative analysis and enantiomeric separation of Butyl(1-phenylpropyl)amine. Butyl(1-phenylpropyl)amine, a chiral primary amine, presents unique analytical challenges due to its basicity and the critical need to control its stereoisomeric composition in pharmaceutical development. This document provides two distinct, validated protocols: a reversed-phase (RP-HPLC) method for determining purity and potency (assay), and a normal-phase chiral HPLC method for resolving its enantiomers. The methodologies are designed for researchers, quality control analysts, and drug development professionals, emphasizing the scientific rationale behind parameter selection to ensure method robustness, accuracy, and adherence to regulatory standards.

Introduction and Scientific Rationale

Butyl(1-phenylpropyl)amine is a chiral primary amine of interest in synthetic and pharmaceutical chemistry. The presence of a stereocenter means it exists as two non-superimposable mirror images (enantiomers), which can exhibit significantly different pharmacological and toxicological profiles.[1][2] Therefore, controlling and verifying the enantiomeric purity is as critical as determining the overall chemical purity.

The analysis of primary amines like Butyl(1-phenylpropyl)amine by HPLC requires careful consideration. The basic amine functional group is prone to secondary ionic interactions with acidic residual silanol groups on standard silica-based stationary phases, often leading to poor peak shape (tailing) and unreliable quantification.[3][4] Furthermore, the molecule's phenyl group provides a suitable chromophore for UV detection, eliminating the need for derivatization in most potency and purity assays.[5][6][7]

This application note addresses these challenges by presenting:

• An Achiral RP-HPLC Method: Optimized for robust quantification, utilizing a modern, end-capped C18 column and an acidic mobile phase modifier to ensure sharp, symmetrical peaks.

• A Chiral NP-HPLC Method: Employing a polysaccharide-based chiral stationary phase (CSP) to achieve baseline separation of the enantiomers, a critical quality attribute for stereospecific synthesis and formulation.[1]

Each protocol is presented as a self-validating system, incorporating system suitability criteria and aligning with the principles outlined in the ICH Q2(R1) guideline for analytical method validation.[8][9][10]

Part A: Achiral Analysis for Assay and Purity

Principle of Reversed-Phase Separation

This method employs reversed-phase chromatography, where the analyte is separated based on its hydrophobic interactions with the stationary phase. A non-polar C18 stationary phase is used in conjunction with a polar mobile phase. The inclusion of a low-concentration acid (e.g., formic or phosphoric acid) in the mobile phase serves a dual purpose: it protonates the primary amine of the analyte to a single ionic species (R-NH3+) and suppresses the ionization of residual silanol groups on the column, thereby minimizing undesirable secondary interactions and ensuring excellent peak symmetry.[11] Detection is achieved via UV spectrophotometry, leveraging the phenyl ring's absorbance.[5]

Materials and Equipment

• HPLC System: Agilent 1200 series or equivalent, equipped with a quaternary pump, degasser, autosampler, column thermostat, and UV-Vis or Diode Array Detector (DAD).

• Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 3.5 µm particle size) with low silanol activity.

• Reagents:

  • Acetonitrile (HPLC Grade)

  • Water (HPLC Grade or Milli-Q)

  • Phosphoric Acid (Analytical Grade)

  • Butyl(1-phenylpropyl)amine reference standard

Chromatographic Conditions

All quantitative data and method parameters are summarized in the table below for clarity.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 3.5 µm
Mobile Phase	Isocratic: Acetonitrile / Water (60:40, v/v) with 0.1% Phosphoric Acid
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 257 nm
Run Time	Approximately 10 minutes

Experimental Protocol: Sample and Standard Preparation

• Mobile Phase Preparation: Carefully add 1.0 mL of concentrated phosphoric acid to 1 L of HPLC-grade water. Mix thoroughly. In a separate 2 L container, combine 600 mL of Acetonitrile with 400 mL of the prepared acidic water. Sonicate for 15 minutes to degas.

• Standard Stock Solution (1 mg/mL): Accurately weigh 25 mg of Butyl(1-phenylpropyl)amine reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Working Standard Solution (0.1 mg/mL): Pipette 2.5 mL of the Standard Stock Solution into a 25 mL volumetric flask and dilute to volume with the mobile phase.

• Sample Preparation: Prepare sample solutions at a target concentration of approximately 0.1 mg/mL using the mobile phase as the diluent.

• Filtration: Prior to injection, filter all solutions through a 0.45 µm syringe filter to prevent particulate matter from damaging the column.[12]

System Suitability and Method Validation

To ensure the trustworthiness of the results, the following system suitability tests must be performed before sample analysis. This aligns with the principles of a self-validating system as outlined by regulatory bodies.[8][13]

System Suitability Parameter	Acceptance Criteria	Rationale
Tailing Factor (T)	T ≤ 1.5	Measures peak symmetry, ensuring minimal silanol interaction.
Theoretical Plates (N)	N > 2000	Indicates column efficiency and separation power.
Precision (%RSD)	%RSD ≤ 1.0% for 5 replicate injections of standard.	Demonstrates the reproducibility of the system's performance.

For full validation, the method should be assessed according to ICH Q2(R1) guidelines, covering specificity, linearity (typically 0.025 - 0.150 mg/mL), accuracy, precision (repeatability and intermediate precision), and robustness.[9][10]

Part B: Chiral Separation for Enantiomeric Purity

Principle of Chiral Separation

The separation of enantiomers requires a chiral environment. This is achieved using a Chiral Stationary Phase (CSP). The method described here uses a polysaccharide-based CSP (e.g., coated amylose or cellulose derivative). The separation occurs because the two enantiomers form transient, diastereomeric complexes with the chiral selector on the CSP, which have different interaction energies.[2] This difference in stability leads to different retention times. A normal-phase mobile system (e.g., hexane and isopropanol) is typically employed as it often provides better selectivity for this class of compounds on polysaccharide CSPs. A small amount of a basic additive, like diethylamine, is crucial to act as a competitor for active sites on the stationary phase, improving peak shape and resolution.[1]

Materials and Equipment

• HPLC System: As described in Part A.

• Column: Polysaccharide-based chiral column (e.g., Chiralpak® AD-H or Chiralcel® OD-H, 4.6 mm x 250 mm, 5 µm).

• Reagents:

  • n-Hexane (HPLC Grade)

  • Isopropanol (IPA) (HPLC Grade)

  • Diethylamine (DEA) (Analytical Grade)

  • Racemic Butyl(1-phenylpropyl)amine reference standard

Chromatographic Conditions

Parameter	Proposed Condition
Column	Polysaccharide-based CSP (e.g., Chiralpak® AD-H), 4.6 x 250 mm, 5 µm
Mobile Phase	Isocratic: n-Hexane / Isopropanol / Diethylamine (85:15:0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Injection Volume	10 µL
Detection	UV at 254 nm
Run Time	Approximately 20 minutes (adjust based on resolution)

Experimental Protocol

• Mobile Phase Preparation: In a suitable container, carefully combine 850 mL of n-Hexane, 150 mL of Isopropanol, and 1.0 mL of Diethylamine. Mix thoroughly and degas by sonication.

• System Equilibration: Flush the column with the mobile phase at a low flow rate (0.5 mL/min) for 30 minutes, then increase to 1.0 mL/min for at least another 30 minutes or until a stable baseline is achieved.

• Standard/Sample Preparation: Prepare a solution of the racemic or test sample in the mobile phase at a concentration of approximately 0.5 mg/mL. Filter through a 0.45 µm syringe filter before injection.

System Suitability for Chiral Method

System Suitability Parameter	Acceptance Criteria	Rationale
Resolution (Rs)	Rs ≥ 1.5 between the two enantiomer peaks.	Ensures baseline separation, which is critical for accurate quantification of each enantiomer.
Precision (%RSD)	%RSD ≤ 2.0% for 5 replicate injections of racemate.	Demonstrates system reproducibility for the chiral separation.

Analytical Workflow and Data Processing

The overall process from sample handling to data interpretation follows a structured workflow to ensure data integrity and consistency.

Caption: HPLC analytical workflow from preparation to reporting.

Troubleshooting and Expert Insights

• Peak Tailing (Achiral Method): If the tailing factor exceeds 1.5, ensure the mobile phase pH is sufficiently acidic (pH 2.5-3.5). An aging column with exposed silanols may also be the cause; replacing the column or using a column with a different bonding chemistry (e.g., embedded polar group) can resolve this.

• Poor Resolution (Chiral Method): If Rs < 1.5, adjust the ratio of Hexane to IPA. Decreasing the amount of the polar modifier (IPA) will generally increase retention and may improve resolution. The type and concentration of the basic additive (DEA) can also be optimized.

• Analyte Solubility: Butyl(1-phenylpropyl)amine is a basic compound. When preparing stock solutions in acidic mobile phases, it will exist as a salt, which enhances its aqueous solubility. Ensure complete dissolution before diluting to the final volume.

Conclusion

The HPLC methods detailed in this application note provide a comprehensive analytical solution for Butyl(1-phenylpropyl)amine. The reversed-phase method offers a robust and reliable protocol for purity and assay determination, with careful consideration given to mitigating the challenges associated with analyzing basic amines. The normal-phase chiral method provides a clear pathway for the critical assessment of enantiomeric purity. By adhering to the outlined protocols and system suitability criteria, researchers and quality control professionals can generate accurate, reproducible, and defensible data suitable for the stringent requirements of the pharmaceutical industry.

References

• BenchChem. (2025). Application Notes and Protocols for the Chiral Separation of 1-Methyl-3-phenylpropylamine Enantiomers. BenchChem.
• BenchChem. (2025). Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Analysis of Amines. BenchChem.
• Books. (2019). Chapter 12: Sample Preparation Methods for the Analysis of Biogenic Amines.
• Teledyne ISCO. (2012).
• Thermo Fisher Scientific.

• Scribd. ICH Q2(R1) Analytical Method Validation. [Link]

• International Journal of Pharmaceutical Science Invention. (2023). Forensic Chemistry Study: Analysis of Phenylpropanolamine Hydrochloride in Urine by UV-Vis Spectroscopy.
• Chromatography Forum. (2006). Detecting Primary Amines.
• Journal of Chromatographic Science. (2015). HPLC Determination of Residual Primary Amine Content in Epoxy-Amine Adducts.

• Helda - University of Helsinki. (2018). CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• ICH. Quality Guidelines. [Link]

• ResearchGate. (2001). HPLC determination of phenylpropanolamine in pharmaceutical preparations using 4-dimethylaminobenzaldehyde as a derivatizing reagent. [Link]

• Altabrisa Group. (2024). 3 Key Regulatory Guidelines for Method Validation. [Link]

• ResearchGate. (2012). Hplc enantiomeric separation of aromatic amines using crown ether tetracarboxylic acid. [Link]

• Journal of Food and Drug Analysis. (2000).

• ResearchGate. (2004). Determination of primary and secondary aliphatic amines by N-hydroxysuccinimidyl 4,3,2′-naphthapyrone-4-acetate and reversed-phase high-performance liquid chromatography. [Link]

• SIELC Technologies. Separation of 3-Phenylpropylamine on Newcrom R1 HPLC column. [Link]

• AMSbiopharma. (2024). ICH Guidelines for Analytical Method Validation Explained. [Link]

• PubMed. (1991). Stereospecific high-performance liquid chromatographic assay for the enantiomers of phenylpropanolamine in human plasma. [Link]

• ResearchGate. (2024). Advanced UV Spectrophotometry-Classical Least Squares Determination of Paracetamol, Phenylpropanolamine HCl, and Chlorpheniramine Maleate in Tablet Dosage Form. [Link]

• BenchChem. Application Note: Chiral HPLC Method for the Analysis of (R)-3-(methylamino)-1-phenylpropan-1-ol.

• PubMed. (1983). Determination of phenylpropanolamine in serum and urine by high-performance liquid chromatography. [Link]

• MDPI. (2016). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. [Link]

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Application Note: High-Confidence GC-MS Analysis of Butyl(1-phenylpropyl)amine

Abstract

This application note presents a comprehensive guide for the robust analysis of Butyl(1-phenylpropyl)amine, a substituted phenethylamine, using Gas Chromatography-Mass Spectrometry (GC-MS). Phenethylamines, as a class, can present analytical challenges due to their polarity, which may lead to poor chromatographic peak shapes and on-column adsorption. To address these issues, this document details a methodology that includes an optional but highly recommended derivatization step to enhance analyte stability and chromatographic performance. The protocols provided are designed to be self-validating, offering insights into the rationale behind instrumental parameters and sample preparation choices. This guide is intended for researchers in forensic science, clinical toxicology, and pharmaceutical development requiring a reliable method for the identification and potential quantification of Butyl(1-phenylpropyl)amine.

Introduction: The Analytical Imperative for Substituted Phenethylamines

Butyl(1-phenylpropyl)amine belongs to the broad class of phenethylamines, which includes a wide range of psychoactive substances, pharmaceuticals, and neurotransmitters. The precise identification and differentiation of these compounds, including their isomers, are critical in forensic and clinical settings. Gas chromatography coupled with mass spectrometry (GC-MS) is a gold-standard technique for the analysis of volatile and semi-volatile organic compounds due to its high chromatographic resolution and the structural information provided by mass spectrometry.

However, the inherent polarity of the amine functional group in compounds like Butyl(1-phenylpropyl)amine can lead to undesirable interactions with the stationary phase of the GC column, resulting in tailing peaks and reduced sensitivity. Chemical derivatization is a well-established strategy to mitigate these effects by converting the polar amine into a less polar, more volatile derivative, thereby improving analytical performance.[1][2] This note will cover both the direct analysis of the underivatized compound and a more robust method involving silylation.

Predicted Mass Spectral Fragmentation

A key aspect of GC-MS analysis is the interpretation of the mass spectrum generated by electron ionization (EI). For Butyl(1-phenylpropyl)amine (molar mass: 191.32 g/mol ), the fragmentation pattern is predicted to be dominated by alpha-cleavage, a characteristic fragmentation pathway for amines.

The primary fragmentation is expected to occur at the C-C bond adjacent to the nitrogen atom (the bond between the propyl side chain and the phenyl-bearing carbon). This would result in two key fragment ions:

• Iminium ion: The charge is retained on the nitrogen-containing fragment. For Butyl(1-phenylpropyl)amine, the expected iminium ion would be at a mass-to-charge ratio (m/z) of 100. This is formed by the cleavage of the bond between the alpha-carbon and the benzyl group, resulting in [CH(CH3)NH(CH2)3CH3]+.

• Benzyl cation: The charge is retained on the phenyl-containing fragment. The tropylium ion (a rearranged benzyl cation) at m/z 91 is a very common and stable fragment in the mass spectra of compounds containing a benzyl moiety.

The relative abundance of these fragments will be a key identifier for the compound. The molecular ion (M+) at m/z 191 may be of low abundance or absent, which is common for N-alkylated amphetamine-like substances.

Experimental Workflow and Protocols

The overall workflow for the analysis of Butyl(1-phenylpropyl)amine is depicted below. This includes sample preparation, optional derivatization, GC-MS analysis, and data interpretation.

Caption: Experimental workflow for the GC-MS analysis of Butyl(1-phenylpropyl)amine.

Materials and Reagents

• Butyl(1-phenylpropyl)amine reference standard

• Methanol (HPLC grade)

• Chloroform (HPLC grade)

• Pyridine

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• Autosampler vials with inserts

Protocol 1: Direct Analysis of Underivatized Butyl(1-phenylpropyl)amine

This protocol is suitable for rapid screening but may be susceptible to poor peak shape. The parameters are adapted from the validated methodology for the structurally similar compound N-Butylamphetamine.[3]

1. Standard Preparation:

• Prepare a stock solution of Butyl(1-phenylpropyl)amine at 1 mg/mL in methanol.
• Perform serial dilutions to create working standards at concentrations relevant to the application (e.g., 1-100 µg/mL).
• For analysis of the free base, a liquid-liquid extraction from an alkaline solution into an organic solvent like chloroform may be necessary for real samples.[3][4]

2. GC-MS Instrumentation and Parameters:

• GC System: Agilent Gas Chromatograph (or equivalent)
• MS System: Agilent Mass Selective Detector (or equivalent)
• Column: HP-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.[3] These columns are robust and well-suited for a wide range of analytes.[1]
• Carrier Gas: Helium at a constant flow of 1.0-1.5 mL/min.
• Injection: 1 µL, Splitless or with a split ratio (e.g., 25:1) depending on concentration.
• Injector Temperature: 280°C
• Oven Temperature Program:
• Initial temperature: 100°C, hold for 1 minute.
• Ramp: 12°C/min to 280°C.
• Final hold: 9 minutes at 280°C.[3]
• MS Transfer Line Temperature: 280°C
• Ion Source Temperature: 230°C
• Quadrupole Temperature: 150°C
• Ionization Mode: Electron Ionization (EI) at 70 eV
• Acquisition Mode: Full Scan
• Scan Range: m/z 30-550 amu

Protocol 2: Analysis with MSTFA Derivatization

Derivatization with MSTFA will convert the secondary amine to a trimethylsilyl (TMS) derivative, which is more volatile and less polar. This typically results in sharper, more symmetrical peaks and can aid in structural confirmation.[5]

1. Derivatization Procedure:

• To approximately 10 µg of the dried sample extract or standard, add 25 µL of MSTFA.[5]
• Optionally, add 30 µL of pyridine as a catalyst.
• Seal the vial and heat at 70°C for 10 minutes.[5]
• Cool to room temperature before injection.
• The solution can be diluted with chloroform if necessary.

2. GC-MS Parameters for TMS-Derivative:

• The same GC-MS parameters as in Protocol 1 can be used. The TMS-derivative will have a different retention time and mass spectrum.
• The molecular weight of the TMS-derivative will be 263.4 g/mol (191.3 + 72.1). The mass spectrum should show a molecular ion at m/z 263 and a characteristic [M-15]+ ion at m/z 248, corresponding to the loss of a methyl group from the TMS moiety.

Results and Discussion: Expected Data

The following table summarizes the expected analytical data for Butyl(1-phenylpropyl)amine and its TMS-derivative. The retention time is an estimate and will vary based on the specific instrument and conditions.

Analyte	Molecular Weight ( g/mol )	Expected Retention Time (min)	Key Mass Fragments (m/z)
Butyl(1-phenylpropyl)amine	191.3	~6-8	100 (base peak), 91, 58, 41
TMS-Derivative	263.4	Later than underivatized	248 ([M-15]+), 100, 91, 73

Chromatographic Performance: Without derivatization, the peak for Butyl(1-phenylpropyl)amine may exhibit some tailing. Following MSTFA derivatization, a significant improvement in peak symmetry is expected, leading to better resolution and integration, which is crucial for accurate quantification.[1]

Isomer Differentiation: It is important to note that positional isomers of Butyl(1-phenylpropyl)amine (e.g., where the butyl group is attached at a different position on the nitrogen, or isomers of the phenylpropyl group) may have very similar mass spectra.[6][7] Chromatographic separation is key to their differentiation. The use of a standard non-polar column like an HP-5MS should provide adequate separation for many isomers, but method validation with certified reference materials for all potential isomers is essential for unambiguous identification.[8]

Conclusion

The GC-MS methods detailed in this application note provide a robust framework for the analysis of Butyl(1-phenylpropyl)amine. While direct analysis is feasible for screening purposes, derivatization with MSTFA is strongly recommended to enhance chromatographic performance and analytical confidence. The predicted fragmentation patterns serve as a reliable guide for mass spectral interpretation. This comprehensive approach, grounded in established analytical principles for related compounds, will enable researchers to achieve accurate and reproducible results in the identification of this and other N-alkylated phenethylamines.

References

• Improved GC Analysis of Derivatized Amphetamines. Restek. [Link]

• Melgar, R., & Kelly, R. C. (1993). A novel GC/MS derivatization method for amphetamines. Journal of Analytical Toxicology, 17(7), 399–402. [Link]

• Shin, H. S., & Donike, M. (1996). Stereospecific Derivatization of Amphetamines, Phenol Alkylamines, and Hydroxyamines and Quantification of the Enantiomers by Capillary GC/MS. Analytical Chemistry, 68(18), 3015–3020. [Link]

• Melgar, R., & Kelly, R. C. (1993). A novel GC/MS derivatization method for amphetamines. Semantic Scholar. [Link]

• N-Butylamphetamine Monograph. SWGDRUG.org. (2018). [Link]

• Lin, H. R., et al. (2022). Establishment and Evaluation of GC/MS Methods for Urinalysis of Multiple Phenethylamines. Mass Spectrometry Letters. [Link]

• Noggle, F. T., & Clark, C. R. (1986). GC–MS Analysis of Ring and Side Chain Regioisomers of Ethoxyphenethylamines. Journal of Chromatographic Science, 24(5), 212-216. [Link]

• Ostrow, D., & Gilbert, M. (2018). The Differentiation of Positional Isomers Utilizing GC-IRD. Journal of the Southern Association of Forensic Scientists. [Link]

• Sano, T., et al. (2007). Analysis of Phenethylamines and Tryptamines in Designer Drugs Using Gas Chromatography-mass Spectrometry. ResearchGate. [Link]

• Awad, T., et al. (2012). Simultaneous analysis of six phenethylamine-type designer drugs by TLC, LC-MS, and GC-MS. ResearchGate. [Link]

• N-Butyl-N-propyl-1-butanamine. NIST Chemistry WebBook. [Link]

• Kranenburg, A. M., et al. (2023). Chemical identification and differentiation of positional isomers of novel psychoactive substances – A comprehensive review. ResearchGate. [Link]

• Negishi, E., et al. (2017). Differentiation of ring-substituted bromoamphetamine analogs by gas chromatography–tandem mass spectrometry. Forensic Toxicology, 35(1), 126–134. [Link]

• Noggle, F. T., et al. (1987). Differentiation of side chain isomers of ring-substituted amphetamines using gas chromatography/infrared/mass spectrometry (GC/IR/MS). Journal of Forensic Sciences, 32(5), 1221-1234. [Link]

• Isomer Differentiation of Novel Psychoactive Substances Using Gas Chromatography Solid Phase Infrared Spectroscopy (GC/IR). Office of Justice Programs. (2019). [Link]

• Butylamphetamine. Wikipedia. [Link]

• de Oliveira, M. F., et al. (2007). Determination of amphetamine, methamphetamine, and hydroxyamphetamine derivatives in urine by gas chromatography-mass spectrometry and its relation to CYP2D6 phenotype of drug users. Journal of Analytical Toxicology, 31(1), 31-36. [Link]

• 3-Phenylpropylamine. PubChem. [Link]

• Kunalan, V., et al. (2012). Impurity Profiling of Amphetamine and Methamphetamine Using Gas Chromatography Mass Spectrometry (GCMS) Harmonised. Sains Malaysiana, 41(1), 89-96. [Link]

• Mass spectrum of N-formylamphetamine. ResearchGate. [Link]

• 1-Butanamine, N,N-dipropyl-. NIST Chemistry WebBook. [Link]

• N-Butyl-N-propyl-1-butanamine. NIST Chemistry WebBook. [Link]

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1H NMR characterization of Butyl(1-phenylpropyl)amine

An Application Note on the 1H NMR Characterization of Butyl(1-phenylpropyl)amine

Abstract

This application note provides a comprehensive guide to the characterization of Butyl(1-phenylpropyl)amine using proton Nuclear Magnetic Resonance (1H NMR) spectroscopy. The document outlines the theoretical underpinnings for spectral interpretation, a detailed experimental protocol for sample preparation and data acquisition, and an in-depth analysis of the expected 1H NMR spectrum. This guide is intended for researchers, scientists, and drug development professionals who require robust analytical methods for the structural elucidation and purity assessment of secondary amines and related pharmaceutical intermediates.

Introduction: The Role of 1H NMR in Amine Characterization

Butyl(1-phenylpropyl)amine is a secondary amine featuring both aliphatic and aromatic moieties. Its structural complexity, including a chiral center at the benzylic position, necessitates a powerful analytical technique for unambiguous characterization. 1H NMR spectroscopy is an indispensable tool in this context, providing detailed information about the molecule's electronic and stereochemical environment.

The precise chemical shifts (δ), scalar (J) couplings, and integral values of the proton signals allow for the complete assignment of the molecular structure. Furthermore, 1H NMR is highly sensitive to impurities, making it a critical tool for quality control in synthetic and medicinal chemistry. This note explains the causality behind experimental choices, ensuring a robust and reproducible characterization.

Theoretical Background: Interpreting the Spectrum

The 1H NMR spectrum of Butyl(1-phenylpropyl)amine is governed by several key principles:

• Chemical Shift (δ): The position of a proton signal on the x-axis (in ppm) is determined by its local electronic environment. Protons near electronegative atoms (like the nitrogen in the amine) or aromatic rings are deshielded and appear at higher chemical shifts (downfield).

• Spin-Spin Coupling (J): Non-equivalent protons on adjacent carbon atoms interact, causing their signals to split into multiplets. The magnitude of this splitting, the coupling constant (J), provides information about the dihedral angle between the protons and the number of neighboring protons.

• Integration: The area under each proton signal is directly proportional to the number of protons it represents. This allows for a quantitative assessment of the relative number of protons in different environments.

For Butyl(1-phenylpropyl)amine, we anticipate distinct signals for the aromatic protons, the benzylic proton (CH), the amine proton (NH), and the various methylene (CH2) and methyl (CH3) groups of the butyl and propyl chains. The diastereotopic nature of the methylene protons adjacent to the chiral center is a key feature to observe.

Experimental Protocol: Acquiring a High-Quality Spectrum

A self-validating protocol is crucial for obtaining reliable and reproducible NMR data. The following steps are designed to minimize artifacts and ensure spectral accuracy.

Sample Preparation

• Solvent Selection: Choose a deuterated solvent that fully dissolves the analyte and has minimal overlapping signals. Deuterated chloroform (CDCl3) is a common choice for non-polar to moderately polar organic compounds. For amines, it is important to note that the NH proton signal can be broad and may exchange with trace amounts of D2O. Anhydrous CDCl3 is recommended.

• Analyte Preparation: Accurately weigh approximately 5-10 mg of Butyl(1-phenylpropyl)amine.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

• Transfer: Using a clean Pasteur pipette, transfer the solution to a 5 mm NMR tube.

• Internal Standard (Optional but Recommended): For precise quantification, a known amount of an internal standard, such as tetramethylsilane (TMS), can be added. TMS is an ideal standard as it is chemically inert and its signal appears at 0.00 ppm, away from most analyte signals.

Instrument Setup and Data Acquisition

The following parameters are recommended for a standard 400 MHz NMR spectrometer.

Parameter	Recommended Value	Rationale
Spectrometer Frequency	400 MHz	Provides good signal dispersion for a molecule of this complexity.
Solvent	CDCl3	Good solubility for the analyte and a single residual peak at ~7.26 ppm.
Temperature	298 K (25 °C)	Standard operating temperature for routine analysis.
Acquisition Time (at)	2-4 seconds	Allows for good resolution of sharp signals.
Relaxation Delay (d1)	1-5 seconds	Ensures complete relaxation of protons, leading to accurate integration. A longer delay may be needed for quaternary carbons in 13C NMR.
Number of Scans (ns)	8-16	Sufficient to achieve a good signal-to-noise ratio for a sample of this concentration.
Spectral Width (sw)	-2 to 12 ppm	Encompasses the typical range for organic molecules, including aromatic and aliphatic protons.
Pulse Angle	30-45 degrees	A smaller flip angle allows for a shorter relaxation delay, reducing the total experiment time without sacrificing quantitative accuracy.

Data Processing

• Fourier Transform: Convert the acquired Free Induction Decay (FID) into a frequency-domain spectrum.

• Phase Correction: Manually or automatically adjust the phase of the spectrum to ensure all peaks are in the absorptive mode.

• Baseline Correction: Apply a baseline correction algorithm to ensure the baseline is flat and at zero intensity.

• Referencing: Calibrate the chemical shift scale by setting the residual solvent peak (CDCl3) to 7.26 ppm or the TMS signal to 0.00 ppm.

• Integration: Integrate all signals corresponding to the analyte.

Data Visualization and Workflow

The overall process from sample preparation to final data analysis can be visualized as a streamlined workflow.

Caption: Workflow for .

Predicted 1H NMR Spectrum: Analysis and Interpretation

Below is a detailed prediction of the 1H NMR spectrum of Butyl(1-phenylpropyl)amine in CDCl3. The numbering scheme for proton assignment is provided in the accompanying molecular structure.

Table 1: Predicted 1H NMR Data for Butyl(1-phenylpropyl)amine in CDCl3

Proton Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
Ha	7.20-7.40	m	-	5H	Aromatic Protons (Ph-H)
Hb	~3.10	t	~7.0	1H	Benzylic Proton (CH)
Hc	1.50-1.70	m	-	2H	Propyl Methylene (CH2)
Hd	~0.85	t	~7.4	3H	Propyl Methyl (CH3)
He	2.30-2.50	m	-	2H	Butyl Methylene (α to N)
Hf	1.30-1.50	m	-	2H	Butyl Methylene (β to N)
Hg	1.20-1.30	m	-	2H	Butyl Methylene (γ to N)
Hh	~0.90	t	~7.3	3H	Butyl Methyl (CH3)
Hi	~1.0-2.0	br s	-	1H	Amine Proton (NH)

Detailed Peak Assignment Rationale

• Aromatic Protons (Ha): The five protons on the phenyl ring are expected to appear as a complex multiplet in the range of 7.20-7.40 ppm. Their deshielding is due to the anisotropic effect of the aromatic ring current.

• Benzylic Proton (Hb): This single proton is adjacent to both the phenyl group and the nitrogen atom, as well as being on a chiral center. It will be significantly deshielded, appearing around 3.10 ppm. It is expected to be a triplet due to coupling with the adjacent methylene protons (Hc).

• Propyl Methylene (Hc): These two protons are diastereotopic due to the adjacent chiral center (Hb). They are expected to appear as a complex multiplet between 1.50-1.70 ppm.

• Propyl Methyl (Hd): The terminal methyl group of the propyl chain will appear as a triplet around 0.85 ppm, due to coupling with the adjacent methylene group (Hc).

• Butyl Methylene (He): The methylene group alpha to the nitrogen atom will be the most deshielded of the butyl chain protons, appearing as a multiplet around 2.30-2.50 ppm.

• Butyl Methylene (Hf, Hg): These methylene groups are further from the electronegative nitrogen and will appear further upfield, likely as overlapping multiplets in the 1.20-1.50 ppm range.

• Butyl Methyl (Hh): The terminal methyl group of the butyl chain will be the most shielded, appearing as a triplet around 0.90 ppm.

• Amine Proton (Hi): The NH proton signal is often broad due to quadrupole broadening from the 14N nucleus and potential chemical exchange with the solvent or trace water. Its chemical shift is highly variable and concentration-dependent, typically appearing as a broad singlet anywhere from 1.0 to 2.0 ppm. D2O exchange can be used to confirm this peak, as it will disappear from the spectrum upon shaking the sample with a drop of D2O.

Conclusion

1H NMR spectroscopy provides a definitive method for the structural elucidation of Butyl(1-phenylpropyl)amine. By carefully selecting experimental parameters and understanding the principles of chemical shift, coupling, and integration, a complete and unambiguous assignment of the proton signals can be achieved. The protocol and data interpretation guide presented in this application note serve as a robust framework for the analysis of this compound and related secondary amines, ensuring high confidence in structural and purity assessments for research and development applications.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• Jacobsen, N. E. (2007). NMR Spectroscopy Explained: Simplified Theory, Applications and Examples for Organic Chemistry and Structural Biology. John Wiley & Sons. [Link]

• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., ... & Goldberg, K. I. (2010). NMR chemical shifts of trace impurities: common laboratory solvents, organics, and gases in deuterated solvents relevant to the organometallic chemist. Organometallics, 29(9), 2176-2179. [Link]

Application Note: Elucidating the Mass Spectrometry Fragmentation of Butyl(1-phenylpropyl)amine

Abstract

This application note provides a detailed guide to the predicted mass spectrometry fragmentation pathways of Butyl(1-phenylpropyl)amine. Due to the limited availability of direct mass spectral data for this specific compound, this guide synthesizes fundamental principles of amine fragmentation with established data from structurally analogous compounds, such as amphetamine and other N-alkylated phenethylamines.[1][2][3] We will explore the primary fragmentation mechanisms, including alpha-cleavage and rearrangements, to predict the characteristic product ions. This document serves as a predictive guide for researchers working on the identification and characterization of Butyl(1-phenylpropyl)amine and related structures in various matrices.

Introduction: The Logic of Amine Fragmentation

The mass spectral fragmentation of amines is largely governed by the presence of the nitrogen atom, which directs cleavage pathways.[4][5] Under electron ionization (EI) or collision-induced dissociation (CID), the initial molecular ion (M⁺˙) is formed. The fragmentation of this ion is dominated by cleavage of the C-C bond adjacent (alpha) to the nitrogen atom, a process known as α-cleavage.[6][7] This cleavage is energetically favorable as it leads to the formation of a stable, resonance-stabilized iminium cation.[5]

For a secondary amine like Butyl(1-phenylpropyl)amine, several α-cleavage events are possible, leading to a series of diagnostic fragment ions. Additionally, rearrangements and cleavages within the alkyl and phenylpropyl moieties contribute to the complexity and richness of the mass spectrum.

Predicted Fragmentation Pathways of Butyl(1-phenylpropyl)amine

The structure of Butyl(1-phenylpropyl)amine features a secondary amine with a butyl group and a 1-phenylpropyl group attached to the nitrogen. This structure provides multiple sites for characteristic fragmentation.

Alpha-Cleavage: The Dominant Fragmentation Route

Alpha-cleavage is the most probable fragmentation pathway for aliphatic amines.[5][6] This involves the homolytic cleavage of a bond alpha to the nitrogen atom, resulting in the expulsion of a radical and the formation of a stable iminium ion. For Butyl(1-phenylpropyl)amine, there are two primary sites for α-cleavage.

• Pathway A: Cleavage within the 1-Phenylpropyl Moiety Loss of an ethyl radical (•C₂H₅) from the 1-phenylpropyl group is a highly probable event. This leads to the formation of a stable benzylic iminium ion.

• Pathway B: Cleavage within the N-Butyl Moiety Cleavage of the C-C bond alpha to the nitrogen within the butyl group can result in the loss of a propyl radical (•C₃H₇).

The following diagram illustrates these primary α-cleavage pathways.

Caption: Predicted primary α-cleavage pathways for Butyl(1-phenylpropyl)amine.

Benzylic Cleavage and Rearrangements

Compounds containing a benzyl group, such as amphetamine and its derivatives, characteristically produce a tropylium ion (C₇H₇⁺) at m/z 91.[8] This is formed through cleavage of the bond beta to the phenyl ring, followed by rearrangement.

• Pathway C: Formation of the Tropylium Ion Cleavage of the C-C bond between the benzylic carbon and the nitrogen-containing group, followed by rearrangement of the resulting C₇H₈⁺˙ radical cation, leads to the highly stable tropylium ion.

The diagram below outlines the formation of the tropylium ion.

Caption: Formation of the characteristic tropylium ion (m/z 91).

Summary of Predicted Characteristic Ions

The following table summarizes the predicted major fragment ions for Butyl(1-phenylpropyl)amine based on the fragmentation pathways discussed. The relative abundance of these ions will depend on the specific analytical conditions (e.g., ionization method, collision energy).

m/z	Proposed Structure	Formation Pathway	Significance
177	[C₁₂H₁₉N]⁺˙	Molecular Ion	Confirms molecular weight. May have low abundance in EI.
148	[C₆H₅-CH=NH-C₄H₉]⁺	α-Cleavage (Loss of •C₂H₅)	Highly probable, indicates the 1-phenylpropyl structure.
134	[C₂H₅-CH(C₆H₅)-NH=CH₂]⁺	α-Cleavage (Loss of •C₃H₇)	Probable, indicates the N-butyl group.
91	[C₇H₇]⁺	Benzylic Cleavage & Rearrangement	Characteristic of compounds with a benzyl moiety.[8]
77	[C₆H₅]⁺	Phenyl Cation	Common fragment from aromatic compounds.
57	[C₄H₉]⁺	Butyl Cation	Fragment from the N-butyl chain.

Proposed Analytical Protocol

This section outlines a general protocol for the analysis of Butyl(1-phenylpropyl)amine using Gas Chromatography-Mass Spectrometry (GC-MS), a common technique for the analysis of amphetamine-type compounds.[9][10]

Instrumentation

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent single quadrupole, or a Q-TOF for high-resolution mass spectrometry.[1][3]

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

GC-MS Parameters

Parameter	Value
Inlet Temperature	250 °C
Injection Mode	Splitless
Carrier Gas	Helium
Oven Program	80 °C (hold 1 min), ramp to 280 °C at 15 °C/min, hold 5 min
Ion Source	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230 °C
Quadrupole Temp	150 °C
Scan Range	40-450 amu

Sample Preparation

• Standard Preparation: Prepare a 1 mg/mL stock solution of Butyl(1-phenylpropyl)amine in methanol. Prepare working standards by serial dilution.

• Extraction (from a matrix like urine):

  • To 1 mL of sample, add an appropriate internal standard.

  • Alkalinize the sample with NaOH to a pH > 10.

  • Perform a liquid-liquid extraction with an organic solvent (e.g., ethyl acetate).

  • Evaporate the organic layer to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent for GC-MS analysis.

Conclusion

While direct experimental data for Butyl(1-phenylpropyl)amine is scarce, a robust prediction of its mass spectral fragmentation can be made by applying fundamental principles of mass spectrometry and drawing parallels with well-documented, structurally similar compounds. The expected mass spectrum will likely be dominated by iminium ions resulting from α-cleavage and the characteristic tropylium ion at m/z 91. The protocols and predictive data presented in this application note provide a solid foundation for the identification and characterization of this compound in a research or forensic setting.

References

• Noggle, F. T., Jr., Clark, C. R., McMillian, C. L., & DeRuiter, J. (n.d.). Liquid Chromatographic and Mass Spectral Analysis of N-Substituted Analogues of 4-Methoxyamphetamine. Journal of Chromatographic Science, Oxford Academic. [Link]

• Ibáñez, M., Pozo, Ó. J., Sancho, J. V., Hernández, F., & Niessen, W. M. A. (2011). Fragmentation pathways of drugs of abuse and their metabolites based on QTOF MS/MS and MS(E) accurate-mass spectra. Journal of Mass Spectrometry, 46(6), 543–557. [Link]

• Tsujikawa, K., Kuwayama, K., Miyaguchi, H., Kanamori, T., Iwata, Y. T., & Inoue, H. (2016). β-Methylphenylethylamines: common fragmentation pathways with amphetamines in electrospray ionization collision-induced dissociation. Drug Testing and Analysis, 8(3-4), 344–350. [Link]

• ResearchGate. (n.d.). Figure & Characteristic fragmentation paths of amphetamines. [Link]

• Whitman College. (n.d.). GCMS Section 6.15. [Link]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• ResearchGate. (n.d.). Mass spectra and proposed fragmentation patterns of amphetamine (A), methamphetamine (B), MDMA (C), MDA (D), MDEA (E), BDMPEA (F), MBDB (G), and cathinone (H). [Link]

• Chemistry LibreTexts. (2022). 6.5: Amine Fragmentation. [Link]

• Wikipedia. (n.d.). Fragmentation (mass spectrometry). [Link]

• SciSpace. (n.d.). Fragmentation pathways of drugs of abuse and their metabolites based on QTOF MS/MS and MSE accurate‐mass spectra. [Link]

• Journal of Analytical Toxicology. (n.d.). Detection and Quantitation of Amphetamine and Methamphetamine: Electron Impact and Chemical Ionization with Ammonia--Comparative. [Link]

• ResearchGate. (n.d.). MS and MS-MS (m/z 136 →) mass spectra of amphetamine. [Link]

• ResearchGate. (n.d.). Structure and mass fragmentation of the amphetamines derivatized with R-MTPCl. [Link]

• Wu, A. H., Onigbinde, A., Johnson, K. G., & Wimbish, G. H. (1992). Identification of methamphetamines and over-the-counter sympathomimetic amines by full-scan GC-ion trap MS with electron impact and chemical ionization. Journal of Analytical Toxicology, 16(2), 128–132. [Link]

• MDPI. (n.d.). Comparison of the Characteristic Mass Fragmentations of Phenethylamines and Tryptamines by Electron Ionization Gas Chromatography Mass Spectrometry, Electrospray and Matrix-Assisted Laser Desorption Ionization Mass Spectrometry. [Link]

• Universiti Kebangsaan Malaysia. (n.d.). Impurity Profiling of Amphetamine and Methamphetamine Using Gas Chromatography Mass Spectrometry (GCMS) Harmonised. [Link]

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Application Notes and Protocols for the Purification of Secondary Amines from Reductive Amination Reactions

Abstract

Reductive amination stands as a cornerstone of modern organic synthesis for the formation of carbon-nitrogen bonds, offering a controlled and efficient route to secondary and tertiary amines.[1][2] This reaction, which couples a carbonyl compound with a primary amine to yield a secondary amine, is fundamental in pharmaceutical and fine chemical synthesis.[3] However, the crude reaction mixture is a heterogeneous collection of the desired product, unreacted starting materials, over-alkylated byproducts, and reaction-specific contaminants. The isolation of a pure secondary amine from this mixture is a critical, yet often challenging, step that dictates the success of the overall synthetic sequence. This guide provides a comprehensive overview of field-proven purification strategies, delving into the causality behind procedural choices to empower researchers with the knowledge to select and execute the optimal protocol for their specific target molecule.

Understanding the Impurity Profile of a Reductive Amination Reaction

A successful purification strategy begins with a thorough understanding of what needs to be removed. The typical crude product from a reductive amination of a primary amine and a carbonyl compound contains a predictable set of impurities.

• Unreacted Starting Materials: Residual primary amine and the starting aldehyde or ketone are common contaminants.[4][5]

• Over-Alkylation Byproduct: The desired secondary amine product can act as a nucleophile itself, reacting with another equivalent of the carbonyl compound to form an undesired tertiary amine.[4][6][7]

• Carbonyl Reduction Byproduct: The reducing agent can directly reduce the starting aldehyde or ketone to its corresponding alcohol.[6]

• Reagent-Derived Impurities: Residual reducing agents (e.g., borohydrides) and their byproducts (borate salts) must be removed.[3]

• Solvents and Catalysts: Residual reaction solvents and any acid catalysts used to promote imine formation are also present.[4]

The choice of purification method is dictated by the physicochemical properties of the desired secondary amine relative to this impurity profile.

The Foundational Purification Strategy: Acid-Base Extraction

For nearly all amine purifications, an initial aqueous workup using acid-base extraction is the most effective first step. This technique leverages the basicity of the amine functional group to selectively transfer it into an aqueous phase, leaving non-basic impurities behind in the organic layer.[8][9]

Principle of Operation

Amines are organic bases. In the presence of an acid, they are protonated to form ammonium salts. These salts are typically water-soluble, while the neutral starting materials (ketone/aldehyde, alcohol byproduct) and the organic solvent are not.[8][10] This differential solubility is the basis for the separation. The process is then reversed: the acidic aqueous layer containing the protonated amine is isolated and treated with a base. This deprotonates the ammonium salt, regenerating the neutral amine, which is now insoluble in water and can be extracted back into a fresh organic solvent.[11]

Caption: Workflow for Acid-Base Extraction of Amines.

Protocol 1: General Acid-Base Extraction

• Quench Reaction: Cool the reaction mixture to 0 °C. Cautiously add water or a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate) to quench any remaining reducing agent. Stir for 30 minutes.

• Dilute: Transfer the mixture to a separatory funnel and dilute with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Acidic Wash: Extract the organic layer with 1 M hydrochloric acid (HCl). Repeat the extraction 2-3 times. Combine the acidic aqueous layers.

  • Causality Note: This step protonates all amine species (primary, secondary, tertiary), transferring them to the aqueous phase and leaving neutral impurities (unreacted carbonyl, alcohol byproduct) in the organic layer, which is now discarded.[12]

• Basify: Cool the combined acidic aqueous layers in an ice bath. Slowly add a base, such as 2 M sodium hydroxide (NaOH), with stirring until the pH is >10 (confirm with pH paper).[10] A precipitate or cloudy suspension of the free amine should form.

• Re-extract Product: Extract the basified aqueous layer with a fresh organic solvent (2-3 times).

• Wash and Dry: Combine the organic layers containing the purified amine. Wash with brine (saturated NaCl solution) to remove residual water, then dry over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄).

• Concentrate: Filter off the drying agent and concentrate the organic solution under reduced pressure to yield the partially purified secondary amine.

Note: This procedure effectively removes non-basic impurities but will not separate the desired secondary amine from the primary and tertiary amine byproducts. Further purification is required.

High-Resolution Purification: Column Chromatography

Column chromatography is the workhorse for separating compounds with different polarities, making it ideal for isolating the secondary amine from its primary and tertiary amine analogues. However, the inherent acidity of standard silica gel presents a significant challenge.

The Challenge: Silica Gel's Acidity

Silica gel is covered with acidic silanol groups (Si-OH). Basic amines interact strongly with these sites via an acid-base interaction, which can lead to:

• Irreversible Adsorption: Product loss on the column.[13]

• Peak Tailing: Broad, streaky elution profiles that result in poor separation and mixed fractions.[4][13]

Several strategies have been developed to mitigate this issue.

Caption: Decision workflow for amine purification by chromatography.

Protocol 2: Chromatography on Amine-Treated Silica Gel

This is the most common approach, deactivating the acidic sites on the silica gel by adding a competing base to the mobile phase.

• Prepare Slurry: Prepare a slurry of silica gel in the initial, non-polar eluent (e.g., hexane/ethyl acetate 9:1).

• Add Modifier: Add a small amount of a volatile base, typically triethylamine (Et₃N), to the slurry and the mobile phase. A concentration of 0.5-2% (v/v) is standard.

  • Causality Note: The triethylamine is a stronger base than the product and will preferentially bind to the acidic silanol sites, effectively creating a more inert surface for the desired amine to pass over, resulting in sharper peaks and better separation.[4][14]

• Pack and Run: Pack the column with the treated slurry and run the chromatography as usual, ensuring the modifier is present in the eluent throughout the gradient.

• Collect and Analyze: Collect fractions and analyze by Thin Layer Chromatography (TLC) to identify those containing the pure product.

Protocol 3: Chromatography on Alternative Stationary Phases

Using a basic stationary phase is a more robust solution that often eliminates the need for mobile phase modifiers entirely.[15]

• Select Phase: Choose either a basic alumina column or an amine-functionalized silica column (e.g., KP-NH).[13][14]

• Develop Method: Develop a mobile phase system using standard solvents (e.g., hexane/ethyl acetate). These columns are less polar than bare silica, so the mobile phase will likely need to be less polar than what is used on silica.[15]

• Pack and Run: Pack and run the column as standard. The absence of a basic modifier simplifies post-purification workup, as only the eluent solvents need to be evaporated.

Parameter	Standard Silica Gel	Silica Gel + Basic Modifier	Basic Alumina	Amine-Functionalized Silica
Principle	Adsorption	Neutralized Adsorption	Adsorption on Basic Surface	Partition/Adsorption on Basic Surface
Common Issue	Severe peak tailing, product loss[4][13]	Improved peak shape	Good for basic compounds	Excellent for basic compounds[14]
Modifier Needed	N/A	Yes (e.g., Et₃N, NH₄OH)[4]	No	No[15]
Workup	Standard	Requires removal of modifier	Simplified	Simplified
Best For	Not recommended for amines	General purpose amine purification	Robust separation of basic compounds	High-resolution separation of amines

High-Purity Isolation: Crystallization via Salt Formation

For achieving the highest levels of purity, particularly for solid secondary amines or for removing trace impurities, crystallization is an excellent final step. Many free-base amines are oils or low-melting solids that are difficult to crystallize. In these cases, converting the amine to a crystalline salt is a highly effective strategy.[4][16]

Protocol 4: Purification via Hydrochloride Salt Formation

• Dissolve Amine: Dissolve the purified amine from the previous step in a minimal amount of a non-polar, anhydrous solvent like diethyl ether or dichloromethane.

• Precipitate Salt: Slowly add a solution of HCl in an organic solvent (e.g., 2 M HCl in diethyl ether or 4 M HCl in 1,4-dioxane) dropwise while stirring. The hydrochloride salt of the secondary amine will typically precipitate as a white solid.

• Isolate Salt: Collect the solid salt by vacuum filtration. Wash the filter cake with a small amount of cold, anhydrous diethyl ether to remove any surface impurities.

• Recrystallize (Optional): If further purification is needed, recrystallize the salt from a suitable solvent system (e.g., ethanol/ether, methanol/ether).

• Liberate Free Base: To recover the final product, dissolve the purified salt in water, basify with NaOH to pH >10, and extract the pure secondary amine into an organic solvent as described in Protocol 1 (Steps 5-7).

A novel alternative involves using trichloroacetic acid (TCA) to precipitate the amine salt, which can then be heated to liberate the free amine, CO₂, and chloroform, avoiding the need for a final basification step.[17]

Final Purity Assessment

After purification, the identity and purity of the secondary amine must be confirmed.

• Thin-Layer Chromatography (TLC): A single spot under various eluent conditions suggests high purity. Staining with ninhydrin can be specific for primary and secondary amines.[18]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure and identifying any remaining impurities.

• Mass Spectrometry (MS): GC-MS or LC-MS confirms the molecular weight of the product and can quantify trace impurities.[19]

References

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• Chemistry Stack Exchange. (2019). Reductive amination in case of secondary amines. Available at: [Link]

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Application Notes &amp; Protocols: Enantioselective Synthesis of α-Substituted Benzylamines

Abstract

Chiral α-substituted benzylamines are privileged structural motifs found in a vast array of pharmaceuticals, agrochemicals, and chiral catalysts. Their synthesis in an enantiomerically pure form is a critical objective in modern organic chemistry. This comprehensive guide provides researchers, scientists, and drug development professionals with an in-depth overview of the prevailing strategies for enantioselective synthesis. We will explore the mechanistic underpinnings, practical advantages, and detailed experimental protocols for key methodologies, including metal-catalyzed asymmetric transfer hydrogenation, organocatalytic reductive amination, and biocatalytic transamination. This document is designed to serve as both a strategic overview and a practical laboratory resource.

Introduction: The Significance of Chiral Benzylamines

The stereochemistry of a molecule is paramount in determining its biological activity. For α-substituted benzylamines, the chiral center at the benzylic carbon dictates the molecule's three-dimensional orientation and its ability to interact with chiral biological targets like enzymes and receptors. Consequently, one enantiomer often exhibits the desired therapeutic effect while the other may be inactive or, in some cases, responsible for adverse effects. This reality drives the demand for robust and efficient methods to produce single-enantiomer benzylamines.[1]

Historically, the synthesis of these compounds relied on the resolution of racemic mixtures, an inherently inefficient process with a maximum theoretical yield of 50%. Modern synthetic chemistry has evolved to favor asymmetric synthesis, which creates the desired enantiomer directly. The primary routes converge on the stereoselective reduction of a prochiral C=N bond (in an imine or iminium ion intermediate), as illustrated below.

Caption: General strategy for synthesizing chiral benzylamines.

This guide will focus on three dominant and field-proven strategies for achieving this critical asymmetric reduction:

• Asymmetric Transfer Hydrogenation (ATH): Utilizes transition metal catalysts with chiral ligands.

• Asymmetric Reductive Amination (ARA): Often employs chiral organocatalysts like phosphoric acids.

• Biocatalytic Transamination: Leverages enzymes (transaminases) for exceptional selectivity.

Strategy I: Asymmetric Transfer Hydrogenation (ATH) of Imines

Asymmetric transfer hydrogenation is a powerful and widely adopted method for the synthesis of chiral amines.[2] This technique avoids the use of high-pressure hydrogen gas, instead sourcing hydrogen from stable, easy-to-handle donors like a formic acid/triethylamine (FA/TEA) azeotrope or isopropanol.[3] The stereochemical outcome is controlled by a chiral metal complex, typically based on ruthenium (Ru), rhodium (Rh), or iridium (Ir), coordinated to a chiral diamine or amino alcohol ligand.[4]

Mechanism & Rationale: The most well-understood systems, such as those based on Noyori-type Ru(II)-TsDPEN (N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine) catalysts, operate via a concerted, outer-sphere mechanism.

• Catalyst Activation: The pre-catalyst reacts with the hydrogen donor (e.g., formate from FA/TEA) to form a chiral metal-hydride species. This is the active reducing agent.

• Stereoselective Hydride Transfer: The prochiral imine substrate coordinates to the catalyst complex in a specific orientation dictated by steric and electronic interactions with the chiral ligand. The hydride is then transferred from the metal to the imine carbon, and a proton is transferred from the ligand's N-H group to the imine nitrogen in a six-membered transition state. This concerted transfer is the enantioselectivity-determining step.

• Product Release & Catalyst Regeneration: The resulting chiral amine is released, and the catalyst is regenerated by another molecule of the hydrogen donor, completing the catalytic cycle.

Caption: Catalytic cycle for metal-catalyzed ATH of imines.

Field Insights: The choice of the N-substituent on the imine is crucial. Bulky groups like diphenylmethyl or p-methoxyphenyl can enhance enantioselectivity by promoting a more ordered transition state. The FA/TEA ratio is also a critical parameter, affecting both reaction rate and enantioselectivity, with an optimal ratio often found to be around 1.1:1.[3]

Protocol 2.1: Rh-TsDPEN Catalyzed ATH of N-Benzylidenebenzylamine

This protocol details the synthesis of N-benzyl-1-phenylethanamine using a Rhodium-TsDPEN catalyst and a formic acid-triethylamine mixture as the hydrogen source.[3]

Materials:

• Benzaldehyde (1.0 mmol, 106 mg)

• Benzylamine (1.0 mmol, 107 mg)

• [Rh(Cp*)Cl2]2 (0.0025 mmol, 1.5 mg)

• (1S,2S)-TsDPEN (0.0055 mmol, 2.0 mg)

• Formic Acid (2.0 mmol, 76 µL)

• Triethylamine (2.0 mmol, 279 µL)

• Anhydrous Dichloromethane (DCM), 5 mL

• Saturated aq. NaHCO3 solution

• Brine (Saturated aq. NaCl solution)

• Anhydrous MgSO4

• Rotary evaporator, standard glassware

Procedure:

• Imine Formation (In Situ): To a dry 25 mL round-bottom flask equipped with a magnetic stir bar, add benzaldehyde (1.0 mmol) and benzylamine (1.0 mmol) in anhydrous DCM (5 mL). Stir the solution at room temperature for 30 minutes. The formation of the imine is typically accompanied by slight cloudiness as water is formed.

• Catalyst Preparation: In a separate vial, dissolve [Rh(Cp*)Cl2]2 (1.5 mg) and (1S,2S)-TsDPEN (2.0 mg) in 1 mL of DCM. Stir for 10 minutes to allow for ligand coordination.

• Hydrogen Source Preparation: In another vial, carefully mix formic acid (2.0 mmol) and triethylamine (2.0 mmol). Caution: Exothermic reaction. Allow the mixture to cool to room temperature.

• Reaction Assembly: Add the catalyst solution to the flask containing the imine. Follow this by the dropwise addition of the pre-mixed FA/TEA solution.

• Reaction Execution: Seal the flask and stir the reaction mixture at 28-30 °C for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Work-up: Upon completion, quench the reaction by adding 10 mL of saturated aq. NaHCO3 solution. Transfer the mixture to a separatory funnel and extract with DCM (3 x 15 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO4, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Analysis: The crude product can be purified by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient). Determine the enantiomeric excess (ee) of the final product using chiral HPLC.

Strategy II: Organocatalytic Asymmetric Reductive Amination (ARA)

Organocatalysis offers a compelling metal-free alternative for asymmetric synthesis. In the context of producing chiral benzylamines, chiral Brønsted acids, particularly BINOL-derived phosphoric acids (CPAs), have emerged as highly effective catalysts.[5] This approach combines the ketone, amine, and a hydride source in a single pot. The most common hydride source for this transformation is a Hantzsch ester, which is stable, easy to handle, and mimics the dihydropyridine structure of the NADH cofactor.

Mechanism & Rationale: The power of this method lies in the dual role of the chiral phosphoric acid catalyst.

• Imine/Iminium Formation: The CPA first catalyzes the condensation of the ketone and amine to form an imine.

• Chiral Ion Pair Formation: The acidic proton of the CPA then protonates the imine's nitrogen, forming a chiral iminium phosphate ion pair. This is the key step where asymmetry is induced. The bulky substituents on the BINOL backbone (e.g., 3,3'-positions) create a well-defined, sterically hindered chiral pocket around the iminium cation.

• Stereoselective Hydride Transfer: The Hantzsch ester, held within this chiral environment, delivers a hydride to one face of the iminium ion, leading to the formation of the enantioenriched amine. The oxidized Hantzsch ester (a pyridine derivative) and the regenerated CPA catalyst are the byproducts.

This method is particularly valuable as it often proceeds under mild conditions and demonstrates broad substrate scope.[6]

Strategy III: Biocatalytic Synthesis via Transaminases (ATAs)

Nature's catalysts, enzymes, offer unparalleled selectivity under mild, environmentally benign conditions. For chiral amine synthesis, amine transaminases (ATAs) are exceptionally powerful tools.[7] These pyridoxal-5'-phosphate (PLP)-dependent enzymes catalyze the transfer of an amino group from a donor molecule (like isopropylamine) to a prochiral ketone acceptor.[8]

Mechanism & Rationale: The reaction proceeds via a "ping-pong" mechanism.

• First Half-Reaction (Ping): The amino donor binds to the active site. The PLP cofactor accepts the amino group, forming pyridoxamine-5'-phosphate (PMP) and releasing the ketone byproduct (e.g., acetone from isopropylamine).

• Second Half-Reaction (Pong): The prochiral ketone substrate enters the active site. The PMP transfers its newly acquired amino group to the ketone, generating the new chiral amine product and regenerating the PLP-form of the enzyme.

The exquisite control of the enzyme's chiral active site ensures that the amino group is delivered to only one face of the ketone, resulting in exceptionally high enantiomeric purity (often >99% ee).[9] The primary challenge in biocatalysis is often overcoming unfavorable reaction equilibria, which can be addressed by using a large excess of the amino donor or by removing the ketone byproduct.[7]

Caption: General experimental workflow for ATA-catalyzed synthesis.

Protocol 4.1: (R)-ATA Catalyzed Synthesis of (R)-1-Phenylethanamine

This protocol describes the synthesis of (R)-1-phenylethanamine from acetophenone using a commercially available (R)-selective amine transaminase.

Materials:

• Acetophenone (1.0 mmol, 120 mg)

• (R)-Amine Transaminase (e.g., ATA-256 or equivalent, ~10 mg)

• Isopropylamine (as the amino donor, often used as a solution or in large excess)

• Pyridoxal-5'-phosphate (PLP) (1.0 mg)

• Potassium phosphate buffer (100 mM, pH 8.0)

• Sodium hydroxide (5 M)

• Methyl tert-butyl ether (MTBE)

• Incubator shaker, pH meter, centrifuge

Procedure:

• Reaction Mixture Preparation: In a 50 mL vial, prepare a solution containing potassium phosphate buffer (10 mL, 100 mM, pH 8.0), PLP (1 mg), and isopropylamine (5-10 mmol, a significant excess is used to drive the equilibrium).

• Substrate Addition: Add acetophenone (1.0 mmol) to the buffered solution.

• Enzyme Addition: Add the (R)-ATA enzyme powder (10 mg) to initiate the reaction.

• Incubation: Seal the vial tightly and place it in an incubator shaker set to 35 °C and 150 rpm. Let the reaction proceed for 24 hours.

• Reaction Monitoring: After 24 hours, take a small aliquot, quench it with a solvent, and analyze by HPLC to determine the conversion of acetophenone.

• Work-up: Once the desired conversion is reached, stop the reaction. If the enzyme is immobilized, it can be filtered off. If it's a whole-cell lysate, centrifugation can be used.

• Extraction: Adjust the pH of the aqueous solution to >10 with 5 M NaOH to ensure the product amine is in its free base form. Extract the aqueous layer with MTBE (3 x 20 mL).

• Purification and Analysis: Combine the organic extracts, dry over anhydrous Na2SO4, filter, and carefully concentrate the solvent. The product is often pure enough for many applications, but can be further purified if needed. Analyze the enantiomeric excess using chiral HPLC.

Comparative Overview of Methodologies

The choice of synthetic strategy depends on factors such as substrate scope, catalyst cost, scalability, and the desired level of "greenness."

Methodology	Catalyst System	Hydrogen/Amine Source	Typical ee (%)	Advantages	Limitations
Asymmetric Transfer Hydrogenation (ATH)	Ru, Rh, Ir complexes with chiral diamine/amino alcohol ligands	Formic acid/TEA, Isopropanol	90-99%[3]	Broad substrate scope, high yields, well-understood mechanism, avoids H2 gas.	Requires precious metal catalysts; ligand synthesis can be complex.
Asymmetric Reductive Amination (ARA)	Chiral Phosphoric Acids (CPAs)	Hantzsch Ester	85-98%[6]	Metal-free, mild conditions, operationally simple (one-pot).	Hantzsch ester is a stoichiometric reductant; catalyst loading can be higher than metals.
Biocatalytic Transamination	Amine Transaminases (ATAs)	Isopropylamine, Alanine	>99%[9]	Extremely high enantioselectivity, green (aqueous, mild conditions), biodegradable catalyst.	Substrate scope can be limited; unfavorable equilibrium requires strategic solutions.[7]

Conclusion and Future Outlook

The enantioselective synthesis of α-substituted benzylamines has matured significantly, with powerful and reliable methods now available to chemists in both academic and industrial settings. Metal-catalyzed transfer hydrogenation remains a workhorse due to its broad applicability and high efficiency. Organocatalytic reductive amination provides a robust, metal-free alternative that is continually expanding its reach. Looking forward, biocatalysis with transaminases represents the frontier of green chemistry, offering unparalleled selectivity.[9] The continued development of novel catalysts—be they metallic, organic, or enzymatic—and the design of more efficient cascade reactions will undoubtedly further refine our ability to synthesize these vital chiral building blocks with ever-increasing precision and sustainability.

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• 4. scispace.com [scispace.com]
• 5. Organocatalytic asymmetric transfer hydrogenation of imines - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 6. Benzylic amine synthesis by amination (arylation) [organic-chemistry.org]
• 7. Transaminases for chiral amine synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Promising Role of Amine Transaminase Cascades in the Synthesis of Non-Canonical Amino Acids [mdpi.com]
• 9. Continuous flow-mode synthesis of (chiral) amines with transaminase: a strategic biocatalytic approach to essential building blocks - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]

The Versatile Phenylpropylamine Scaffold: Application Notes on N-Butyl-(1-phenylpropyl)amine in Medicinal Chemistry

Introduction: The Phenylpropylamine Core in Neuropharmacology

The phenylpropylamine backbone is a privileged scaffold in medicinal chemistry, forming the core of numerous centrally acting agents.[1] Its inherent structural similarity to monoamine neurotransmitters such as dopamine, norepinephrine, and serotonin allows for a wide range of pharmacological activities, primarily through interaction with monoamine transporters.[2] Modifications to the phenyl ring, the propyl chain, or the amino group can profoundly influence the potency, selectivity, and mode of action (e.g., substrate-releaser vs. reuptake inhibitor) of these compounds.[2] This guide focuses on a specific derivative, N-butyl-(1-phenylpropyl)amine, as a case study to explore the synthesis, derivatization, and pharmacological evaluation of N-alkylated phenylpropylamines in the context of modern drug discovery.

Strategic Importance of N-Alkylation in Modulating Monoamine Transporter Activity

N-alkylation of the primary amine in phenylpropylamine derivatives is a key strategy for fine-tuning their pharmacological profile.[2] The size and nature of the alkyl substituent can dramatically alter the interaction with the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT). For instance, increasing the N-alkyl chain length in N-substituted 4-methylamphetamine analogues has been shown to transition the compound from a transportable substrate (a releaser) to a non-transported inhibitor (a blocker) at DAT and NET.[3] This transition is critical as it can shift the therapeutic potential from a stimulant-like profile to one more akin to a classical reuptake inhibitor, with potential applications in treating conditions like depression or ADHD.

The introduction of an n-butyl group, as in N-butyl-(1-phenylpropyl)amine, is hypothesized to further modulate this activity, potentially enhancing selectivity for certain transporters or introducing novel interactions within the binding pocket. While specific public-domain data for N-butyl-(1-phenylpropyl)amine is limited, the principles of structure-activity relationships (SAR) in this class of compounds provide a strong rationale for its synthesis and evaluation as a probe for exploring monoamine transporter pharmacology.[4]

Synthesis of N-Butyl-(1-phenylpropyl)amine via Reductive Amination

A robust and widely applicable method for the synthesis of N-alkylated amines is reductive amination. This one-pot reaction involves the formation of an imine intermediate from a primary amine and a carbonyl compound, followed by its in-situ reduction to the corresponding secondary amine.

Protocol 1: Synthesis of N-Butyl-(1-phenylpropyl)amine

Objective: To synthesize N-butyl-(1-phenylpropyl)amine from 1-phenyl-1-propanone and butylamine via reductive amination.

Materials:

• 1-phenyl-1-propanone

• Butylamine

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Magnesium sulfate (MgSO₄), anhydrous

• Rotary evaporator

• Standard laboratory glassware

• Magnetic stirrer and stir bar

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 1-phenyl-1-propanone (1.0 eq) in anhydrous dichloromethane (DCM) to a concentration of approximately 0.5 M.

• Amine Addition: To the stirred solution, add butylamine (1.2 eq). Stir the mixture at room temperature for 20-30 minutes to facilitate the formation of the imine intermediate.

• Reduction: Slowly add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise to the reaction mixture. Caution: Gas evolution may occur.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed (typically 4-12 hours).

• Workup: Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volume of aqueous layer).

• Purification: Combine the organic layers and dry over anhydrous MgSO₄. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator. The crude product can be further purified by flash column chromatography on silica gel if necessary.

• Characterization: Confirm the identity and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Pharmacological Evaluation: Probing Monoamine Transporter Interactions

To elucidate the medicinal chemistry potential of N-butyl-(1-phenylpropyl)amine, its interaction with monoamine transporters must be quantified. In vitro radioligand binding and uptake inhibition assays are standard methods for this purpose.

Protocol 2: In Vitro Monoamine Transporter Uptake Inhibition Assay

Objective: To determine the potency (IC₅₀) of N-butyl-(1-phenylpropyl)amine to inhibit the uptake of radiolabeled dopamine and norepinephrine by their respective transporters.

Materials:

• HEK293 cells stably expressing human DAT (hDAT) or human NET (hNET)

• Cell culture medium (e.g., DMEM with 10% FBS)

• [³H]Dopamine and [³H]Norepinephrine

• Test compound (N-butyl-(1-phenylpropyl)amine)

• Known inhibitors for positive controls (e.g., GBR12909 for DAT, desipramine for NET)

• Scintillation fluid and vials

• Liquid scintillation counter

• 96-well cell culture plates

Procedure:

• Cell Culture: Culture HEK293-hDAT and HEK293-hNET cells in appropriate medium until they reach 80-90% confluency.

• Cell Plating: Seed the cells into 96-well plates at a density that will yield a confluent monolayer on the day of the assay.

• Compound Preparation: Prepare a series of dilutions of the test compound and positive controls in assay buffer.

• Assay: a. On the day of the assay, wash the cell monolayers with assay buffer. b. Add the diluted test compounds or controls to the wells and pre-incubate for a specified time (e.g., 10-20 minutes) at 37°C. c. Initiate the uptake reaction by adding the radiolabeled substrate ([³H]dopamine for hDAT cells, [³H]norepinephrine for hNET cells) to each well. d. Incubate for a short period (e.g., 10-15 minutes) at 37°C to allow for substrate uptake.

• Termination and Lysis: Terminate the uptake by rapidly washing the cells with ice-cold assay buffer. Lyse the cells to release the internalized radiolabel.

• Quantification: Transfer the cell lysates to scintillation vials, add scintillation fluid, and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific uptake (IC₅₀ value) by non-linear regression analysis of the concentration-response data.

Quantitative Bioactivity Data

Compound	DAT IC₅₀ (nM)	NET IC₅₀ (nM)	SERT IC₅₀ (nM)	Reference
Amphetamine	40	7	1770	[3]
N-Methylamphetamine	24.5	3.9	433	[3]
N-Ethylamphetamine	71.3	13.4	244	[3]
N-Propylamphetamine	230	44.5	233	[3]

Note: Data is for rat brain synaptosomes and is intended for illustrative purposes to show trends in SAR.

Visualizing Key Concepts

Reductive Amination Workflow

Caption: Workflow for the synthesis of N-Butyl-(1-phenylpropyl)amine.

Monoamine Transporter Modulation

Caption: Mechanism of monoamine transporter modulation.

Conclusion and Future Directions

The N-butyl-(1-phenylpropyl)amine scaffold represents a valuable starting point for the exploration of novel monoamine transporter ligands. The synthetic accessibility via reductive amination allows for the rapid generation of analogues for SAR studies. By systematically modifying the N-alkyl substituent and other parts of the molecule, researchers can develop compounds with tailored pharmacological profiles for the potential treatment of a variety of CNS disorders. Future work should focus on the detailed pharmacological characterization of N-butyl-(1-phenylpropyl)amine and its derivatives, including determination of their potency at all three monoamine transporters, their mode of action (releaser vs. inhibitor), and their in vivo efficacy in relevant animal models.

References

• Fantegrossi, W. E., et al. (2024). Structure-activity relationships for locomotor stimulant effects and monoamine transporter interactions of substituted amphetamines and cathinones. Neuropharmacology, 109827. [Link]

• Mayer, F. P., et al. (2018). Effects of N-Alkyl-4-Methylamphetamine Optical Isomers on Plasma Membrane Monoamine Transporters and Abuse-Related Behavior. ACS Chemical Neuroscience, 9(7), 1794-1803. [Link]

• Wikipedia. (n.d.). Phenylisobutylamine. Retrieved from [Link]

• Newman, A. H., et al. (2001). Structure-activity relationships at monoamine transporters and muscarinic receptors for N-substituted-3alpha-(3'-chloro-, 4'-chloro-, and 4',4''-dichloro-3alpha-(diphenylmethoxy)tropanes). Journal of Medicinal Chemistry, 44(4), 589-601. [Link]

• Rothman, R. B., & Baumann, M. H. (2003). Monoamine transporters and psychostimulant drugs. European Journal of Pharmacology, 479(1-3), 23-40.
• U.S. Patent No. 9,133,154. (2015). Substituted 3-phenylpropylamine derivatives for the treatment of ophthalmic diseases and disorders.
• U.S. Patent No. 4,314,081. (1982). Arloxyphenylpropylamines.
• U.S. Patent No. 4,018,895. (1977).
• Canadian Patent No. 1,340,223. (1996). 3,3-diphenylpropyl amines and pharmaceutical compositions and cholinergic uses thereof.

• U.S. Patent No. 12,364,674. (2022). Compounds and combinations thereof for treating neurological and psychiatric conditions. [Link]

• Bailleux, V., et al. (1994). Synthesis and Anticonvulsant Activity of Some N-phenylphthalimides. Chemical & Pharmaceutical Bulletin, 42(9), 1817-1821. [Link]

• Nishiwaki, N., et al. (2014). Identification of N-ethyl-α-ethylphenethylamine in crystalline powder seized for suspected drug trafficking: A research chemical or a new designer drug? Forensic Toxicology, 32(2), 329-335. [Link]

• Singh, M., et al. (2004). Structure-activity relationships at monoamine transporters for a series of N-substituted 3alpha-(bis[4-fluorophenyl]methoxy)tropanes: comparative molecular field analysis, synthesis, and pharmacological evaluation. Journal of Medicinal Chemistry, 47(11), 2897-2906. [Link]

• Pérez-García, L. A., et al. (2021). Synthesis, Neuroprotection, and Antioxidant Activity of 1,1′-Biphenylnitrones as α-Phenyl-N-tert-butylnitrone Analogues in In Vitro Ischemia Models. Molecules, 26(4), 1136. [Link]

• Jarocha, D., et al. (2016). Structure Modeling of the Norepinephrine Transporter. International Journal of Molecular Sciences, 17(11), 1897. [Link]

• PharmaCompass. (n.d.). alpha-methyl phenethylamine. Retrieved from [Link]

• Biradar, S., et al. (2018). SYNTHESIS, CHARACTERIZATION, AND BIOLOGICAL ACTIVITY OF NOVEL N-PHENYLPROPYL-3-SUBSTITUTED INDOLINE-2-ONE DERIVATIVES. International Journal of Pharmacy and Pharmaceutical Sciences, 10(1), 1-6. [Link]

• Wikipedia. (n.d.). N,α-Diethylphenethylamine. Retrieved from [Link]

• Blough, B. E., et al. (2020). Amphetamine-like Neurochemical and Cardiovascular Effects of α-Ethylphenethylamine Analogs Found in Dietary Supplements. The Journal of Pharmacology and Experimental Therapeutics, 375(3), 467-475. [Link]

• Froimowitz, M., et al. (2007). Synthesis and Biological Activity of Allosteric Modulators of GABAB Receptors, Part 1. N-(Phenylpropyl)-1-arylethylamines. Bioorganic & Medicinal Chemistry Letters, 17(15), 4247-4251. [Link]

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• 4. Structure-activity relationships for locomotor stimulant effects and monoamine transporter interactions of substituted amphetamines and cathinones - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Reductive Amination for Secondary Amine Synthesis

Welcome to the technical support center for reductive amination. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the nuances of synthesizing secondary amines via reductive amination. Reductive amination is a cornerstone of modern organic synthesis, particularly in the pharmaceutical industry, due to its efficiency and broad applicability.[1] However, like any powerful technique, it presents its own set of challenges. This guide provides in-depth, field-proven insights in a question-and-answer format to help you troubleshoot common issues and optimize your reaction outcomes.

The Chemical Logic: A Quick Primer

Reductive amination is a robust method for forming carbon-nitrogen bonds, effectively converting a carbonyl group (from an aldehyde or ketone) and a primary amine into a secondary amine.[2] The reaction proceeds in two key stages:

• Iminium Ion Formation: The primary amine attacks the electrophilic carbonyl carbon to form a hemiaminal intermediate. This is followed by the loss of a water molecule to generate an iminium ion. This step is typically acid-catalyzed.

• Reduction: A reducing agent, introduced into the reaction mixture, selectively reduces the iminium ion to the desired secondary amine.

The elegance of this reaction lies in the ability to perform it as a "one-pot" synthesis, where the iminium ion is formed and reduced in situ.[2][3] This guide will focus on troubleshooting this widely used approach.

Caption: General mechanism of reductive amination for secondary amine synthesis.

Frequently Asked Questions & Troubleshooting Guide

Low or No Product Yield

Question: My reaction has stalled, and I'm observing very low conversion to the desired secondary amine. What are the likely causes?

Answer: Low or no product yield is a common frustration. The root cause often lies in the delicate equilibrium of iminium ion formation and the subsequent reduction. Here's a breakdown of potential issues and how to address them:

• Inefficient Iminium Ion Formation: The formation of the iminium ion is a reversible process that generates water as a byproduct.[2] If water is not effectively removed or sequestered, the equilibrium can shift back towards the starting materials.

  • Troubleshooting Protocol:

    • Add a Dehydrating Agent: Incorporate a mild dehydrating agent like anhydrous magnesium sulfate (MgSO₄) or molecular sieves (3Å or 4Å) into your reaction mixture. This will trap the water as it's formed, driving the equilibrium towards the iminium ion.

    • Azeotropic Removal of Water: For reactions run at higher temperatures, using a solvent like toluene with a Dean-Stark apparatus can be effective for azeotropically removing water.

• Incorrect pH: The pH of the reaction is critical.[4]

  • Too Acidic (pH < 4): The primary amine starting material will be protonated to its non-nucleophilic ammonium salt, preventing it from attacking the carbonyl.

  • Too Basic (pH > 8): The acid catalysis required for the dehydration of the hemiaminal to the iminium ion will be insufficient.

  • Troubleshooting Protocol:

    • Monitor and Adjust pH: Aim for a weakly acidic pH range of 5-7.[5] You can add a small amount of a weak acid like acetic acid to catalyze the reaction. If you've used an amine salt (e.g., R-NH₂·HCl), you may need to add a non-nucleophilic base to liberate the free amine.

    • Use a Buffered System: Employing a buffer can help maintain the optimal pH throughout the reaction.

• Steric Hindrance: If either your amine or carbonyl compound is sterically bulky, the initial nucleophilic attack to form the hemiaminal can be significantly hindered.

  • Troubleshooting Protocol:

    • Increase Reaction Time and/or Temperature: Give the reaction more time and energy to overcome the steric barrier.

    • Consider a Two-Step Procedure: Form the imine first under optimized conditions (e.g., with a dehydrating agent), isolate it, and then perform the reduction in a separate step.

Formation of Side Products

Question: I'm seeing significant side products in my reaction mixture, primarily the alcohol from the reduction of my starting carbonyl and/or the tertiary amine from over-alkylation. How can I improve the selectivity?

Answer: The formation of these side products points to a competition between different reaction pathways. The key is to favor the reduction of the iminium ion over other reducible species.

• Reduction of the Starting Carbonyl: This occurs when your reducing agent is too reactive and reduces the aldehyde or ketone before it can form the iminium ion.[4]

  • Troubleshooting Protocol:

    • Choose a Milder Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is an excellent choice as it is less reactive than sodium borohydride (NaBH₄) and selectively reduces iminium ions in the presence of aldehydes and ketones.[2][5][6] Sodium cyanoborohydride (NaBH₃CN) is also highly selective under mildly acidic conditions.[2][4][7]

    • Staggered Addition: If using a more reactive reducing agent like NaBH₄, allow sufficient time for the iminium ion to form before adding the reducing agent.[4][8] You can monitor the formation of the iminium ion by techniques like TLC or ¹H NMR if feasible.

Reducing Agent	Reactivity	Selectivity for Iminium Ion	Common Solvents	Notes
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Mild	High	Dichloromethane (DCM), 1,2-Dichloroethane (DCE), Tetrahydrofuran (THF)[3][6]	Often the reagent of choice for one-pot reactions.[5] Tolerates a wide range of functional groups.[6]
Sodium Cyanoborohydride (NaBH₃CN)	Mild	High (at pH 5-7)[2][5]	Methanol (MeOH), Ethanol (EtOH)	Highly effective but produces toxic cyanide byproducts.[5]
Sodium Borohydride (NaBH₄)	Strong	Low	Methanol (MeOH), Ethanol (EtOH)	Can reduce starting carbonyls; best used in a two-step procedure.[4][8]
Hydrogen (H₂) with a Catalyst (e.g., Pd/C)	Varies	High	Methanol (MeOH), Ethanol (EtOH)	A "green" alternative, but the catalyst can sometimes be deactivated by the amine.[2]

• Over-alkylation to a Tertiary Amine: This happens when the newly formed secondary amine product reacts with another molecule of the carbonyl compound and is subsequently reduced.

  • Troubleshooting Protocol:

    • Control Stoichiometry: Use a slight excess of the primary amine (e.g., 1.1 to 1.5 equivalents) relative to the carbonyl compound. This will increase the probability of the carbonyl reacting with the starting amine rather than the product.

    • Slow Addition of the Carbonyl: If practical, add the aldehyde or ketone slowly to the mixture of the amine and reducing agent. This keeps the concentration of the carbonyl low at any given time, disfavoring the reaction with the secondary amine product.

    • Consider a Two-Step Approach: For particularly challenging cases, forming and isolating the imine before reduction can prevent over-alkylation.[6]

Caption: A decision-making workflow for troubleshooting common reductive amination issues.

Reaction with Hindered Substrates

Question: I am working with a sterically hindered ketone, and the reaction is extremely slow. Are there any specific protocols for such cases?

Answer: Sterically hindered substrates are a known challenge for reductive amination.[2] The formation of the iminium ion is often the rate-limiting step.

• Protocol for Hindered Ketones:

  • Catalyst Choice: Use a stronger acid catalyst, such as titanium(IV) isopropoxide (Ti(Oi-Pr)₄), which can also act as a water scavenger.

  • Solvent and Temperature: Switch to a higher boiling point solvent like toluene or 1,2-dichloroethane (DCE) and increase the reaction temperature.

  • Two-Step Procedure: As mentioned before, forming the imine first under forcing conditions (e.g., higher temperature with a Dean-Stark trap) and then reducing it can be more effective than a one-pot approach.

Purification Challenges

Question: My reaction seems to have worked, but I'm having difficulty purifying my secondary amine from the reaction mixture. What are some common purification strategies?

Answer: Purification can be complicated by the basic nature of the product and the presence of unreacted starting amine and reducing agent byproducts.

• Acid-Base Extraction:

  • Dilute the reaction mixture with a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

  • Wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining acid and remove some boron byproducts.

  • Extract the aqueous layer with the organic solvent.

  • To separate the secondary amine from non-basic impurities, you can then extract the combined organic layers with a dilute acid (e.g., 1M HCl). Your amine will move into the aqueous layer as the ammonium salt.

  • Wash the acidic aqueous layer with an organic solvent to remove any neutral impurities.

  • Basify the aqueous layer with a strong base (e.g., 1M NaOH) to a pH > 10 to regenerate the free amine.

  • Extract the free amine back into an organic solvent.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Chromatography:

  • Silica Gel Chromatography: Secondary amines can be purified on silica gel, but care must be taken to avoid streaking. It is often beneficial to add a small amount of a basic modifier, such as triethylamine (~1%), to the eluent system.

  • Reverse-Phase Chromatography: For more polar amines, reverse-phase chromatography (e.g., C18) with a mobile phase containing a buffer (e.g., ammonium acetate or formic acid) can be very effective.

References

• Vertex AI Search. (n.d.). Reductive Amination - Chemistry Steps.
• Medley, J. W. (n.d.). C–N Bond-Forming Reactions: Reductive Amination. Myers Chem 115, Harvard University.
• Chemistry Stack Exchange. (2019). Reductive amination in case of secondary amines.
• Wikipedia. (n.d.). Reductive amination.
• Dunsmore, C. J., et al. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews.
• Organic Chemistry Portal. (n.d.). Sodium cyanoborohydride.
• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry.
• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation).
• Chem LibreTexts. (n.d.). Reductive Amination - Common Conditions.

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• 2. Reductive amination - Wikipedia [en.wikipedia.org]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 7. Sodium cyanoborohydride [organic-chemistry.org]
• 8. Reductive Amination - Common Conditions [commonorganicchemistry.com]

Technical Support Center: Optimizing N-Alkylation of Primary Amines with Alkyl Halides

Welcome to the technical support center for N-alkylation of primary amines. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this fundamental transformation. Here, we move beyond simple protocols to address the complex challenges and nuanced decisions that define successful synthesis, providing field-proven insights in a direct question-and-answer format.

Troubleshooting Guide: From Theory to Benchtop Solutions

This section addresses the most common and critical issues encountered during the N-alkylation of primary amines with alkyl halides. Each answer provides not only a solution but also the underlying chemical principles to empower your experimental design.

Q1: My reaction is producing a mixture of secondary, tertiary, and even quaternary ammonium salts. How can I improve selectivity for the desired mono-alkylated secondary amine?

A1: This is the classic challenge of N-alkylation, often described as a "runaway reaction."[1] The root cause is that the desired product, the secondary amine, is typically more nucleophilic than the primary amine starting material due to the electron-donating inductive effect of the newly added alkyl group.[2][3] This makes the product more likely to react again with the alkyl halide.

Causality & Strategic Solutions:

• Stoichiometric Control (The Brute-Force Method): The most straightforward approach is to use a large excess of the primary amine (5 to 10 equivalents). By Le Châtelier's principle, this increases the probability of the alkyl halide encountering a primary amine before it can react with the newly formed, lower-concentration secondary amine. While effective, this is atom-inefficient and complicates purification if the starting amine has a high boiling point.

• Slow Addition of the Electrophile: Adding the alkyl halide slowly (e.g., via a syringe pump) to a solution of the amine and base maintains a very low instantaneous concentration of the electrophile. This favors the reaction with the most abundant nucleophile—the primary amine—and minimizes over-alkylation.

• Choice of Base: Certain bases can enhance selectivity. For instance, cesium bases like cesium hydroxide (CsOH) or cesium carbonate (Cs₂CO₃) have been shown to promote selective mono-N-alkylation, potentially due to the templating effect of the large cesium cation.[4]

• Alternative Synthetic Routes: When high selectivity is paramount, direct alkylation is often abandoned in favor of more controllable methods.

  • Reductive Amination: This is the most common and reliable alternative. It involves reacting the primary amine with an aldehyde or ketone to form an imine, which is then reduced in situ with a mild reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃).[5][6] This two-step, one-pot process does not suffer from over-alkylation.

  • Protecting Group Strategies: Methods like the Gabriel synthesis or using a sulfonamide intermediate prevent over-alkylation by temporarily modifying the amine's reactivity.[1][7]

Q2: My reaction yield is extremely low, and I'm recovering unreacted starting materials. What are the likely causes and how can I fix them?

A2: Low conversion points to insufficient reaction kinetics. Several factors, from reagent reactivity to reaction conditions, could be the culprit.

Causality & Strategic Solutions:

• Reactivity of the Alkyl Halide: The SN2 reaction rate is highly dependent on the leaving group. The order of reactivity is R-I > R-Br > R-Cl >> R-F . If you are using an alkyl chloride, consider switching to the corresponding bromide or iodide to significantly accelerate the reaction.[1]

• Steric Hindrance: The SN2 reaction is sensitive to steric bulk on both the amine and the alkyl halide.

  • Amine: Highly branched primary amines (e.g., tert-butylamine) are poor nucleophiles.

  • Alkyl Halide: Reactivity follows the order: methyl > primary > secondary >> tertiary . Tertiary halides will not undergo SN2 reactions with amines; they will exclusively lead to elimination byproducts.[2]

• Insufficient Base or Protonation: The reaction generates one equivalent of acid (H-X). If no external base is added, the starting amine must act as the base, consuming a second equivalent. This also forms an ammonium salt (R-NH₃⁺X⁻), which is not nucleophilic.[2] Ensure you use at least one equivalent of a suitable base (e.g., K₂CO₃, DIPEA) to neutralize the acid as it forms.

• Solvent Choice: Polar aprotic solvents such as Acetonitrile (CH₃CN), N,N-Dimethylformamide (DMF), or Dimethyl sulfoxide (DMSO) are ideal for SN2 reactions. They solvate the counter-ion of the base (e.g., K⁺) but poorly solvate the amine nucleophile, leaving it "naked" and highly reactive. Protic solvents like ethanol or water can hydrogen-bond with the amine, shielding its lone pair and reducing its nucleophilicity.

• Temperature: If all other factors are optimized, gently increasing the reaction temperature will increase the reaction rate. Monitor carefully, as higher temperatures can also promote side reactions like elimination.

Q3: My analysis shows a significant amount of an alkene byproduct. How can I suppress this E2 elimination reaction?

A3: Elimination (E2) is a common competing pathway with substitution (SN2), especially when conditions favor the removal of a proton from the carbon beta to the leaving group.

Causality & Strategic Solutions:

• Alkyl Halide Structure: The propensity for elimination increases dramatically from primary to secondary to tertiary alkyl halides. For selective N-alkylation, strongly prefer primary alkyl halides . If a secondary halide must be used, expect some elimination and optimize to minimize it.[2]

• Base Selection: The amine itself can act as a base to promote elimination. If your amine is sterically hindered (e.g., diisopropylethylamine, though that's a tertiary amine, the principle applies to bulky primary amines), it may function more effectively as a base than as a nucleophile. Using a non-hindered base like potassium carbonate can help.

• Temperature Control: Elimination reactions often have a higher activation energy than substitution reactions. Therefore, running the reaction at the lowest temperature that allows for a reasonable SN2 rate can significantly favor substitution over elimination.

Alkyl Halide Type	Primary Reactivity	Secondary Reactivity	Tertiary Reactivity
Primary (R-CH₂-X)	SN2 (Strongly Favored)	E2 (Minor, increases with base bulk)	-
Secondary (R₂-CH-X)	SN2 (Viable)	E2 (Major Competitor)	-
Tertiary (R₃-C-X)	-	E2 (Almost Exclusive)	SN1/E1 (Not with amines)
Table 1: General reactivity patterns of alkyl halides with amines.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of N-alkylation with alkyl halides?

A1: The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. The lone pair of electrons on the nitrogen of the primary amine acts as a nucleophile, attacking the electrophilic carbon atom bearing the halide. This occurs in a single, concerted step where the C-N bond forms at the same time as the C-X (halide) bond breaks. The attack occurs from the backside relative to the leaving group, resulting in an inversion of stereochemistry at the carbon center if it is chiral. The initial product is an ammonium salt, which is then deprotonated by a base to yield the neutral secondary amine.[1]

Diagram 1: The S_N2 mechanism for N-alkylation of a primary amine.

Q2: Why does the product amine sometimes become a "runaway train" of alkylation?

A2: This phenomenon is a direct consequence of the change in nucleophilicity upon alkylation. The addition of an alkyl group (an electron-donating group) to the nitrogen increases the electron density on the amine, making the resulting secondary amine a stronger nucleophile than the starting primary amine. This enhanced reactivity makes it more likely to outcompete the remaining primary amine for the alkyl halide, leading to the tertiary amine, which can then proceed to the quaternary ammonium salt.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. m.youtube.com [m.youtube.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Substituted amine synthesis by amination (alkylation) [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]
• 6. youtube.com [youtube.com]
• 7. reddit.com [reddit.com]

Technical Support Center: Synthesis of N-butyl-1-phenylpropan-1-amine

Welcome to the technical support guide for the synthesis of N-butyl-1-phenylpropan-1-amine. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during this synthesis. The predominant and most efficient method for this transformation is the reductive amination of propiophenone with n-butylamine. Our guide is structured to provide not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize your experimental outcomes effectively.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing N-butyl-1-phenylpropan-1-amine?

The most widely employed method is a one-pot reductive amination. This process involves the reaction of propiophenone (1-phenylpropan-1-one) with n-butylamine to form an intermediate imine, which is then reduced in situ to the target secondary amine, N-butyl-1-phenylpropan-1-amine.[1][2] This approach is favored for its efficiency and avoidance of isolating the often-unstable imine intermediate.[3]

Q2: Which reducing agents are most suitable for this reaction?

The choice of reducing agent is critical to minimize side reactions. Mild hydride reagents are preferred as they selectively reduce the imine intermediate over the starting ketone.

• Sodium triacetoxyborohydride (NaBH(OAc)₃): This is often the reagent of choice. Its mild nature prevents the premature reduction of propiophenone and it is effective under weakly acidic conditions that favor imine formation.[3][4]

• Sodium cyanoborohydride (NaBH₃CN): Also effective and selective for the imine, but its high toxicity necessitates careful handling.[1]

• Sodium borohydride (NaBH₄): A more powerful and less expensive reducing agent, but it can readily reduce the starting ketone.[1] To avoid this, a stepwise procedure is recommended: allow the imine to form completely before introducing NaBH₄.[5][6]

• Catalytic Hydrogenation (H₂/Catalyst): A green and effective alternative, though it may require specialized high-pressure equipment.[7]

Q3: How can I monitor the reaction's progress effectively?

Thin-Layer Chromatography (TLC) is the most common method for monitoring the reaction. A suitable eluent system (e.g., ethyl acetate/hexanes) should be developed to clearly resolve the starting propiophenone, the intermediate imine (if visible), and the final amine product. The consumption of the starting ketone and the appearance of the product spot are key indicators of progress. LC-MS or GC-MS can provide more quantitative and definitive analysis of the reaction mixture.[6]

Reaction Pathway and Key Side Reactions

The desired synthesis proceeds through an imine intermediate. However, several competing reactions can occur, impacting yield and purity.

Caption: Main synthetic pathway and primary side reactions.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format.

Problem 1: My yield is low, and I've isolated a significant amount of 1-phenyl-1-propanol.

Q: What causes the formation of the alcohol byproduct and how can I prevent it?

A: This is a classic selectivity issue in reductive amination. It occurs when the reducing agent reacts with the starting ketone (propiophenone) faster than the ketone reacts with the amine to form the imine.[1][3]

Causality: The rate of ketone reduction competes directly with the rate of imine formation. If the reducing agent is too reactive (like NaBH₄ in a one-pot procedure) or if imine formation is slow, the ketone will be reduced to the corresponding alcohol.[1]

Solutions:

• Change the Reducing Agent: Switch to a milder, more selective reagent like sodium triacetoxyborohydride (NaBH(OAc)₃). It is specifically designed to reduce the protonated imine intermediate much faster than it reduces a ketone.[3]

• Implement a Stepwise Protocol: If you must use NaBH₄, do not add it at the beginning. First, dissolve the propiophenone and n-butylamine in a suitable solvent (like methanol or ethanol). Add a catalytic amount of acetic acid to promote imine formation and stir for 1-2 hours at room temperature, monitoring by TLC for the disappearance of the ketone. Once imine formation is complete, cool the reaction in an ice bath and add the NaBH₄ portion-wise.[5]

• Control the pH: Imine formation is catalyzed by mild acid (optimal pH ~4-5).[1] Adding a catalytic amount of acetic acid can accelerate imine formation, giving it a kinetic advantage over ketone reduction.

Reducing Agent	Pros	Cons	Recommended Protocol
NaBH(OAc)₃	Excellent selectivity for imines; one-pot procedure is effective.	More expensive; moisture-sensitive.	One-pot: Combine ketone, amine, and NaBH(OAc)₃ in a solvent like DCE or THF.
NaBH₃CN	Good selectivity; effective in one-pot reactions.	Highly toxic (releases HCN in strong acid).	One-pot: Similar to NaBH(OAc)₃, often used in methanol.
NaBH₄	Inexpensive; readily available; powerful.	Poor selectivity; reduces ketones and aldehydes rapidly.	Stepwise: 1. Form imine (1-2h, cat. acid). 2. Cool and add NaBH₄ slowly.[5][6]
H₂ / Pd/C (or other)	"Green" method; high atom economy; clean reaction.	Requires specialized hydrogenation equipment; catalyst can be expensive.	Combine ketone, amine, and catalyst in a pressure vessel under H₂ atmosphere.

Problem 2: The reaction seems complete by TLC, but my final product is contaminated with the imine intermediate.

Q: Why is the imine still present and how can I ensure complete reduction?

A: The presence of residual imine indicates an incomplete reduction step.[6] This can be due to insufficient reducing agent, deactivation of the reagent, or insufficient reaction time.

Causality: The hydride reagent may have been consumed by reacting with the solvent (e.g., NaBH₄ in acidic methanol) or quenched by atmospheric moisture before it could fully reduce the imine.

Solutions:

• Increase Molar Equivalents of Reductant: Use a larger excess of the reducing agent (e.g., increase from 1.5 to 2.0-2.5 equivalents). This is especially true for NaBH₄, which can react with alcoholic solvents.[6]

• Extend Reaction Time/Increase Temperature: After adding the reducing agent, allow the reaction to stir for a longer period (e.g., overnight at room temperature). If the reaction is still sluggish, gentle warming (e.g., to 40°C) can increase the rate of reduction, but this should be done cautiously to avoid potential side reactions.[6]

• Ensure Anhydrous Conditions: Use dry solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent the reducing agent from being quenched by moisture.

• Solvent Choice: When using NaBH₄, consider a less reactive solvent like isopropanol or THF, or make your methanol basic with a small amount of NaOH before adding the borohydride to improve its stability.[6]

Problem 3: I'm having difficulty purifying the amine product via liquid-liquid extraction.

Q: What is the best way to isolate the N-butyl-1-phenylpropan-1-amine from the crude reaction mixture?

A: The basic nature of the amine product is the key to its purification. An acid-base extraction is a highly effective method to separate it from neutral byproducts like 1-phenyl-1-propanol.[6]

Causality: Amines are basic and will be protonated in an acidic aqueous solution, forming a water-soluble ammonium salt. Neutral organic compounds (like the alcohol byproduct or unreacted ketone) will remain in the organic phase.

Detailed Purification Protocol:

• Quench Reaction: After the reaction is complete, carefully quench any remaining reducing agent by slowly adding water or 1M HCl.

• Remove Organic Solvent: If your reaction solvent is water-miscible (e.g., methanol, THF), remove it under reduced pressure.

• Acid Wash: Dissolve the residue in an organic solvent immiscible with water (e.g., ethyl acetate or dichloromethane). Transfer to a separatory funnel and extract with 1M HCl (aq). The protonated amine will move to the aqueous layer. The neutral impurities will remain in the organic layer. Repeat the aqueous extraction 2-3 times.

• Isolate Impurities (Optional): The combined organic layers contain your neutral byproducts. You can dry and concentrate this layer to confirm the identity of the byproducts (e.g., 1-phenyl-1-propanol).

• Basify and Extract Product: Combine the acidic aqueous layers in the separatory funnel. Cool in an ice bath and slowly add a strong base (e.g., 3M NaOH or 6M NaOH) until the solution is strongly basic (pH > 12). The ammonium salt will be deprotonated back to the free amine, which will likely form an oily layer.

• Final Extraction: Extract the free amine from the basic aqueous layer with a fresh organic solvent (e.g., ethyl acetate or dichloromethane) 3 times.

• Dry and Concentrate: Combine the final organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified N-butyl-1-phenylpropan-1-amine.

Caption: Step-by-step acid-base extraction workflow.

References

• The Royal Society of Chemistry. (n.d.). Supporting Information - Contents.
• Gotor-Fernández, V., et al. (n.d.). Stereoselective Synthesis of 1-Arylpropan-2-amines from Allylbenzenes through a Wacker-Tsuji Oxidation. MDPI.

• ResearchGate. (n.d.). Chemical methods for the synthesis of (R)-1-phenylpropan-2-amine. Retrieved from [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• Google Patents. (2008). Process for the preparation of enantiomerically pure 3-hydroxy-3-arylpropylamines and their optical stereoisomers.
• Google Patents. (n.d.). Method for preparing 2-methyl-1-substituted phenyl-2-propyl amine compound.

• ChemBK. (2024). 1-Phenylpropan-1-Amine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1-Phenylpropan-1-amine. PubChem. Retrieved from [Link]

• ResearchGate. (n.d.). The reaction scheme in the reductive amination of propiophenone with.... Retrieved from [Link]

• Reddit. (2025). Struggling with Reductive Amination: Tips for Isolating My Amine Product?. Retrieved from [Link]

• Wiley Online Library. (2025). Impurity profiling/comparative analyses of samples of 1-phenyl-2-propanone. Retrieved from [Link]

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

• American Chemical Society. (n.d.). Reductive Amination. Retrieved from [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Reductive amination - Wikipedia [en.wikipedia.org]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 6. reddit.com [reddit.com]
• 7. Reductive Amination - Wordpress [reagents.acsgcipr.org]

Technical Support Center: Purification of Crude Butyl(1-phenylpropyl)amine

Welcome to the technical support center for the purification of crude Butyl(1-phenylpropyl)amine. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of purifying this chiral amine. Here, we provide in-depth troubleshooting advice and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments. Our approach is rooted in scientific principles and practical, field-tested experience to ensure the integrity and success of your purification endeavors.

I. Understanding the Challenge: The Nature of Crude Butyl(1-phenylpropyl)amine

Butyl(1-phenylpropyl)amine is a chiral secondary amine, and its purification is often complicated by the presence of a variety of impurities stemming from its synthesis. The most common synthetic route is the reductive amination of 1-phenylpropanal with butylamine. This process, while effective, can lead to a crude product containing unreacted starting materials, byproducts of side reactions, and diastereomers if a chiral center is already present or introduced.

Achieving high purity is critical, especially for pharmaceutical applications where specific enantiomers are often required to ensure therapeutic efficacy and avoid off-target effects. This guide will walk you through the common hurdles and provide robust solutions.

II. Troubleshooting Guide: Navigating Common Purification Issues

This section is formatted in a question-and-answer style to directly address problems you might be facing in the lab.

Q1: My crude Butyl(1-phenylpropyl)amine sample is a complex mixture. What are the likely impurities I need to remove?

Answer: The impurity profile of your crude sample is highly dependent on the synthetic route and reaction conditions. For a typical reductive amination of 1-phenylpropanal with butylamine, you should anticipate the following classes of impurities:

• Unreacted Starting Materials:

  • 1-Phenylpropanal

  • Butylamine

• Reaction Intermediates:

  • The corresponding imine (N-(1-phenylpropylidene)butan-1-amine)

• Over-alkylation Products:

  • Tertiary amine (N,N-dibutyl-1-phenylpropylamine)

• Side-Reaction Products:

  • 1-Phenylpropan-1-ol (from the reduction of 1-phenylpropanal)

  • Products of 1-phenylpropanal self-condensation (aldol reaction)

• Enantiomeric/Diastereomeric Impurities:

  • The undesired enantiomer of Butyl(1-phenylpropyl)amine if you are targeting a specific stereoisomer.

Expert Insight: The formation of the tertiary amine is a common issue in reductive aminations when using a primary amine.[1] This can be minimized by using a stoichiometry with an excess of the primary amine. The presence of the alcohol byproduct suggests that your reducing agent might be too reactive and reducing the aldehyde before imine formation.

Q2: I'm struggling with low yields after my initial purification attempts. What could be the cause?

Answer: Low recovery of your target amine can be frustrating. Here are some common causes and solutions:

Potential Cause	Explanation	Recommended Solution
Emulsion Formation During Extraction	Amines, especially at a basic pH, can act as surfactants, leading to stable emulsions during aqueous workups. This traps your product in the interface.	- Add a saturated solution of NaCl (brine) to "break" the emulsion. - Filter the entire mixture through a pad of Celite®. - Use a different, less polar organic solvent for extraction.
Product Loss During Distillation	Butyl(1-phenylpropyl)amine is a relatively high-boiling point liquid. Distilling at atmospheric pressure can lead to decomposition.	- Perform the distillation under reduced pressure (vacuum distillation). - Ensure the distillation apparatus is well-insulated to maintain a stable temperature.
Incomplete Liberation of the Free Amine	If you have formed a salt of your amine (e.g., during an acidic wash), you need to ensure complete basification to liberate the free amine for extraction into an organic solvent.	- Use a strong base like NaOH or KOH to adjust the pH of the aqueous layer to >12. - Monitor the pH with pH paper or a meter. - Perform multiple extractions with a suitable organic solvent.

Q3: My purified amine is still showing two peaks on chiral HPLC. How can I separate the enantiomers effectively?

Answer: The separation of enantiomers is a critical step for chiral compounds and is typically achieved through diastereomeric salt resolution. Standard distillation or achiral chromatography will not separate enantiomers.[2]

The Principle of Diastereomeric Salt Resolution:

• Salt Formation: React your racemic Butyl(1-phenylpropyl)amine with a single enantiomer of a chiral acid (the resolving agent). This will form a mixture of two diastereomeric salts.

• Differential Solubility: Diastereomers have different physical properties, including solubility in a given solvent. One of the diastereomeric salts will be less soluble and will preferentially crystallize out of the solution.

• Separation: The crystallized salt can be isolated by filtration.

• Liberation of the Enantiomer: The purified diastereomeric salt is then treated with a base to liberate the enantiomerically enriched free amine.

Workflow for Diastereomeric Salt Resolution

Caption: Workflow for chiral resolution via diastereomeric salt formation.

Choosing a Resolving Agent and Solvent:

The success of this method hinges on the choice of the resolving agent and the crystallization solvent. A screening process is often necessary.

Common Chiral Resolving Acids	Typical Crystallization Solvents
(+)-Tartaric Acid	Ethanol, Methanol, Water[3]
(-)-Dibenzoyl-L-tartaric Acid	Acetone, Ethyl Acetate, Isopropanol
(+)-Camphor-10-sulfonic Acid	Ethanol, Acetonitrile
(-)-Mandelic Acid	Water, Ethanol/Water mixtures

Experimental Protocol: Diastereomeric Salt Resolution

• Dissolution: In a flask, dissolve your racemic Butyl(1-phenylpropyl)amine (1 equivalent) in a suitable solvent (e.g., ethanol).

• Addition of Resolving Agent: Add a solution of the chiral resolving acid (0.5 to 1.0 equivalents) in the same solvent to the amine solution, with stirring.

• Crystallization: Allow the mixture to cool slowly to room temperature, and then potentially in an ice bath or refrigerator to induce crystallization. Seeding with a small crystal of the desired salt can be beneficial.

• Isolation: Collect the crystals by vacuum filtration and wash them with a small amount of cold solvent.

• Analysis: Analyze the enantiomeric excess (e.e.) of the amine in the crystallized salt by chiral HPLC or GC after liberating a small sample.

• Recrystallization (if necessary): If the e.e. is not satisfactory, recrystallize the salt from a suitable solvent to improve its purity.

• Liberation of the Free Amine: Suspend the purified diastereomeric salt in water and add a strong base (e.g., 1M NaOH) until the pH is >12. Extract the liberated free amine with an organic solvent (e.g., diethyl ether or dichloromethane). Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄), filter, and remove the solvent under reduced pressure.

III. Frequently Asked Questions (FAQs)

Q1: What is a suitable distillation procedure for crude Butyl(1-phenylpropyl)amine?

General Protocol for Vacuum Distillation:

• Setup: Assemble a vacuum distillation apparatus with a short path distillation head to minimize product loss. Ensure all glassware is dry and the joints are properly sealed with vacuum grease.

• Heating: Use a heating mantle with a magnetic stirrer to ensure even heating.

• Vacuum: Gradually apply vacuum to the system.

• Fraction Collection: Collect the fractions that distill over at a stable temperature and pressure. It is advisable to collect a forerun fraction to remove any lower-boiling impurities.

• Monitoring: Monitor the temperature of the vapor and the appearance of the distillate. A stable boiling point indicates a pure fraction.

Q2: Can I use column chromatography to purify my crude amine?

Answer: Yes, column chromatography can be an effective method for removing non-amine impurities and potentially separating primary, secondary, and tertiary amines. However, standard silica gel chromatography of free amines can be problematic due to tailing and irreversible adsorption.

Tips for Successful Amine Chromatography:

• Treated Silica Gel: Use silica gel that has been treated with a base, such as triethylamine. You can prepare this by adding 1-2% triethylamine to your eluent system.

• Alumina: Basic alumina can be a good alternative to silica gel for the purification of basic compounds like amines.

• Solvent System: A common eluent system is a gradient of ethyl acetate in hexanes or petroleum ether. The addition of a small amount of a more polar solvent like methanol may be necessary for more polar impurities.

Q3: How can I assess the purity of my final product?

Answer: A combination of analytical techniques is recommended for a comprehensive purity assessment:

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for identifying and quantifying volatile impurities. For chiral analysis, a chiral GC column is required, and the amine may need to be derivatized (e.g., with trifluoroacetic anhydride) to improve resolution.[4]

• High-Performance Liquid Chromatography (HPLC):

  • Reversed-Phase HPLC: Can be used to assess the overall purity by separating the target amine from non-polar and some polar impurities.

  • Chiral HPLC: Essential for determining the enantiomeric excess (e.e.). Polysaccharide-based chiral stationary phases are often effective for separating chiral amines.[5] A mobile phase of hexane/isopropanol with a small amount of an amine modifier (like diethylamine) is a good starting point.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for confirming the structure of your purified product and identifying any remaining impurities.

Purity Analysis Workflow

Caption: A comprehensive workflow for the purity analysis of Butyl(1-phenylpropyl)amine.

IV. References

• Wikipedia. (n.d.). Chiral resolution. Retrieved from [Link]

• Reddit. (2024, January 13). What's the best solvent to remove these crystals and recrystallize it? r/chemistry. Retrieved from [Link]

• Reddit. (2023, February 19). Go-to recrystallization solvent mixtures. r/Chempros. Retrieved from [Link]

• ResearchGate. (2021, January 19). How to recrystallization amine compound and it is not soluble in common organic solvents. Retrieved from [Link]

• Chemistry LibreTexts. (2022, July 11). 6.8: Resolution (Separation) of Enantiomers. Retrieved from [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

• MDPI. (2023, February 17). Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. Retrieved from [Link]

• Solubility of Things. (n.d.). 3-Phenylpropylamine. Retrieved from [Link]

• University of Rochester. (n.d.). Crystallization Solvents.pdf. Retrieved from [Link]

• Chemsrc. (2025, August 23). 1-phenylpropylamine. Retrieved from [Link]

• PubChem. (n.d.). 1-Methyl-3-phenylpropylamine. Retrieved from [Link]

• NIST. (n.d.). N-Butyl-N-propyl-1-butanamine. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of N-Butyl-N-propyl-1-butanamine (CAS 36874-77-8). Retrieved from [Link]

• PubChem. (n.d.). 2-Phenylpropylamine. Retrieved from [Link]

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from [Link]

• BYU ScholarsArchive. (2014, February 14). An Efficient Reductive Amination Protocol Using Benzylamine-Borane As Reducing Agent. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• ResearchGate. (2025, August 7). GC Quantification of Cyclopropylamine, Diethylamine and Triethylamine in Active Pharmaceutical Ingredients. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). An efficient synthesis of N-nitrosamines under solvent, metal and acid free conditions using tert-butyl nitrite. Green Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Further reactions on reductive amination products with key building.... Retrieved from [Link]

• Scribd. (n.d.). N-Butyl Phenyl Ether Synthesis Report. Retrieved from [Link]

• Phenomenex. (n.d.). Pick the RIGHT CHIRAL COLUMN The FIRST Time EVERY Time RISK-FREE. Retrieved from [Link]

• ChemBK. (2024, April 9). 3-Hydroxy-N-methyl-3-phenyl-propylamine. Retrieved from [Link]

• World Journal of Pharmaceutical Research. (n.d.). 13. Retrieved from [Link]

• MDPI. (n.d.). Preparation and Chiral HPLC Separation of the Enantiomeric Forms of Natural Prostaglandins. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). A validated chiral HPLC method for the enantiomeric purity of alogliptin benzoate. Retrieved from [Link]

• PMC. (2023, August 14). Molecularly Imprinted Polymers for Pharmaceutical Impurities: Design and Synthesis Methods. Retrieved from [Link]

• Pharmaffiliates. (n.d.). CAS No : 22374-89-6 | Chemical Name : METHYL-3-PHENYLPROPYLAMINE, 1-. Retrieved from [Link]

• Organic Chemistry Data. (2022, April 7). pKa Data Compiled by R. Williams. Retrieved from [Link]

• PubChem. (n.d.). 3-Phenylpropylamine. Retrieved from [Link]

• PubChem. (n.d.). 1-Butanamine, N-butyl-N-propyl-. Retrieved from [Link]

• Google Patents. (n.d.). CN102249891B - Method for recovering and purifying phenylacetic acid. Retrieved from

• Cheméo. (n.d.). Chemical Properties of n-Butyl ether (CAS 142-96-1). Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Reagents & Solvents [chem.rochester.edu]
• 3. spectrabase.com [spectrabase.com]
• 4. GC Analysis of 1-Methyl-3-Phenylpropylamine (4-Phenyl-2-Butylamine) Enantiomers (N-TFA Derivatives) on Astec® CHIRALDEX™ G-TA suitable for GC | Sigma-Aldrich [sigmaaldrich.com]
• 5. phx.phenomenex.com [phx.phenomenex.com]

Technical Support Center: Navigating Amine Synthesis &amp; Preventing Over-alkylation

A Foreword from Your Senior Application Scientist

Welcome to the technical support center. As researchers, scientists, and professionals in drug development, we understand that the synthesis of amines is a cornerstone of modern organic chemistry. However, the seemingly straightforward N-alkylation reaction is fraught with a common and frustrating challenge: over-alkylation. This guide is designed to move beyond simple protocols and delve into the causality behind experimental choices, providing you with the insights and troubleshooting strategies needed to achieve high selectivity and yield in your amine syntheses. Our goal is to empower you with a deep understanding of the underlying principles, enabling you to diagnose issues and confidently select the optimal synthetic route for your target molecule.

The Core Challenge: Why Does Over-alkylation Occur?

Direct alkylation of ammonia or a primary amine with an alkyl halide appears to be the most direct route to a primary or secondary amine, respectively. However, this approach often leads to a complex mixture of products, a phenomenon aptly described as a "runaway train" reaction.[1] The fundamental issue lies in the relative nucleophilicity of the reactant and the product.

The initial SN2 reaction between an amine and an alkyl halide forms the desired alkylated amine. However, the newly formed product is often more nucleophilic than the starting material. For instance, a primary amine is more nucleophilic than ammonia, and a secondary amine is more nucleophilicity than a primary amine.[1] This is due to the electron-donating nature of alkyl groups, which increases the electron density on the nitrogen atom, making it a more potent nucleophile. Consequently, the desired product competes with the starting material for the remaining alkyl halide, leading to the formation of di- and tri-alkylated products, and in some cases, even quaternary ammonium salts.[1][2][3] This inherent reactivity cascade makes achieving selective mono-alkylation a significant synthetic hurdle.[2][4]

Caption: The over-alkylation cascade is driven by increasing product nucleophilicity.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during amine synthesis, providing both explanations and actionable solutions.

Q1: I'm trying to synthesize a primary amine from ammonia, but my reaction yields a complex mixture of primary, secondary, and tertiary amines. How can I obtain the primary amine selectively?

A1: This is a classic problem arising from the "runaway" reactivity profile discussed earlier. While direct alkylation of ammonia is notoriously difficult to control, you have two robust strategies to ensure the selective formation of a primary amine.

Strategy 1: Manipulating Stoichiometry

The most straightforward, though sometimes impractical, approach is to use a very large excess of ammonia relative to the alkyl halide. By Le Châtelier's principle, a high concentration of the starting nucleophile (ammonia) increases the probability of the alkyl halide reacting with it rather than with the mono-alkylated product.

• Causality: The alkyl halide is statistically more likely to encounter an ammonia molecule before it encounters a newly formed primary amine molecule.

• Drawback: This method can be inefficient in terms of atom economy and may require high-pressure equipment to maintain ammonia in the liquid phase. It is often not suitable for complex or valuable substrates.

Strategy 2: The Gabriel Synthesis

For a more reliable and cleaner synthesis of primary amines, the Gabriel synthesis is the preferred method.[1][5] This multi-step process uses phthalimide as an ammonia surrogate, effectively preventing over-alkylation.[6][7]

• Mechanism:

  • Potassium phthalimide, a non-nucleophilic base, is used to deprotonate phthalimide, forming a nucleophilic imide anion.

  • This anion displaces a halide from an alkyl halide in an SN2 reaction to form an N-alkylphthalimide. Critically, the resulting N-alkylphthalimide is not nucleophilic and will not react further.[6]

  • The final primary amine is liberated by hydrolysis (typically under acidic or basic conditions) or, more commonly, by reaction with hydrazine (the Ing-Manske procedure).[7]

Caption: Workflow for the Gabriel Synthesis of primary amines.

Q2: My goal is to synthesize a secondary amine from a primary amine, but the reaction proceeds to the tertiary amine. How can I achieve selective mono-alkylation?

A2: This is arguably the most common challenge in amine alkylation. The secondary amine product is generally more nucleophilic than the starting primary amine, making selective mono-alkylation difficult.[1][8] While careful control of stoichiometry and reaction conditions can help, a more robust solution is often required.

Strategy 1: Reductive Amination

Reductive amination is the most widely used and reliable method for the controlled synthesis of secondary (and tertiary) amines.[1][9] This two-step, one-pot process avoids the use of alkyl halides altogether, thus circumventing the over-alkylation problem.[9][10]

• Mechanism:

  • A primary amine is reacted with an aldehyde or ketone to form an imine (or iminium ion) intermediate.

  • A mild reducing agent, present in the same pot, selectively reduces the imine to the target secondary amine.[9]

• Key Advantage: The imine intermediate is formed reversibly, and the subsequent reduction is irreversible. Crucially, the final amine product is generally unreactive towards the aldehyde/ketone under these conditions, preventing further reaction.

• Recommended Reducing Agents: Sodium triacetoxyborohydride (NaBH(OAc)₃) and sodium cyanoborohydride (NaBH₃CN) are popular choices because they are mild enough not to reduce the starting aldehyde or ketone but are effective at reducing the imine/iminium ion.[9][11][12]

Strategy 2: Protecting Group Strategy

An alternative, though more step-intensive, approach is to use a protecting group.

• Protect: The starting primary amine is converted into a less nucleophilic derivative, such as a carbamate (e.g., Boc, Cbz) or a sulfonamide (e.g., nosyl, tosyl).[13][14]

• Alkylate: The protected amine is then alkylated. In many cases, the nitrogen is now part of an amide or sulfonamide and must be deprotonated with a strong base before alkylation.

• Deprotect: The protecting group is removed under specific conditions (e.g., acid for Boc, hydrogenation for Cbz) to reveal the desired secondary amine.[14]

This method offers excellent control but adds two steps to the synthesis, which may impact overall yield.

Q3: I've tried adjusting stoichiometry, but I'm still seeing over-alkylation. What other reaction parameters should I consider?

A3: When stoichiometric control is insufficient, fine-tuning other reaction parameters is crucial. This often involves shifting the reaction from thermodynamic to kinetic control.

• Thermodynamic vs. Kinetic Control: The di- and tri-alkylated products are often the most thermodynamically stable products. However, the mono-alkylated product is formed first. By using conditions that favor the rate of the first reaction over subsequent reactions and preventing the reaction from reaching thermodynamic equilibrium, you can often isolate the kinetic product (the mono-alkylated amine).[15][16][17][18]

Key Parameters to Optimize

Parameter	Recommendation for Mono-alkylation (Kinetic Control)	Rationale
Temperature	Lower the reaction temperature (e.g., 0 °C or below).[19]	Lower temperatures reduce the available energy to overcome the activation barrier for the second and third alkylations, favoring the faster-forming kinetic product.[15]
Reaction Time	Monitor the reaction closely (e.g., by TLC or LC-MS) and quench it as soon as the starting material is consumed.	Extended reaction times allow the system to progress towards the more stable, over-alkylated thermodynamic products.
Rate of Addition	Add the alkylating agent slowly (e.g., via syringe pump) to a solution of the amine.	This maintains a low instantaneous concentration of the alkylating agent, ensuring it is more likely to react with the abundant starting amine rather than the newly formed product.[13]
Solvent/Dilution	Use more dilute conditions.[13]	Dilution can disfavor the bimolecular over-alkylation reaction. The choice of solvent can also influence reactivity through solvation effects.
Base	Use a hindered, non-nucleophilic base.	The base is required to neutralize the H-X formed. A bulky base is less likely to compete as a nucleophile. The choice of base can also influence the equilibrium between the free amine and its protonated form.

Q4: When should I stop trying to optimize direct alkylation and choose an alternative synthetic route?

A4: As a Senior Application Scientist, my advice is to move to an alternative route sooner rather than later. While optimizing direct alkylation can be an interesting academic exercise, for professionals in drug development where time and purity are paramount, it is often more efficient to switch to a more reliable method.

Decision Workflow:

Caption: Decision tree for selecting an amine synthesis strategy.

• For Primary Amines: If your target is a primary amine, almost always opt for the Gabriel Synthesis or an azide reduction route.[1][5]

• For Secondary Amines: If your target is a secondary amine, Reductive Amination is the industry standard for its reliability and control.[1][9][10]

• For Tertiary Amines: Direct alkylation of a secondary amine is often successful, as the steric hindrance of the tertiary amine product can slow down the rate of quaternization.[1] However, for sensitive substrates, reductive amination is still a superior choice.

• For Quaternary Ammonium Salts: Direct, exhaustive alkylation (often with an excess of a reactive alkylating agent like methyl iodide) is the intended method.[1]

Q5: How do I choose and implement a protecting group strategy for my amine alkylation?

A5: A protecting group strategy is a powerful tool when other methods are unsuitable, especially in multi-step synthesis where chemoselectivity is critical. The key is to choose a protecting group that is stable to your alkylation conditions but can be removed without affecting other functional groups in your molecule (orthogonality).[14]

Common Amine Protecting Groups

Protecting Group	Abbreviation	Introduction Reagent	Removal Conditions	Key Features
tert-Butoxycarbonyl	Boc	Di-tert-butyl dicarbonate (Boc₂O)	Strong acid (e.g., TFA, HCl)[14]	Very common, stable to base and hydrogenation.
Carboxybenzyl	Cbz or Z	Benzyl chloroformate	Catalytic Hydrogenation (H₂, Pd/C)[14]	Stable to acid and base. Sensitive to hydrogenolysis.
Fluorenylmethyloxycarbonyl	Fmoc	Fmoc-Cl or Fmoc-OSu	Amine base (e.g., piperidine)[14]	Base-labile, ideal for orthogonal strategies with acid-labile groups.
2-(Trimethylsilyl)ethoxycarbonyl	Teoc	Teoc-Cl	Fluoride source (e.g., TBAF)	Removed under specific, mild conditions.

General Protocol for Boc Protection and Deprotection

• Protection:

  • Dissolve the primary or secondary amine in a suitable solvent (e.g., Dichloromethane, THF).

  • Add 1.0-1.2 equivalents of Di-tert-butyl dicarbonate (Boc₂O) and a base (e.g., triethylamine or DMAP if needed).

  • Stir at room temperature until the reaction is complete (monitor by TLC/LC-MS).

  • Perform an aqueous workup to remove excess reagents and isolate the Boc-protected amine.[20]

• Alkylation:

  • Perform the N-alkylation on the protected amine. Note: for amides/carbamates, a strong base like NaH or KHMDS may be needed to deprotonate the nitrogen before adding the alkylating agent.

• Deprotection:

  • Dissolve the alkylated, Boc-protected amine in a solvent like Dichloromethane.

  • Add an excess of a strong acid, such as trifluoroacetic acid (TFA).

  • Stir at room temperature. The reaction is often rapid and produces isobutylene and CO₂ as byproducts.

  • Remove the acid and solvent under reduced pressure and perform a basic workup to isolate the free, alkylated amine.[14]

References

• Alkylation of Amines (Sucks!) - Master Organic Chemistry. (2017). Master Organic Chemistry. [Link]

• Reisman, S. E., et al. (2018). Synthesis of Secondary Amines via Self-Limiting Alkylation. Organic Letters. [Link]

• Reisman, S. E., et al. (2018). Synthesis of Secondary Amines via Self-Limiting Alkylation. Organic Letters. [Link]

• Amines - NCERT. (Reprint 2025-26). National Council of Educational Research and Training. [Link]

• Amine alkylation - Wikipedia. Wikipedia. [Link]

• Synthesis of secondary and tertiary amines. Organic Chemistry Portal. [Link]

• Avoiding Over-alkylation. (2017). ACS Green Chemistry Institute Pharmaceutical Roundtable. [Link]

• Ch22: Alkylation of Amines. University of Calgary. [Link]

• Alkylation of Amines. (2022). YouTube. [Link]

• 20.05.1: Alkylation of Amines by Alkyl Halides. (2015). Chemistry LibreTexts. [Link]

• Protecting Groups For Amines: Carbamates. (2018). Master Organic Chemistry. [Link]

• The Gabriel Synthesis. Master Organic Chemistry. [Link]

• Kinetic Versus Thermodynamic Enolates. (2022). Master Organic Chemistry. [Link]

• Reductive Amination, and How It Works. (2017). Master Organic Chemistry. [Link]

• Zn(II)-Catalyzed Selective N-Alkylation of Amines with Alcohols Using Redox Noninnocent Azo-Aromatic Ligand as Electron and Hydrogen Reservoir. (2022). The Journal of Organic Chemistry. [Link]

• Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. (2016). RSC Advances. [Link]

• 14.3: Kinetic vs. Thermodynamic Control of Reactions. (2021). Chemistry LibreTexts. [Link]

• 23.13: Protection of Amino Groups in Synthesis. (2021). Chemistry LibreTexts. [Link]

• Methods for mono‐selective N‐alkylation of amines using alcohols as... ResearchGate. [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. [Link]

• Thermodynamic and Kinetic Products. (2012). Master Organic Chemistry. [Link]

• Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride. (2022). ACS Omega. [Link]

• Amine Synthesis - Limits of Alkylation. (2021). YouTube. [Link]

• 22.4d Synthesis of Amines Gabriel Synthesis. (2018). YouTube. [Link]

• Thermodynamic and kinetic reaction control - Wikipedia. Wikipedia. [Link]

• Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride. (2022). ACS Omega. [Link]

• Kinetic Control Versus Thermodynamic Control Of A Reaction. Jack Westin. [Link]

• Reductive amination of aldehydes and ketones is a versatile metho... Pearson+. [Link]

• Video: Preparation of 1° Amines: Gabriel Synthesis. (2022). JoVE. [Link]

• Alkylation of Amines, Part 2: with Aldehydes and Ketones. (2020). YouTube. [Link]

• Gabriel Synthesis. In Named Organic Reactions. [Link]

• Ch22: Gabriel synthesis of RNH2. University of Calgary. [Link]

• Alkylation of Amines. (2016). Reddit. [Link]

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Removal of unreacted starting materials in amine synthesis

Welcome to the Technical Support Center for Amine Synthesis. This guide is designed for researchers, scientists, and drug development professionals who encounter the common yet critical challenge of purifying amines by removing unreacted starting materials. Amines are fundamental building blocks in pharmaceuticals and materials science, but their basic and often polar nature can complicate purification. This resource provides in-depth, troubleshooting-focused guidance in a direct question-and-answer format to help you navigate these challenges effectively.

My reaction is complete, but my analysis (TLC, LCMS) shows unreacted starting materials. Where do I begin?

The first step is to assess the physicochemical properties of your desired amine product and the contaminating starting materials. Key properties to consider are acidity/basicity (pKa), polarity, volatility, and solubility. Your choice of purification strategy will depend on the differences in these properties between your product and impurities.

The following decision tree provides a general framework for selecting an appropriate purification strategy:

Caption: Purification Strategy Selection Flowchart.

Troubleshooting Guide: Common Scenarios

Scenario 1: Removing Unreacted Electrophiles (e.g., Aldehydes, Alkyl Halides)

Q: I performed a reductive amination, and now I have unreacted aldehyde co-eluting with my amine product. How can I remove it?

This is a frequent challenge in reductive amination, as both the starting aldehyde and the product amine can have similar polarities.[1][2]

A1: Scavenger Resins. This is often the most efficient method. Scavenger resins are solid-supported reagents designed to react with and "scavenge" specific functional groups from a solution.[3][4] For aldehydes, a resin functionalized with a primary amine (e.g., aminomethyl polystyrene) is highly effective. The resin reacts with the excess aldehyde to form an imine, which remains bound to the solid support. The purified amine product is then isolated by simple filtration.[5][6]

• Causality: The resin's primary amine groups react selectively with the aldehyde's carbonyl group to form a stable, resin-bound imine. Your desired amine product, being secondary or tertiary, does not react and remains in solution. This high selectivity allows for a clean separation that is often superior to chromatography for this specific problem.

A2: Bisulfite Wash. A classical and cost-effective method involves washing the organic layer with an aqueous solution of sodium bisulfite (NaHSO₃). The bisulfite adds to the aldehyde to form a water-soluble adduct, which partitions into the aqueous phase, leaving the purified amine in the organic layer.

• Expert Insight: This method is effective but can be less efficient than scavenger resins if the aldehyde is particularly hindered or if the adduct has some organic solubility. Ensure thorough mixing and allow adequate time for the reaction and phase separation.

Scenario 2: Challenges with Liquid-Liquid Extraction

Q: I'm trying to purify my amine using an acid wash (acid-base extraction), but I'm getting a persistent emulsion. What can I do?

Emulsions are a common frustration during the workup of amine-containing reaction mixtures. They are colloidal suspensions of one liquid phase within another, stabilized by compounds at the liquid-liquid interface.

A: Troubleshooting Emulsions.

• "Patience is a Virtue": Allow the separatory funnel to stand undisturbed for a longer period (15-30 minutes). Often, the layers will separate on their own with time.

• Add Brine: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength and density of the aqueous phase, which can help to break up the emulsion by "salting out" the organic components.[7]

• Gentle Agitation: Instead of vigorous shaking, gently rock or swirl the separatory funnel to mix the layers. This minimizes the formation of fine droplets that lead to stable emulsions.

• Filtration: Filter the entire emulsified mixture through a pad of Celite® (diatomaceous earth) or glass wool. The fine particles can help to coalesce the dispersed droplets.

• Change the Solvent: If emulsions are a persistent problem, consider changing the organic solvent for the extraction. For example, switching from dichloromethane (DCM) to ethyl acetate or methyl tert-butyl ether (MTBE) can sometimes prevent emulsion formation.

Q: My amine is highly water-soluble. How can I perform an effective acid-base extraction?

Purifying polar, water-soluble amines presents a significant challenge as they can be lost to the aqueous phase even when protonated or as the free base.[8]

A: Strategies for Polar Amines.

• Back-Extraction: After the initial acidic wash to remove the amine from the organic layer, perform multiple extractions of the aqueous layer with a fresh organic solvent (e.g., 3-5 times).[9] This helps to recover any organic-soluble impurities that were carried over. Then, basify the aqueous layer and extract the now free-based amine product into an organic solvent multiple times.

• Continuous Liquid-Liquid Extraction: For highly water-soluble compounds, a continuous extractor apparatus can be used to repeatedly extract the aqueous phase with a small volume of organic solvent, gradually transferring the desired compound into the organic phase.

• Reverse-Phase Chromatography: If extraction proves ineffective, reverse-phase chromatography is an excellent alternative for purifying polar compounds.[7][10] The stationary phase is non-polar (e.g., C18 silica), and a polar mobile phase (e.g., water/acetonitrile or water/methanol) is used.

Scenario 3: Issues with Column Chromatography

Q: My amine is streaking badly on my silica gel column, leading to poor separation and low yield. Why is this happening and how can I fix it?

This is a classic problem caused by the strong interaction between the basic amine and the acidic silanol (Si-OH) groups on the surface of the silica gel.[11][12] This acid-base interaction leads to irreversible binding or slow elution, causing the characteristic "streaking" or tailing of the spot on TLC and the peak in column chromatography.[13][14]

A: Solutions for Amine Streaking on Silica Gel.

• Add a Competing Base: The most common solution is to add a small amount (0.5-2%) of a volatile amine base, such as triethylamine (Et₃N) or ammonia (often as a 7N solution in methanol), to the eluent.[8][11][15]

  • Causality: The added base neutralizes the acidic sites on the silica gel, preventing your amine product from binding strongly. This allows the product to travel through the column more uniformly, resulting in sharper bands and better separation.

• Use a Different Stationary Phase:

  • Basic Alumina: Alumina is a basic stationary phase and is often a better choice for purifying basic compounds like amines.[11][16]

  • Amine-Functionalized Silica: Specialty columns with amine groups bonded to the silica surface are commercially available and provide an excellent, inert surface for amine purification without needing a mobile phase modifier.[12][15]

• Switch to Reverse-Phase Chromatography: As mentioned for water-soluble amines, this technique is also highly effective for many basic compounds that are problematic on normal-phase silica.[11][15]

Problem	Cause	Primary Solution	Alternative Solutions
Streaking on Silica TLC/Column	Strong acid-base interaction between basic amine and acidic silica surface.[11][12]	Add 0.5-2% triethylamine or ammonia to the eluent.[11][15]	Use basic alumina or amine-functionalized silica; switch to reverse-phase chromatography.[11][12][16]
Unreacted Aldehyde Impurity	Co-elution with amine product due to similar polarity.	Use an amine-functionalized scavenger resin to selectively bind the aldehyde.[3][5]	Perform an aqueous sodium bisulfite wash to form a water-soluble adduct.
Persistent Emulsion during Extraction	Stabilization of the liquid-liquid interface.	Add saturated brine to increase aqueous phase ionic strength.	Allow to stand; filter through Celite®; use gentle agitation instead of shaking.
Poor Recovery of Water-Soluble Amine	Product partitions into the aqueous phase during extraction.	Perform multiple back-extractions of the basified aqueous layer.	Use continuous liquid-liquid extraction; purify by reverse-phase chromatography.[7]

Detailed Protocols

Protocol 1: Purification Using a Scavenger Resin

This protocol describes the removal of an excess electrophile (e.g., an isocyanate or aldehyde) from an amine product.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. reddit.com [reddit.com]
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• 5. thieme-connect.com [thieme-connect.com]
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• 8. researchgate.net [researchgate.net]
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• 13. chembam.com [chembam.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. biotage.com [biotage.com]
• 16. reddit.com [reddit.com]

Technical Support Center: Developing a Robust Analytical Method for Butyl(1-phenylpropyl)amine

Welcome to the technical support center for the analytical method development of Butyl(1-phenylpropyl)amine. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth, field-proven insights into creating a reliable and robust analytical method. The content is structured in a question-and-answer format to directly address specific issues you may encounter.

A Note on Structure: Butyl(1-phenylpropyl)amine can refer to several isomers. For this guide, we will focus on N-butyl-1-phenylpropan-1-amine (CAS No. 92111-08-5), a secondary amine. The principles and troubleshooting steps discussed are broadly applicable to related phenylalkylamines.[1][2]

Part 1: Method Development & Optimization

This section addresses the initial stages of method development, from selecting the right analytical technique to performing the necessary stress studies to ensure the method is stability-indicating.

FAQ 1: What are the primary challenges in analyzing Butyl(1-phenylpropyl)amine and how can they be addressed?

The analysis of Butyl(1-phenylpropyl)amine presents challenges inherent to many aliphatic and aromatic amines. Understanding these challenges is the first step toward developing a robust method.

• Analyte Basicity and Peak Tailing: The secondary amine group is basic and can interact strongly with acidic silanol groups present on the surface of silica-based HPLC columns or GC inlet liners. This interaction leads to poor peak shape, characterized by significant tailing, which compromises resolution and integration accuracy.[3][4]

  • Solution (HPLC): Use a modern, end-capped C18 or C8 column with low silanol activity. Adjust the mobile phase pH to be 2-3 units below the pKa of the amine to ensure it is fully protonated, which minimizes secondary interactions. Alternatively, a small amount of a competing amine (e.g., triethylamine) can be added to the mobile phase to saturate the active sites.

  • Solution (GC): Employ a deactivated inlet liner and a column specifically designed for analyzing active, basic compounds.[3] Chemical derivatization to cap the active N-H group is also a highly effective strategy.[3]

• Analyte Instability: Like many amines, Butyl(1-phenylpropyl)amine can be susceptible to oxidation, especially when exposed to air, light, or certain metal ions.[3] This degradation can occur during sample preparation, storage, or analysis, leading to low and inconsistent recovery.

  • Solution: Protect samples and standards from light by using amber vials. Minimize exposure to air by reducing headspace in vials and preparing solutions fresh daily. Storing samples at reduced temperatures (e.g., 2-8 °C or -20°C) can also slow degradation.[3]

• Volatility for GC Analysis: The molecule's boiling point and thermal stability will determine the suitability of Gas Chromatography (GC). While many phenylalkylamines are amenable to GC, thermal degradation can occur at high inlet temperatures.[3]

  • Solution: Optimize the GC inlet temperature to the lowest point that allows for efficient and reproducible volatilization. If thermal instability is a persistent issue, HPLC is the preferred technique.

FAQ 2: How do I develop a stability-indicating HPLC-UV method for Butyl(1-phenylpropyl)amine?

A stability-indicating method is one that can accurately measure the drug substance in the presence of its impurities, excipients, and degradation products. High-Performance Liquid Chromatography (HPLC) with UV detection is the most common technique for this purpose.

• Analyte Characterization: Determine the pKa and UV spectrum of Butyl(1-phenylpropyl)amine. The UV maximum (λ_max_) will be used for detection. For phenylalkylamines, this is typically in the range of 210-270 nm.

• Column Selection: Start with a robust, general-purpose reversed-phase column, such as a C18, 150 mm x 4.6 mm, 5 µm particle size column.

• Mobile Phase Selection:

  • Prepare Mobile Phase A: An aqueous buffer. A phosphate or formate buffer at a pH of ~3.0 is a good starting point to ensure the amine is protonated.

  • Prepare Mobile Phase B: Acetonitrile (ACN) or Methanol (MeOH). ACN often provides better peak shape and lower backpressure.

• Initial Gradient Elution: Begin with a broad gradient to elute the analyte and any potential impurities. A typical starting gradient could be 5% B to 95% B over 20 minutes.

• Optimization: Based on the initial run, adjust the gradient slope, mobile phase pH, and organic modifier to achieve optimal resolution between the main peak and any impurities, with a reasonable run time. The goal is a USP tailing factor between 0.8 and 1.5 and sufficient resolution (Rs > 2) between adjacent peaks.

• Finalization: Once a suitable separation is achieved, the method can be finalized as isocratic or a refined gradient.

Parameter	Recommended Starting Condition	Rationale
Column	C18, 150 x 4.6 mm, 5 µm	Provides good retention and selectivity for moderately polar compounds.
Mobile Phase A	20 mM Potassium Phosphate, pH 3.0	Buffers the system and ensures the amine is in its protonated form, improving peak shape.
Mobile Phase B	Acetonitrile	Common organic modifier with good solvating power and UV transparency.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Provides better reproducibility than ambient temperature.
Detection	UV at λ_max_ (e.g., 220 nm)	Should be determined experimentally for maximum sensitivity.
Injection Vol.	10 µL	A typical volume; can be adjusted based on concentration.

FAQ 3: When is GC-MS a suitable alternative, and what are the key considerations for method development?

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful alternative, especially for identifying unknown impurities and degradation products due to the structural information provided by mass spectra. It is suitable if the analyte is sufficiently volatile and thermally stable.

• Derivatization (Optional but Recommended): To improve peak shape and thermal stability, derivatize the amine using an acylating or silylating agent (e.g., TFAA, BSTFA). This converts the polar N-H group into a less polar derivative.[3][5]

• Column Selection: Use a low-bleed, inert capillary column, such as a DB-5ms or HP-5ms (5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Inlet and Transfer Line Conditions: Use a deactivated inlet liner.[3] Set the injector temperature to a value that ensures vaporization without degradation (e.g., 250 °C). The MS transfer line temperature should be similar.

• Oven Temperature Program: Start with an initial oven temperature of ~100 °C, hold for 1-2 minutes, then ramp at 10-20 °C/min to a final temperature of ~280 °C. Hold for 5 minutes. This program should be optimized to separate the analyte from any related substances.

• Mass Spectrometer Conditions: Operate the MS in electron ionization (EI) mode for fragmentation and library matching. A scan range of 40-500 amu is typically sufficient.

Parameter	Recommended Starting Condition	Rationale
Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm	General-purpose, low-polarity column suitable for a wide range of compounds.
Carrier Gas	Helium, constant flow at 1.0 mL/min	Inert carrier gas providing good efficiency.
Inlet Temp.	250 °C (Split/Splitless)	Balances efficient vaporization with minimizing thermal degradation.
Oven Program	100 °C (2 min), ramp 15 °C/min to 280 °C (5 min)	A starting point to be optimized for the specific separation.
MS Source Temp.	230 °C	Standard source temperature for EI.
MS Quad Temp.	150 °C	Standard quadrupole temperature.
Ionization Mode	Electron Ionization (EI) at 70 eV	Provides reproducible fragmentation patterns for identification.

FAQ 4: How should I perform forced degradation studies to ensure my method is stability-indicating?

Forced degradation (stress testing) is essential to demonstrate the specificity of a stability-indicating method.[6][7] The goal is to generate potential degradation products and ensure the analytical method can separate them from the parent drug. The International Council for Harmonisation (ICH) guidelines provide a framework for these studies.[6]

Prepare solutions of Butyl(1-phenylpropyl)amine (typically at 1 mg/mL) and subject them to the following conditions. The goal is to achieve 5-20% degradation of the active ingredient.[8]

• Acid Hydrolysis: Use 0.1 M HCl at 60 °C for several hours.[8][9] Monitor the reaction over time points (e.g., 2, 4, 8 hours). Neutralize the sample with an equivalent amount of base before analysis.

• Base Hydrolysis: Use 0.1 M NaOH at 60 °C for several hours.[8][9] Monitor and neutralize with an equivalent amount of acid before analysis.

• Oxidative Degradation: Use 3% hydrogen peroxide (H₂O₂) at room temperature.[8] Monitor over several hours.

• Thermal Degradation: Expose the solid drug substance to dry heat (e.g., 80 °C) for 24-48 hours.[9] Also, heat a solution of the drug at 60-80 °C.

• Photolytic Degradation: Expose the solid drug substance and a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as specified in ICH Q1B.[6][10]

Stress Condition	Reagent/Condition	Typical Duration	Rationale
Acid Hydrolysis	0.1 M HCl @ 60 °C	2 - 8 hours	To identify acid-labile degradation products.
Base Hydrolysis	0.1 M NaOH @ 60 °C	2 - 8 hours	To identify base-labile degradation products.
Oxidation	3% H₂O₂ @ RT	2 - 24 hours	To identify products of oxidation.
Thermal	Dry Heat @ 80 °C	24 - 48 hours	To assess the intrinsic thermal stability of the molecule.
Photolysis	ICH Q1B compliant light source	Variable	To assess light sensitivity and identify photolytic degradants.

Part 2: Method Validation

Once a method is developed, it must be validated to prove it is suitable for its intended purpose. The ICH Q2(R1) guideline provides a comprehensive framework for validation.[11][12]

Sources

• 1. chiralen.com [chiralen.com]
• 2. 1-Phenylpropan-1-amine | C9H13N | CID 18054 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 4. gcms.labrulez.com [gcms.labrulez.com]
• 5. GC Analysis of 1-Methyl-3-Phenylpropylamine (4-Phenyl-2-Butylamine) Enantiomers (N-TFA Derivatives) on Astec® CHIRALDEX™ G-TA suitable for GC | Sigma-Aldrich [sigmaaldrich.com]
• 6. medcraveonline.com [medcraveonline.com]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

A Comparative Analysis of Phenylalkylamine Potency: The Leap from 2C-X to the N-Benzyl Era

A Senior Application Scientist's Guide to Structure-Activity Relationships and In Vitro Potency Assessment at the Serotonin 5-HT₂ₐ Receptor

This guide provides an in-depth analysis of the structure-activity relationships (SAR) of N-benzyl phenethylamines, a class of compounds renowned for their high potency as serotonergic ligands. We will explore the key structural modifications that dramatically enhance their binding affinity and functional activity compared to their 2C-X precursors. This analysis is supported by quantitative data from seminal studies, detailed experimental protocols for potency determination, and visualizations of the underlying molecular pathways and scientific workflows.

Introduction: A Quantum Leap in Potency

The classical 2C-X series of phenylalkylamines, such as 2C-I and 2C-B, are well-established agonists at serotonin 5-HT₂ receptors.[1][2] For decades, structure-activity relationship studies suggested that N-alkylation of these phenethylamines led to a significant decrease in activity.[3] However, the discovery that adding a larger N-benzyl group, specifically one bearing a 2-methoxy substituent (NBOMe), could amplify potency by orders of magnitude revolutionized this understanding.[3][4] This structural addition creates a new class of compounds, the 25X-NBOMe series, which are among the most potent 5-HT₂ₐ receptor agonists ever discovered, exhibiting affinities in the sub-nanomolar and even picomolar range.[5][6][7]

This guide will dissect this remarkable potency enhancement by comparing key members of the 25X-NBOMe series (25I-NBOMe, 25C-NBOMe, 25B-NBOMe) with their 2C-X parent compounds. We will examine the experimental data that quantifies this difference and detail the standard in vitro assays used to generate such data.

Core Structure-Activity Relationships (SAR)

The fundamental distinction between the 2C-X and 25X-NBOMe series is the N-(2-methoxybenzyl) substitution on the amine of the phenethylamine core.[4] This single modification is responsible for a profound increase in binding affinity and functional potency at the 5-HT₂ₐ receptor.[3][8]

• The N-Benzyl Moiety: The addition of the N-benzyl group dramatically increases the affinity for the 5-HT₂ₐ receptor. For example, 25I-NBOMe displays a binding affinity (Ki) of 0.044 nM, making it approximately 16 times more potent than its parent compound, 2C-I, at this receptor.[9] This suggests the N-benzyl group accesses an additional binding pocket or interaction point within the receptor, anchoring the ligand more securely.

• Substitution on the Phenethylamine Ring: The nature of the halogen substituent at the 4-position of the 2,5-dimethoxyphenyl ring also modulates potency. The general trend for both the 2C-X and 25X-NBOMe series shows that larger, nonpolar halogens tend to increase affinity.[5]

Quantitative Comparison: Binding Affinity and Functional Potency

The most direct way to compare these derivatives is through their binding affinity (Ki) and functional potency (EC₅₀) values at the human 5-HT₂ₐ receptor. Binding affinity measures how tightly a ligand binds to a receptor, while functional potency measures the concentration required to elicit a half-maximal biological response. Lower Ki and EC₅₀ values indicate higher affinity and potency, respectively.

The data below, consolidated from multiple in vitro pharmacology studies, clearly illustrates the dramatic impact of the N-benzyl substitution.

Compound	4-Position Substituent	Parent Class	5-HT₂ₐ Binding Affinity (Ki, nM)	5-HT₂ₐ Functional Potency (EC₅₀, nM)
2C-I	Iodo	2C-X	~0.704 (16x lower than 25I-NBOMe)[9]	20.4 - 265[8][10]
25I-NBOMe	Iodo	NBOMe	0.044 - 0.6[9]	0.51 - 1.5[11]
2C-C	Chloro	2C-X	23.9[10]	20.4[10]
25C-NBOMe	Chloro	NBOMe	0.68[10]	0.04 - 265[10][12]
2C-B	Bromo	2C-X	~0.8 (20x lower than 25B-NBOMe)[13]	Varies
25B-NBOMe	Bromo	NBOMe	0.05 - 1.7[13][14]	Varies

Note: Values can vary between studies due to different experimental conditions, cell lines, and assay techniques.[9]

Mechanism of Action: The 5-HT₂ₐ Gq Signaling Pathway

The 5-HT₂ₐ receptor is a G protein-coupled receptor (GPCR) that primarily couples to the Gq/G₁₁ signaling pathway.[15][16] Agonist binding initiates a conformational change in the receptor, leading to the activation of Phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two critical second messengers: inositol triphosphate (IP₃) and diacylglycerol (DAG).[17] IP₃ diffuses through the cytoplasm to bind to IP₃ receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca²⁺) into the cytosol.[17][18] This rapid increase in intracellular calcium is a hallmark of 5-HT₂ₐ receptor activation and is the basis for the functional assays described below.

Caption: Canonical 5-HT₂ₐ Gq/11 signaling pathway.

Experimental Protocols for Potency Determination

Determining the Ki and EC₅₀ values requires robust and validated in vitro assays. The two gold-standard methods are the radioligand binding assay (for affinity) and the calcium flux assay (for functional potency).

Radioligand Binding Assay (Competitive)

This assay quantifies the affinity (Ki) of a test compound by measuring its ability to displace a radiolabeled ligand of known affinity from the receptor.

Causality: The principle is competitive binding. A higher concentration of the unlabeled test compound is required to displace the radioligand if the test compound has a lower affinity for the receptor. By measuring the concentration of the test compound that displaces 50% of the radioligand (the IC₅₀), and knowing the concentration and affinity of the radioligand, the Ki of the test compound can be calculated using the Cheng-Prusoff equation.

Caption: Workflow for a competitive radioligand binding assay.

Detailed Protocol:

• Receptor Source Preparation: Utilize membrane preparations from a stable cell line, such as Chinese Hamster Ovary (CHO-K1) cells, recombinantly expressing the human 5-HT₂ₐ receptor.[19] Homogenize cells in an ice-cold buffer and centrifuge to pellet the membranes. Resuspend the pellet in an assay buffer.

• Assay Setup: In a 96-well plate, add the cell membrane preparation, a fixed concentration of a suitable 5-HT₂ₐ radioligand (e.g., 0.5 nM [³H]ketanserin), and varying concentrations of the unlabeled test compound.[20]

• Incubation: Incubate the plates for a defined period (e.g., 60 minutes) at room temperature to allow the binding to reach equilibrium.[20]

• Termination and Filtration: Terminate the reaction by rapid filtration through glass fiber filter mats (e.g., GF/B) using a cell harvester.[21] This separates the receptor-bound radioligand from the unbound radioligand in the solution.

• Washing: Quickly wash the filters with ice-cold wash buffer to minimize non-specific binding.[21]

• Quantification: Place the filter mats in scintillation vials with a scintillation cocktail. Quantify the radioactivity trapped on the filters using a liquid scintillation counter.

• Data Analysis: Plot the percentage of radioligand displacement against the log concentration of the test compound. Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Calcium Flux Functional Assay

This assay directly measures the functional consequence of 5-HT₂ₐ receptor activation by quantifying the resulting increase in intracellular calcium concentration.

Causality: As described in the signaling pathway, agonist binding leads to a Gq-mediated release of intracellular Ca²⁺. This assay uses a calcium-sensitive fluorescent dye that is loaded into the cells. The dye exhibits a significant increase in fluorescence intensity upon binding to Ca²⁺. The intensity of the fluorescence signal is therefore directly proportional to the level of receptor activation, allowing for the quantification of an agonist's potency (EC₅₀) and efficacy.[22]

Caption: Workflow for a cell-based calcium flux functional assay.

Detailed Protocol:

• Cell Plating: Seed cells stably expressing the human 5-HT₂ₐ receptor into a 96-well, black-walled, clear-bottom microplate and allow them to adhere overnight.[23]

• Dye Loading: Remove the growth medium and add a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-8 AM). The 'AM' ester group facilitates passage across the cell membrane.[23]

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 45-60 minutes) in the dark.[24] During this time, intracellular esterases cleave the AM group, trapping the active, calcium-sensitive form of the dye inside the cells.

• Assay: Place the microplate into a fluorescence plate reader equipped with an automated liquid handler (e.g., a FLIPR™ or FlexStation).

• Measurement: Establish a stable baseline fluorescence reading for several seconds. Then, inject varying concentrations of the agonist compound into the wells and simultaneously monitor the change in fluorescence intensity over time (typically 1-2 minutes).[23]

• Data Analysis: Determine the peak fluorescence response for each agonist concentration. Plot the response against the log concentration of the agonist and fit the data to a sigmoidal dose-response curve to determine the EC₅₀ (potency) and Emax (maximum efficacy) values.

Conclusion

The comparative analysis between the 2C-X and 25X-NBOMe series of phenylalkylamines provides a stark and compelling example of rational drug design and the principles of structure-activity relationships. The addition of an N-(2-methoxybenzyl) group transforms moderately potent 5-HT₂ₐ agonists into some of the most powerful ligands known for this receptor.[4][6] This dramatic increase in potency, quantified through robust in vitro methods like radioligand binding and calcium flux assays, underscores the critical role of specific molecular interactions in determining a compound's pharmacological profile. These super-potent derivatives not only serve as valuable tools for probing the structure and function of the 5-HT₂ₐ receptor but also highlight the subtle structural modifications that can lead to profound changes in biological activity.[6]

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A Senior Application Scientist's Guide to Enantiomeric Purity Determination of Chiral Amines

For researchers, scientists, and professionals in drug development, the stereochemical integrity of chiral amines is not merely a matter of academic interest; it is a critical determinant of a drug's efficacy, safety, and specificity. The differential pharmacological and toxicological profiles of enantiomers are well-documented, compelling regulatory bodies like the U.S. Food and Drug Administration (FDA) to mandate thorough stereospecific analysis throughout the drug development lifecycle.[1][2] This guide provides an in-depth comparison of the primary analytical techniques for determining the enantiomeric purity of chiral amines, grounded in scientific principles and supported by practical, field-proven experimental protocols.

The Imperative of Enantiomeric Purity

Chiral amines are ubiquitous scaffolds in pharmaceuticals. The three-dimensional arrangement of substituents around a stereocenter dictates the molecule's interaction with chiral biological targets such as enzymes and receptors. One enantiomer may elicit the desired therapeutic effect, while the other could be inactive, less potent, or even responsible for adverse effects.[1] Consequently, the accurate quantification of the enantiomeric excess (ee), defined as the percentage of the major enantiomer minus the percentage of the minor enantiomer, is a cornerstone of quality control and regulatory compliance. The FDA's 1992 policy statement underscores the necessity of knowing the stereoisomeric composition of a drug and developing quantitative, stereospecific assays early in its development.[2][3]

This guide will navigate the three principal methodologies for this critical task: the separative power of Chiral Chromatography , the structural insight of Nuclear Magnetic Resonance (NMR) Spectroscopy , and the high-efficiency separation of Capillary Electrophoresis (CE) .

Section 1: Chiral Chromatography – The Gold Standard of Separation

Chromatographic techniques are the most established and widely used methods for the enantioseparation of chiral compounds due to their high resolution and sensitivity.[4] The fundamental principle lies in the differential interaction of the enantiomers with a chiral environment, leading to different retention times and, thus, separation.

High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a versatile and robust technique for the enantiomeric analysis of a wide array of chiral amines.[5] The separation is typically achieved on a Chiral Stationary Phase (CSP), which creates a diastereomeric association with the analyte enantiomers.

Mechanism of Chiral Recognition: The "three-point interaction model" is a foundational concept in chiral recognition, where one enantiomer forms a more stable transient diastereomeric complex with the CSP than the other, leading to a longer retention time. These interactions can be a combination of hydrogen bonds, π-π interactions, dipole-dipole interactions, and steric hindrance.

• Direct Methods: These employ a CSP to directly separate the enantiomers. Polysaccharide-based CSPs (e.g., derivatives of cellulose and amylose) are particularly effective for a broad range of chiral compounds, including amines.[5]

• Indirect Methods: This approach involves derivatizing the amine enantiomers with a chiral derivatizing agent (CDA) to form diastereomers, which can then be separated on a standard achiral HPLC column. While this can enhance detection and resolution, it adds a sample preparation step and requires the CDA to be enantiomerically pure.

This protocol outlines the separation of the enantiomers of 1-phenylethylamine, a common chiral building block.

Instrumentation:

• High-Performance Liquid Chromatograph with a UV detector.

Materials:

• Chiral Stationary Phase: Chiralcel® OD-H (Cellulose tris(3,5-dimethylphenylcarbamate) coated on silica gel) or equivalent polysaccharide-based column.

• Mobile Phase: Hexane/Isopropanol (IPA) (90:10 v/v) with 0.1% Diethylamine (DEA).

• Sample: Racemic 1-phenylethylamine dissolved in the mobile phase.

Procedure:

• Mobile Phase Preparation: Prepare the mobile phase by mixing 900 mL of HPLC-grade hexane with 100 mL of HPLC-grade IPA and 1 mL of DEA. Degas the mobile phase before use.

• Sample Preparation: Prepare a 1 mg/mL stock solution of racemic 1-phenylethylamine in the mobile phase.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection: UV at 210 nm.

  • Injection Volume: 5 µL.

• Analysis: Inject the sample and record the chromatogram. The two enantiomers should be baseline resolved.

• Quantification: Calculate the enantiomeric excess by integrating the peak areas of the two enantiomers.

Causality Behind Choices:

• Polysaccharide-based CSP: These are known for their broad applicability and excellent resolving power for aromatic amines like 1-phenylethylamine.[5]

• Normal Phase (Hexane/IPA): This mobile phase system is standard for polysaccharide CSPs and provides good selectivity.

• Diethylamine (DEA): The addition of a basic modifier like DEA is crucial to improve the peak shape of basic analytes like amines by minimizing interactions with residual acidic silanol groups on the silica support.

Gas Chromatography (GC)

Chiral GC is a powerful technique for the analysis of volatile and thermally stable chiral amines.[6] Similar to HPLC, separation is achieved on a chiral stationary phase, most commonly based on cyclodextrin derivatives.[6][7]

Direct vs. Indirect (Derivatization) Methods:

• Direct Analysis: While possible for some amines, direct injection often leads to poor peak shapes due to the polarity of the amino group.

• Indirect Analysis (Derivatization): This is the more common approach. The amine is reacted with a derivatizing agent to increase its volatility and thermal stability, and to improve chromatographic performance.[3][8] If a chiral derivatizing agent is used, the resulting diastereomers can be separated on a standard achiral GC column.

This protocol describes the separation of amphetamine enantiomers after derivatization.

Instrumentation:

• Gas Chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

Materials:

• Chiral GC Column: A column with a cyclodextrin-based stationary phase (e.g., Rt-βDEXsm).

• Derivatizing Agent: Trifluoroacetic anhydride (TFAA).

• Solvent: Ethyl acetate.

• Sample: Racemic amphetamine.

Procedure:

• Derivatization:

  • Dissolve approximately 1 mg of the amphetamine sample in 1 mL of ethyl acetate in a vial.

  • Add 100 µL of TFAA.

  • Cap the vial and heat at 70 °C for 20 minutes.

  • Cool to room temperature. The sample is now ready for injection.

• Chromatographic Conditions:

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 180 °C at 5 °C/min.

  • Carrier Gas: Helium or Hydrogen at a constant flow.

  • Detector Temperature: 280 °C.

• Analysis and Quantification: Inject the derivatized sample and quantify the enantiomers based on their peak areas.

Causality Behind Choices:

• Cyclodextrin-based CSP: These are widely used and effective for the separation of a variety of chiral compounds, including derivatized amines.[6]

• TFAA Derivatization: Acylation with TFAA replaces the polar N-H protons with a non-polar trifluoroacetyl group, which significantly increases volatility and improves peak shape.[8]

Supercritical Fluid Chromatography (SFC)

SFC has emerged as a powerful alternative to HPLC, particularly for chiral separations.[9] It uses a supercritical fluid, typically carbon dioxide, as the main component of the mobile phase.

Advantages over HPLC:

• Speed: The low viscosity of supercritical CO2 allows for higher flow rates and faster separations without a significant loss of efficiency.[9]

• "Green" Technique: SFC uses less organic solvent, making it a more environmentally friendly option.

• Improved Peak Shape: For basic compounds like amines, SFC can often provide better peak symmetry.[9]

Section 2: NMR Spectroscopy – A Window into Diastereomeric Environments

NMR spectroscopy offers a rapid and non-separative method for determining enantiomeric excess.[10] The principle is to convert the enantiomeric pair into a pair of diastereomers, which are distinguishable in the NMR spectrum. This is achieved by using either a chiral derivatizing agent or a chiral solvating agent.

Chiral Derivatizing Agents (CDAs)

A CDA, such as Mosher's acid (α-methoxy-α-(trifluoromethyl)phenylacetic acid), reacts covalently with the chiral amine to form stable diastereomeric amides.[11][12] These diastereomers will have distinct chemical shifts for protons near the stereocenter, allowing for quantification by integrating the corresponding signals.

Instrumentation:

• NMR Spectrometer (400 MHz or higher is recommended).

Materials:

• Chiral amine sample.

• (R)-Mosher's acid chloride.

• Anhydrous deuterated chloroform (CDCl3).

• Anhydrous pyridine.

• NMR tubes.

Procedure:

• Sample Preparation:

  • In an NMR tube, dissolve ~5 mg of the chiral amine in 0.6 mL of CDCl3.

  • Add a small drop of anhydrous pyridine.

  • Add ~1.1 equivalents of (R)-Mosher's acid chloride to the NMR tube.

• Reaction: Cap the tube and mix gently. Allow the reaction to proceed at room temperature for 30-60 minutes.

• NMR Acquisition: Acquire a ¹H NMR spectrum.

• Analysis: Identify a well-resolved signal corresponding to a proton in the diastereomeric amides. Integrate the two distinct signals to determine the ratio of the diastereomers, which corresponds to the enantiomeric ratio of the original amine.

Causality Behind Choices:

• Mosher's Acid Chloride: This is a classic and reliable CDA that reacts readily with amines to form stable amides. The trifluoromethyl group provides a useful signal for ¹⁹F NMR, and the phenyl group creates anisotropic effects that enhance the chemical shift differences between the diastereomers.[11][13]

• Pyridine: Acts as a base to neutralize the HCl generated during the reaction.

Chiral Solvating Agents (CSAs)

CSAs, such as (R)-1,1'-bi-2-naphthol (BINOL), form transient, non-covalent diastereomeric complexes with the enantiomers of the amine.[10][14] This results in observable chemical shift differences in the NMR spectrum. The key advantage of this method is its simplicity and speed, as it does not require a chemical reaction or workup.[10]

Instrumentation:

• NMR Spectrometer (400 MHz or higher).

Materials:

• Chiral amine sample.

• (S)-BINOL or a suitable derivative.[10]

• Deuterated chloroform (CDCl3).

• NMR tubes.

Procedure:

• Sample Preparation:

  • In an NMR tube, dissolve a known amount of the chiral amine (e.g., 0.05 mmol) and the chiral solvating agent (e.g., 0.1 mmol of (S)-3,3'-bis(2,4,6-triisopropylphenyl)BINOL) in 0.6 mL of CDCl3.[10]

• Mixing: Shake the NMR tube for about 30 seconds to ensure complex formation.

• NMR Acquisition: Acquire a ¹H NMR spectrum at 25 °C.

• Analysis: Identify a well-resolved signal that is split into two for the two diastereomeric complexes. Integrate these signals to determine the enantiomeric ratio.[10]

Causality Behind Choices:

• BINOL Derivatives: These compounds are effective CSAs for amines due to the formation of hydrogen bonds and π-π stacking interactions, which lead to distinct chemical environments for the two enantiomers in the transient complexes.[10]

• Non-polar Solvent (CDCl3): The formation of the diastereomeric complexes is favored in non-polar solvents. Polar solvents can compete for hydrogen bonding sites and reduce the observed chemical shift differences.[10]

Section 3: Capillary Electrophoresis (CE) – High-Efficiency Enantioseparations

Capillary electrophoresis is a high-resolution separation technique that utilizes an electric field to separate ions based on their electrophoretic mobility.[15] For chiral separations, a chiral selector is added to the background electrolyte (BGE).

Mechanism of Chiral Recognition in CE: The chiral selector forms transient diastereomeric complexes with the enantiomers of the analyte. These complexes have different effective mobilities, leading to their separation. Common chiral selectors for amines include cyclodextrins, macrocyclic antibiotics, and chiral crown ethers.[4][16]

Micellar Electrokinetic Chromatography (MEKC) for Chiral Amines

MEKC is a mode of CE where a surfactant is added to the BGE at a concentration above its critical micelle concentration. For chiral separations, a chiral surfactant can be used, or a chiral selector can be added to the micellar solution. This technique is particularly useful for both charged and neutral analytes.[17]

Instrumentation:

• Capillary Electrophoresis system with a UV detector.

Materials:

• Fused silica capillary.

• Background Electrolyte (BGE): e.g., 25 mM sodium tetraborate buffer, pH 9.2, containing 50 mM sodium dodecyl sulfate (SDS) and 15 mM beta-cyclodextrin.

• Sample: Chiral primary amine.

Procedure:

• Capillary Conditioning: Condition a new capillary by flushing with 1 M NaOH, followed by water, and then the BGE.

• BGE Preparation: Prepare the BGE and filter it through a 0.22 µm filter.

• Sample Preparation: Dissolve the amine sample in water or the BGE at an appropriate concentration.

• Electrophoretic Conditions:

  • Voltage: 20-30 kV.

  • Temperature: 25 °C.

  • Injection: Hydrodynamic injection (e.g., 50 mbar for 5 seconds).

  • Detection: UV at a suitable wavelength.

• Analysis and Quantification: Run the separation and quantify the enantiomers based on their peak areas.

Causality Behind Choices:

• SDS Micelles: Provide a pseudo-stationary phase for the separation.

• Beta-cyclodextrin: The chiral selector that forms inclusion complexes with the amine enantiomers, leading to differential migration times.

• Borate Buffer (pH 9.2): Maintains a stable pH and ensures a consistent electroosmotic flow.

Comparative Analysis of Techniques

The selection of the most appropriate technique for determining the enantiomeric purity of a chiral amine depends on several factors, including the properties of the analyte, the required sensitivity and resolution, sample throughput, and available instrumentation.

Technique	Principle	Advantages	Disadvantages	Typical Sample Amount	Analysis Time
Chiral HPLC	Differential partitioning between a mobile phase and a chiral stationary phase.	High resolution and reproducibility; Broad applicability; Well-established and robust.[5]	Higher cost of chiral columns; Higher solvent consumption compared to SFC and CE.	Micrograms (µg)	10-30 minutes
Chiral GC	Differential partitioning between a gas mobile phase and a chiral stationary phase.	High efficiency and sensitivity, especially with MS detection; Ideal for volatile analytes.[6]	Requires analyte to be volatile and thermally stable; Derivatization often necessary.[8]	Nanograms (ng) to micrograms (µg)	15-45 minutes
Chiral SFC	Differential partitioning using a supercritical fluid mobile phase and a chiral stationary phase.	Fast separations; Reduced organic solvent consumption ("green"); Good for preparative scale.[9]	Higher initial instrument cost; Less universally available than HPLC.	Micrograms (µg)	2-10 minutes
NMR with CDA	Covalent formation of diastereomers with distinct NMR signals.	Rapid analysis; Provides structural information; No physical separation needed.[11]	Requires derivatization; Lower sensitivity; Potential for peak overlap.	Milligrams (mg)	5-15 minutes (plus reaction time)
NMR with CSA	Non-covalent formation of transient diastereomeric complexes.	Very rapid and simple (mix and measure); No derivatization required.[10]	Lower sensitivity; Finding an effective CSA can be trial-and-error; Peak separation can be small.[10]	Milligrams (mg)	< 5 minutes
Chiral CE	Differential electrophoretic mobility of diastereomeric complexes in an electric field.	High separation efficiency; Low sample and reagent consumption; Versatile.[4][15]	Lower sensitivity compared to HPLC/GC without preconcentration; Can be less robust.	Nanograms (ng)	5-20 minutes

Method Validation: Ensuring Trustworthiness

Regardless of the chosen technique, the analytical method must be validated to ensure it is fit for its intended purpose.[18] The International Council for Harmonisation (ICH) guidelines, specifically Q2(R2), provide a framework for validating analytical procedures.[19][20] Key validation parameters include:

• Specificity: The ability to assess the analyte enantiomers unequivocally in the presence of components that may be expected to be present, such as impurities or the other enantiomer.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-assay precision) and intermediate precision (inter-assay precision).

• Limit of Quantitation (LOQ): The lowest amount of the minor enantiomer in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Conclusion

The determination of enantiomeric purity is a non-negotiable aspect of modern pharmaceutical development and quality control. While chiral chromatography, particularly HPLC and SFC, remains the workhorse for its robustness and high-resolution capabilities, NMR spectroscopy offers a rapid and powerful alternative for direct analysis without physical separation. Capillary electrophoresis provides a high-efficiency, low-consumption option for specific applications.

The choice of method should be guided by a thorough understanding of the analyte's properties and the specific analytical requirements. By implementing the detailed protocols and understanding the causality behind the experimental choices presented in this guide, researchers, scientists, and drug development professionals can confidently and accurately assess the enantiomeric purity of chiral amines, ensuring the quality, safety, and efficacy of their products. Each protocol described herein is designed as a self-validating system, and adherence to ICH validation guidelines is paramount for regulatory acceptance and overall scientific integrity.

References

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• Singh, S., et al. (2022). A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H- and 19F-NMR spectroscopic analysis. RSC Advances, 12(41), 26955-26963. [Link]

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• Shamsi, S. A. (2019). Chiral micellar electrokinetic chromatographic separation for determination of L- and D-primary amines released from murine islets of Langerhans. Methods in Molecular Biology, 1943, 145-156. [Link]

• Wikipedia. (n.d.). Chiral derivatizing agent. [Link]

• U.S. Food and Drug Administration. (1992). FDA's policy statement for the development of new stereoisomeric drugs. [Link]

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• Wiley Analytical Science. (2018). New GC investigation of chiral amine separation. [Link]

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• Gasper, B., et al. (2019). Chiral Selectors in Capillary Electrophoresis: Trends during 2017–2018. Molecules, 24(6), 1123. [Link]

• Lee, J., et al. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji, 65(3), 173-183. [Link]

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• Gasper, B., et al. (2019). Chiral Selectors in Capillary Electrophoresis: Trends during 2017–2018. Molecules, 24(6), 1123. [Link]

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• De Klerk, A. (2013). Capillary Electrophoresis: an Attractive Technique for Chiral Separations. Chromatography Today. [Link]

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• Salsbury, J. S., et al. (2003). Determination of Enantiomeric Purity by NMR using Chiral Solvating Agents. Journal of Chemical Education, 80(1), 87. [Link]

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• European Medicines Agency. (2023). ICH Q2(R2) Validation of analytical procedures. [Link]

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• AMSbio. (2025). ICH Guidelines for Analytical Method Validation Explained. [Link]

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• Chen, Y. (2001). Recent Advances in 1H NMR Determination of Absolute Configuration via Chiral Derivatizing Agents. University of Illinois Urbana-Champaign. [Link]

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A Multi-faceted Approach to Structural Validation: A Comparative Guide Using Butyl(1-phenylpropyl)amine

In the landscape of drug discovery and development, the unambiguous confirmation of a molecule's structure is a cornerstone of scientific rigor and regulatory compliance. The precise arrangement of atoms dictates a compound's physicochemical properties, its interaction with biological targets, and ultimately, its safety and efficacy. This guide provides an in-depth, comparative analysis of analytical techniques for the structural validation of Butyl(1-phenylpropyl)amine, a representative small molecule, with a primary focus on the unparalleled power of Nuclear Magnetic Resonance (NMR) spectroscopy.

The Central Role of Structural Validation

Before a candidate molecule can advance through the development pipeline, its identity must be unequivocally established. An incorrect structural assignment can lead to misinterpreted biological data, wasted resources, and potential safety risks. Therefore, a robust analytical workflow that employs orthogonal techniques is not just best practice; it is a necessity.

Comparative Analysis of Core Analytical Techniques

While NMR is often the centerpiece of structural elucidation, a comprehensive validation strategy leverages the complementary strengths of other techniques.[1] The choice of methods is driven by the specific questions being asked about the molecule.

Technique	Information Provided	Strengths	Limitations
NMR Spectroscopy	Detailed atom connectivity (through-bond correlations), spatial proximity (through-space correlations), stereochemistry, and dynamic processes.[2]	Provides a complete picture of the molecular framework.[3]	Lower sensitivity compared to MS, can be complex to interpret for large molecules.
Mass Spectrometry (MS)	Precise molecular weight and elemental composition (High-Resolution MS), fragmentation patterns that offer structural clues.[4]	Extremely high sensitivity, excellent for confirming molecular formula.	Isomers are often indistinguishable, provides limited connectivity information.[5]
FTIR Spectroscopy	Presence of specific functional groups based on their vibrational frequencies.[6]	Fast, non-destructive, and excellent for identifying key chemical bonds (e.g., N-H, C=O).[7]	Provides limited information on the overall molecular skeleton.

A Deep Dive into NMR-Based Structural Validation

NMR spectroscopy stands out as the most powerful single technique for the complete structural elucidation of organic molecules in solution.[8] It provides a wealth of information by probing the magnetic properties of atomic nuclei, primarily ¹H (proton) and ¹³C (carbon-13).

The Workflow for Unambiguous Validation

The process of validating a chemical structure is a systematic workflow that integrates sample preparation, data acquisition, and multi-layered interpretation. Each step is designed to build upon the last, creating a self-validating system of evidence.

Caption: Key 2D NMR correlations for structure validation.

Conclusion

The structural validation of a molecule like Butyl(1-phenylpropyl)amine is not achieved by a single measurement but by the convergence of evidence from multiple, orthogonal analytical techniques. While MS confirms the molecular weight and FTIR identifies key functional groups, it is the comprehensive dataset from 1D and 2D NMR spectroscopy that provides the definitive, high-resolution picture of atomic connectivity. By systematically interpreting these spectra, from chemical shifts and integration to COSY and HSQC correlations, researchers can build an unassailable case for the proposed structure, ensuring the integrity and reliability of their scientific findings.

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A Senior Application Scientist's Guide to Cross-Referencing Mass Spectral Data for Phenylpropylamines

Introduction: The Analytical Imperative in Phenylpropylamine Identification

Phenylpropylamines constitute a diverse and significant class of chemical compounds, holding substantial relevance across the pharmaceutical industry, forensic investigations, and clinical toxicology. This comprehensive guide is tailored for researchers, scientists, and professionals in drug development, offering an in-depth, technical comparison of mass spectral data essential for the accurate identification and differentiation of various phenylpropylamine analogues. As a Senior Application Scientist, the objective extends beyond mere procedural outlines to elucidate the fundamental principles and rationale that underpin analytical decisions, thereby ensuring scientific integrity and the generation of trustworthy, reproducible results. The precise identification of these compounds is of paramount importance, as minor structural alterations can profoundly impact their pharmacological and toxicological profiles. In this context, mass spectrometry, particularly when coupled with chromatographic separation techniques, emerges as the definitive analytical standard. This guide will navigate the intricacies of electron ionization (EI) and electrospray ionization (ESI), provide a comparative analysis of the resultant fragmentation patterns of key phenylpropylamines, and present robust, field-validated analytical workflows.

Pillar 1: Expertise & Experience - Understanding the Ionization Process

The selection of an appropriate ionization technique is a critical initial determinant that fundamentally shapes the resultant mass spectrum. For the analysis of phenylpropylamines, the two most prevalently employed techniques are Electron Ionization (EI), typically integrated with Gas Chromatography-Mass Spectrometry (GC-MS), and Electrospray Ionization (ESI), which is commonly utilized with Liquid Chromatography-Mass Spectrometry (LC-MS).

• Electron Ionization (EI): The "Hard" Ionization Technique

  Electron Ionization is a high-energy process wherein the analyte molecule is subjected to bombardment by a beam of electrons, conventionally at 70 electron volts (eV). This energetic interaction not only ionizes the molecule through the ejection of an electron to form a molecular ion (M+•), but also imparts considerable internal energy, resulting in extensive and often intricate fragmentation patterns.

  • Causality: The standardization at 70 eV is crucial for generating reproducible fragmentation patterns that can be reliably compared against established, curated spectral libraries such as those maintained by the National Institute of Standards and Technology (NIST) and the Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG).[1][2] This reproducibility is a foundational element for dependable compound identification.

  • Insight: While EI yields a detailed fragmentation "fingerprint," it is noteworthy that for certain phenylpropylamine derivatives, particularly cathinones, the molecular ion may be of low abundance or entirely absent, which can complicate initial identification.[3] The fragmentation process is frequently dominated by α-cleavage, leading to the formation of a prominent iminium ion.

• Electrospray Ionization (ESI): The "Soft" Ionization Technique

  In contrast, Electrospray Ionization is a significantly more gentle method of ionization, where ions are generated from a solution by the formation of a fine spray of electrically charged droplets. This process typically yields protonated molecules ([M+H]+) with minimal accompanying fragmentation.

  • Causality: The inherently "soft" nature of ESI is highly advantageous for the preservation of the molecular ion, a feature that is critical for the unambiguous determination of the molecular weight of an unknown compound.

  • Insight: To induce fragmentation for the purpose of structural elucidation in an LC-MS context, collision-induced dissociation (CID) is employed within the mass spectrometer (MS/MS). This technique facilitates controlled fragmentation of the protonated molecule, thereby providing invaluable structural information that can be more specific and diagnostic than EI for certain classes of compounds.[3] For instance, the application of ESI with in-source CID has been demonstrated to produce more clearly distinguishable product ion mass spectra for various cathinone derivatives.[3]

Pillar 2: Trustworthiness - A Self-Validating System through Data Comparison

The central pillar of this guide is the objective and rigorous comparison of mass spectral data. A thorough understanding of the characteristic fragmentation patterns exhibited by different phenylpropylamine analogues empowers analysts to confidently and accurately differentiate between them.

Table 1: Comparison of Key Mass Spectral Fragments for Selected Phenylpropylamines (EI-MS)

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z) and Proposed Structures	Notes
Amphetamine	135	118, 91, 65, 44 (base peak)	The base peak at m/z 44 is attributed to the iminium ion [CH3CH=NH2]+, formed via α-cleavage. The tropylium ion at m/z 91 is also a characteristic fragment.[4]
Methamphetamine	149	118, 91, 65, 58 (base peak)	The base peak at m/z 58 corresponds to the iminium ion [CH3CH=NHCH3]+, resulting from α-cleavage. The presence of this ion serves as a clear diagnostic marker to distinguish it from amphetamine.[4]
Cathinone	149	134, 105, 77, 44 (base peak)	The base peak at m/z 44 is identical to that of amphetamine. The ion at m/z 105, corresponding to the benzoyl cation ([C6H5CO]+), is a characteristic fragment of the benzoyl group.[5][6]
Methcathinone	163	148, 105, 77, 58 (base peak)	The base peak at m/z 58 is identical to that of methamphetamine. The benzoyl fragment at m/z 105 is also prominently observed.[5]
3-Phenylpropylamine	135	118, 104, 91, 77, 30 (base peak)	The base peak at m/z 30, corresponding to the [CH2=NH2]+ ion, is a result of the cleavage of the propyl chain.[7]

Pillar 3: Authoritative Grounding & Comprehensive References - Experimental Protocols

The ensuing protocols have been meticulously designed to ensure robustness and reproducibility for the analysis of phenylpropylamines across a variety of matrices.

Experimental Protocol 1: GC-MS Analysis of Phenylpropylamines

This protocol is well-suited for the analysis of volatile and thermally stable phenylpropylamines. The use of derivatization is often recommended to enhance chromatographic performance.[8]

• Sample Preparation (e.g., Urine):

  • To 1 mL of urine, introduce a suitable internal standard (e.g., amphetamine-d5).

  • Adjust the sample pH to >10 using a sodium hydroxide solution.

  • Execute a liquid-liquid extraction with 3 mL of an appropriate organic solvent (e.g., ethyl acetate).

  • Vortex the mixture for 2 minutes and subsequently centrifuge at 3000 rpm for 5 minutes.

  • Carefully transfer the organic layer to a fresh tube and evaporate to complete dryness under a gentle stream of nitrogen.

• Derivatization (Optional but Recommended):

  • Reconstitute the dried extract in 50 µL of ethyl acetate and add 50 µL of a suitable derivatizing agent (e.g., trifluoroacetic anhydride - TFAA).[9]

  • Securely cap the vial and incubate at 70°C for 20 minutes.

  • Evaporate the solvent and reconstitute the residue in 100 µL of ethyl acetate for subsequent injection.

• GC-MS Conditions:

  • GC Column: 30 m x 0.25 mm I.D., 0.25 µm film thickness (e.g., DB-5ms).

  • Injector Temperature: 250°C.

  • Oven Program: Maintain an initial temperature of 80°C for 1 minute, then ramp to 280°C at a rate of 20°C/min, and hold at this temperature for 5 minutes.

  • Carrier Gas: Helium, maintained at a constant flow rate of 1 mL/min.

  • MS Ion Source Temperature: 230°C.

  • MS Quadrupole Temperature: 150°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-400.

Experimental Protocol 2: LC-MS/MS Analysis of Phenylpropylamines (especially Cathinones)

This protocol is optimally designed for the analysis of less volatile or thermally labile phenylpropylamines, such as the synthetic cathinones.[10][11]

• Sample Preparation (e.g., Plasma):

  • To 100 µL of plasma, add an appropriate internal standard (e.g., mephedrone-d3).

  • Induce protein precipitation by the addition of 300 µL of acetonitrile.

  • Vortex the sample for 1 minute and then centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the resulting supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of mobile phase A.

• LC-MS/MS Conditions:

  • LC Column: C18 column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Initiate at 5% B, ramp to 95% B over an 8-minute period, hold for 2 minutes, and then re-equilibrate to the initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • MS/MS Analysis: Employ Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-product ion transitions for each targeted analyte.

Mandatory Visualization

Caption: General GC-MS Experimental Workflow.

Conclusion: Towards Confident Identification

The cross-referencing of mass spectral data represents a fundamental practice in modern analytical chemistry, especially within the demanding domain of phenylpropylamine identification. Through a comprehensive understanding of the principles governing different ionization techniques and the characteristic fragmentation patterns they generate, researchers are empowered to confidently identify and differentiate among a vast array of these compounds. The utilization of established and meticulously curated spectral libraries, such as those provided by NIST and SWGDRUG, is an indispensable component of this process. [1][2]This guide has furnished a systematic and scientifically rigorous framework for the mass spectral analysis of phenylpropylamines, encompassing the entire analytical sequence from sample preparation to final data interpretation. The protocols and comparative data herein are intended to serve as an invaluable resource for the attainment of accurate, reliable, and defensible analytical outcomes.

References

• SWGDRUG Mass Spectral Library. (n.d.). Retrieved from [Link]

• Analysis of Cathinones in Plasma Using LC-MS/MS. (2014). ASMS. Retrieved from [Link]

• NIST Mass Spectrometry Data Center. (n.d.). NIST. Retrieved from [Link]

• De la Torre, R., et al. (2012). The analysis of amphetamine-like cathinone derivatives using positive electrospray ionization with in-source collision-induced dissociation. Journal of Mass Spectrometry, 47(1), 67-76.
• Lin, H. R., et al. (2002). Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Amphetamine, Methamphetamine, 3,4-Methylenedioxy-amphetamine and 3,4-Methylenedioxymethamphetamine in Human Hair. Journal of Food and Drug Analysis, 10(3), 168-176.
• Al-Imam, A., & Al-Rubaei, Z. (2021). A Quantitative LC–MS/MS Method for the Detection of 16 Synthetic Cathinones and 10 Metabolites and Its Application to Suspicious Clinical and Forensic Urine Samples. Toxics, 9(11), 285.
• Ivanov, I., & Tsvetkova, D. (2017). AN OPTIMIZED GC-MS METHOD FOR AMPHETAMINES IDENTIFICATION. Journal of IMAB, 23(2), 1603-1607.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 16259, 3-Phenylpropylamine. Retrieved from [Link].

• Siek, T. J., & Rieders, F. (1996). Detection and Quantitation of Amphetamine and Methamphetamine: Electron Impact and Chemical Ionization with Ammonia--Comparative Study. Journal of Analytical Toxicology, 20(4), 259–264.
• Liliedahl, R. E., & Davidson, J. T. (2021). The differentiation of synthetic cathinone isomers using GC-EI-MS and multivariate analysis. Forensic Chemistry, 25, 100349.
• Davidson, J. T., & Jackson, G. P. (2020). Fragmentation pathways of odd- and even-electron N-alkylated synthetic cathinones. International Journal of Mass Spectrometry, 453, 116354.
• Kim, J., et al. (2021). Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment. Toxics, 9(9), 216.

• Pospisil, J. (2012). What is the difference between Electron Impact Ionization (EI) and Electrospray Ionization (ESI) Mass Spectroscopy?. ResearchGate. Retrieved from [Link]

• Archer, R. P., et al. (2011). The analysis of substituted cathinones. Part 1: Chemical analysis of 2-, 3- and 4-methylmethcathinone.
• Dargan, P. I., & Wood, D. M. (2015). Identification of cathinones and other active components of 'legal highs' by mass spectrometric methods. TrAC Trends in Analytical Chemistry, 69, 44-56.

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A Senior Application Scientist's Guide to the Biological Evaluation of Novel Phenylpropylamine Analogues

Introduction: The Evolving Landscape of Phenylpropylamine Analogues

The phenylpropylamine scaffold is a cornerstone in medicinal chemistry, forming the backbone of a diverse array of neuroactive compounds. From clinically significant therapeutics to substances of abuse, the versatility of this chemical motif lies in its ability to modulate the activity of monoamine transporters—critical proteins that regulate the synaptic concentrations of dopamine (DA), norepinephrine (NE), and serotonin (5-HT).[1] The development of novel phenylpropylamine analogues is a continuous endeavor in the quest for more selective and efficacious treatments for a range of neuropsychiatric disorders, including depression, ADHD, and substance use disorders.[2]

This guide provides a comprehensive framework for the biological evaluation of novel phenylpropylamine analogues, offering a comparative analysis of their performance against established compounds. As a senior application scientist, the following sections are designed to provide not just protocols, but the strategic thinking and scientific rationale that underpin a robust preclinical evaluation. We will delve into the critical in vitro and in vivo assays that form the foundation of our understanding of these compounds, supported by experimental data and illustrative workflows.

The Core Mechanism: Modulation of Monoamine Transporters

The primary pharmacological action of most phenylpropylamine derivatives is the inhibition of reuptake and/or the induction of release of monoamine neurotransmitters by interacting with the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT).[2][3] These transporters are responsible for clearing their respective neurotransmitters from the synaptic cleft, thereby terminating their signaling. By blocking this reuptake process, phenylpropylamine analogues increase the extracellular concentrations of these neurotransmitters, leading to enhanced and prolonged stimulation of postsynaptic receptors.[2][4][5]

The specific interactions with each transporter subtype dictate the pharmacological profile and therapeutic potential of a given analogue. High affinity for DAT is often associated with stimulant and rewarding properties, while interactions with NET and SERT are linked to antidepressant and anxiolytic effects.[3][6] Therefore, a primary goal in the evaluation of novel analogues is to characterize their potency and selectivity for each of these transporters.

Figure 2: Workflow for the monoamine transporter uptake assay.

In Vivo Evaluation: Assessing Behavioral and Psychoactive Effects

Following in vitro characterization, promising candidates are advanced to in vivo studies to assess their behavioral effects and psychoactive properties in whole-animal models. These studies are crucial for predicting the therapeutic potential and abuse liability of novel analogues.

Comparative In Vivo Activity of Phenylpropylamine Analogues

The following table summarizes the in vivo effects of selected phenylpropylamine derivatives in rodent models.

Compound	Locomotor Activity	Drug Discrimination (vs. Cocaine)	Primary In Vivo Effect	Reference
Phenylpropylamine	Increased	Partial Generalization	Stimulant-like	[7]
Bupropion	Increased	No Generalization	Atypical Stimulant	[8]
Methcathinone	Increased	Full Generalization	Potent Stimulant	[4]
Mephedrone	Increased	Full Generalization	Stimulant with Entactogenic Properties	[4]
MDPV	Potently Increased	Full Generalization	Potent Stimulant	[4]

Causality Behind Experimental Choices: The locomotor activity test provides a general measure of stimulant or depressant effects. [9]The drug discrimination paradigm is a more sophisticated assay that assesses the subjective effects of a drug, providing insights into its abuse potential. [10]Training animals to discriminate a known drug of abuse, such as cocaine, allows for the evaluation of whether a novel compound produces similar interoceptive cues. [11]

Experimental Protocol: Locomotor Activity Assay

This assay measures spontaneous locomotor activity in rodents and is used to assess the stimulant or sedative effects of a compound. [12] Materials:

• Rodents (mice or rats)

• Open-field activity chambers equipped with infrared beams or video tracking software

• Test compounds and vehicle control

• Syringes and needles for drug administration

Procedure:

• Acclimation: Habituate the animals to the testing room for at least 60 minutes before the experiment. [1]2. Habituation to Arena (Optional but Recommended): Place the animals in the activity chambers for a period (e.g., 30-60 minutes) to allow their exploratory behavior to decrease to a stable baseline. This is crucial for observing drug-induced increases in activity.

• Drug Administration: Administer the test compound or vehicle control via the desired route (e.g., intraperitoneal, subcutaneous, oral).

• Data Collection: Immediately place the animals back into the activity chambers and record their locomotor activity for a set duration (e.g., 60-120 minutes). [1]5. Data Analysis: Quantify locomotor activity parameters such as total distance traveled, horizontal activity, and vertical activity (rearing). Compare the activity levels of the drug-treated groups to the vehicle control group.

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• 4. Neuropharmacology of Synthetic Cathinones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent developments on the structure–activity relationship studies of MAO inhibitors and their role in different neurological disorders - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Structure–Activity Relationship of Synthetic Cathinones: An Updated Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. charnwooddiscovery.com [charnwooddiscovery.com]
• 8. Deconstructed Analogues of Bupropion Reveal Structural Requirements for Transporter Inhibition versus Substrate-Induced Neurotransmitter Release - PMC [pmc.ncbi.nlm.nih.gov]
• 9. labcorp.com [labcorp.com]
• 10. moleculardevices.com [moleculardevices.com]
• 11. Bupropion - Wikipedia [en.wikipedia.org]
• 12. iacuc.ucsf.edu [iacuc.ucsf.edu]

A Senior Application Scientist's Guide to the Synthesis of Secondary Amines: A Comparative Analysis of Efficacy

Secondary amines are fundamental structural motifs in a vast array of pharmaceuticals, agrochemicals, and functional materials. Their synthesis is a cornerstone of modern organic chemistry, and the choice of synthetic route can significantly impact the efficiency, scalability, and overall success of a research and development program. This guide provides a comparative analysis of the most prevalent and effective methods for synthesizing secondary amines, offering insights into the mechanistic rationale behind experimental choices, detailed protocols, and a clear-eyed view of the advantages and limitations of each approach.

Reductive Amination: The Workhorse of Secondary Amine Synthesis

Reductive amination is arguably the most versatile and widely employed method for the synthesis of secondary amines.[1] The reaction proceeds through a two-step, one-pot sequence: the formation of an imine or enamine intermediate from a primary amine and a carbonyl compound (aldehyde or ketone), followed by in-situ reduction to the target secondary amine.[2][3]

Mechanistic Rationale & Causality of Experimental Choices

The success of reductive amination hinges on the careful selection of a reducing agent that chemoselectively reduces the C=N bond of the iminium ion intermediate in the presence of the starting carbonyl group.[2] This is crucial to prevent the wasteful reduction of the aldehyde or ketone to the corresponding alcohol.

• Choice of Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is a preferred reagent due to its mildness and excellent chemoselectivity for imines over carbonyls.[1] Sodium cyanoborohydride (NaBH₃CN) is also effective but is more toxic.[2][4] Sodium borohydride (NaBH₄) can be used, often in protic solvents like methanol, but may require careful pH control to favor imine formation and reduction over carbonyl reduction.[2][5]

• Solvent and pH: The reaction is typically carried out in chlorinated solvents like dichloromethane (DCM) or dichloroethane (DCE), or in alcohols like methanol. The formation of the iminium ion is often acid-catalyzed, and sometimes a catalytic amount of acetic acid is added to facilitate this step.[6]

Experimental Protocol: Synthesis of N-benzyl-4-fluoroaniline

• Reactant Preparation: In a 100 mL round-bottom flask, dissolve 4-fluoroaniline (1.0 eq., 5.0 mmol, 0.55 g) and benzaldehyde (1.05 eq., 5.25 mmol, 0.56 g) in 25 mL of dichloromethane (DCM).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours. Monitor the formation of the imine intermediate by Thin Layer Chromatography (TLC).

• Reduction: To the stirred solution, add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq., 7.5 mmol, 1.59 g) portion-wise over 10 minutes.

• Reaction Completion: Continue stirring at room temperature for 12-24 hours, or until the reaction is complete as indicated by TLC.

• Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired secondary amine.

Caption: Reductive Amination Workflow.

Advantages and Limitations

Advantages	Limitations
Wide substrate scope (aldehydes, ketones, primary amines)	Potential for over-alkylation to tertiary amines with highly reactive aldehydes
High yields and chemoselectivity	Use of stoichiometric amounts of hydride reducing agents
Mild reaction conditions	May require acidic or basic conditions that are not tolerated by all substrates
One-pot procedure simplifies workflow

N-Alkylation of Primary Amines: A Classical Approach

Direct N-alkylation of primary amines with alkyl halides is a fundamental method for constructing C-N bonds.[1] However, this approach is often plagued by a lack of selectivity, leading to the formation of tertiary amines and quaternary ammonium salts.[7] This is because the product secondary amine is often more nucleophilic than the starting primary amine, leading to further alkylation.[8]

Mechanistic Rationale & Causality of Experimental Choices

The key to achieving selective mono-alkylation is to control the reactivity of the amine and the alkylating agent.

• Controlling Overalkylation: Using a large excess of the primary amine can favor mono-alkylation by increasing the probability of the alkyl halide reacting with the primary amine rather than the product secondary amine. However, this is often not practical or economical.

• Modern Approaches: Recent advances have focused on the use of catalysts or specialized reagents to promote selective mono-alkylation. For instance, cesium hydroxide has been shown to promote selective N-monoalkylation.[9] Another innovative strategy involves the use of N-aminopyridinium salts as ammonia surrogates, which undergo self-limiting alkylation to afford secondary amines without overalkylation products.[8]

Experimental Protocol: Selective Mono-alkylation using a Base

• Reactant Preparation: In a round-bottom flask, dissolve the primary amine (1.0 eq.) in a suitable solvent such as acetonitrile or DMF. Add a non-nucleophilic base (e.g., diisopropylethylamine, 2.0 eq.) to scavenge the acid formed during the reaction.[1]

• Addition of Alkyl Halide: Add the alkyl halide (1.0-1.1 eq.) dropwise to the mixture at room temperature or 0 °C to control the initial reaction rate.[1]

• Reaction Monitoring: Stir the reaction at room temperature or with gentle heating (e.g., 40-60 °C) until the primary amine is consumed, as monitored by TLC or LC-MS.[1] Pay close attention to the formation of dialkylated byproducts.[1]

• Work-up: Upon completion, filter off any inorganic salts. Quench the reaction with water and extract the product with an organic solvent.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography.

Caption: N-Alkylation showing the overalkylation issue.

Advantages and Limitations

Advantages	Limitations
Simple concept and readily available starting materials	Prone to over-alkylation, leading to mixtures of products[7]
Can be effective for specific substrates under optimized conditions	Often requires a large excess of the amine, which can be wasteful
Limited functional group tolerance in some cases

Buchwald-Hartwig Amination: A Powerful Tool for Aryl Amines

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has revolutionized the synthesis of aryl amines. This method allows for the formation of C-N bonds between aryl halides or triflates and primary or secondary amines, a transformation that is difficult to achieve using traditional methods.

Mechanistic Rationale & Causality of Experimental Choices

The catalytic cycle of the Buchwald-Hartwig amination involves three key steps: oxidative addition, amine coordination and deprotonation, and reductive elimination.

• Catalyst System: The choice of palladium precursor and ligand is critical for the success of the reaction. Electron-rich and sterically hindered phosphine ligands, such as those from the Buchwald and Hartwig groups, are commonly used to facilitate the oxidative addition and reductive elimination steps.

• Base: A strong, non-nucleophilic base, such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS), is required to deprotonate the amine and facilitate its coordination to the palladium center.

Experimental Protocol: Synthesis of N-phenylaniline

• Reaction Setup: In a glovebox, combine Pd₂(dba)₃ (1 mol%), a suitable phosphine ligand (e.g., XPhos, 2.5 mol%), sodium tert-butoxide (1.4 eq.), aniline (1.2 eq.), and bromobenzene (1.0 eq.) in a dry Schlenk tube.

• Solvent Addition: Add anhydrous toluene to the Schlenk tube.

• Reaction: Seal the tube and heat the reaction mixture at 80-110 °C for 12-24 hours.

• Work-up: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Purification: Concentrate the filtrate and purify the crude product by flash column chromatography.

Caption: Catalytic cycle of Buchwald-Hartwig amination.

Advantages and Limitations

Advantages	Limitations
Excellent for the synthesis of aryl amines	Requires the use of expensive palladium catalysts and ligands
Broad substrate scope, including sterically hindered substrates	Sensitive to air and moisture, often requiring inert atmosphere techniques
High functional group tolerance	The base used can be incompatible with some functional groups

Aza-Michael Addition: For β-Amino Carbonyl Compounds

The aza-Michael addition is a conjugate addition of an amine to an α,β-unsaturated carbonyl compound.[10] This reaction is a powerful tool for the synthesis of β-amino ketones, esters, and nitriles, which are important building blocks in organic synthesis.

Mechanistic Rationale & Causality of Experimental Choices

The aza-Michael addition can be catalyzed by both acids and bases.

• Base Catalysis: A base can deprotonate the amine, increasing its nucleophilicity and promoting the addition to the Michael acceptor.

• Lewis Acid Catalysis: A Lewis acid can activate the α,β-unsaturated carbonyl compound, making it more electrophilic and susceptible to nucleophilic attack by the amine.

Experimental Protocol: Synthesis of a β-Amino Ester

• Reactant Preparation: In a round-bottom flask, dissolve the primary amine (1.0 eq.) and the α,β-unsaturated ester (e.g., methyl acrylate, 1.1 eq.) in a suitable solvent such as methanol or THF.

• Catalyst Addition (Optional): A catalyst, such as a Lewis acid (e.g., Yb(OTf)₃) or a base (e.g., triethylamine), can be added to accelerate the reaction.

• Reaction: Stir the mixture at room temperature until the reaction is complete as monitored by TLC.

• Work-up: Concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude product by column chromatography.

Caption: The Aza-Michael Addition Reaction.

Advantages and Limitations

Advantages	Limitations
Atom-economical reaction	Limited to the synthesis of β-amino carbonyl compounds
Often proceeds under mild conditions	Can be reversible, especially with secondary amines[11]
Can be performed with or without a catalyst

Comparative Summary of Synthetic Routes

Method	Key Features	Typical Yields	Substrate Scope	Key Considerations
Reductive Amination	One-pot, versatile, chemoselective reduction of imines	70-95%	Broad (aldehydes, ketones, primary amines)	Choice of reducing agent is critical to avoid side reactions.
N-Alkylation	Simple, classical method	Variable (can be low due to over-alkylation)	Primary amines and alkyl halides	Prone to over-alkylation; modern methods improve selectivity.[7][8]
Buchwald-Hartwig Amination	Pd-catalyzed cross-coupling for aryl amines	80-98%	Aryl halides/triflates and primary/secondary amines	Requires inert atmosphere; catalyst and ligand choice is crucial.
Aza-Michael Addition	Conjugate addition to α,β-unsaturated carbonyls	85-99%	Primary/secondary amines and Michael acceptors	Produces β-amino carbonyl compounds specifically.

Conclusion

The synthesis of secondary amines is a well-developed field with a variety of reliable methods at the disposal of the modern chemist. Reductive amination stands out as a broadly applicable and highly efficient method for a wide range of substrates. For the specific synthesis of aryl amines, the Buchwald-Hartwig amination is unparalleled in its scope and efficiency. While direct N-alkylation has its limitations, modern variations are addressing the challenge of over-alkylation. The aza-Michael addition provides a direct and atom-economical route to valuable β-amino carbonyl compounds. The optimal choice of synthetic route will always depend on the specific target molecule, available starting materials, and the desired scale of the reaction. A thorough understanding of the mechanistic underpinnings of each method is paramount to making informed decisions and achieving synthetic success.

References

• Synthesis of Secondary Amines via Self-Limiting Alkyl
• Reductive Amination, and How It Works. Master Organic Chemistry.
• Synthesis of secondary and tertiary amines. Organic Chemistry Portal.
• Inorganic Iodide Catalyzed Alkylation of Amines with Primary Alcohols. CCS Chemistry.
• Alkylation of Amines (Sucks!). Master Organic Chemistry.
• Amine synthesis by reductive amination (reductive alkyl
• Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction. Frontiers.
• Experimental procedure for N-alkyl
• Reductive Amination: A Remarkable Experiment for the Organic Laboratory.
• Aza-Michael Addition of Amines to α,β-Unsaturated Compounds Using Molecular Iodine as Catalyst.
• One-pot amination of aldehydes and ketones over heterogeneous catalysts for production of secondary amines. Taylor & Francis Online.
• Reductive Amination: A Remarkable Experiment for the Organic Laboratory. Green Chemistry Teaching and Learning Community.
• Reductive amination of aldehydes and ketones to their corresponding amines with N-methylpyrrolidine zinc borohydride.
• Reductive Amin
• Cascade aza-Michael Addition-Cyclizations; Toward Renewable and Multifunctional Carboxylic Acids for Melt-Polycondens

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A Senior Application Scientist's Guide to In Vitro Assays for Phenylpropylamine Activity

For researchers and drug development professionals, characterizing the activity of phenylpropylamine compounds requires a multi-faceted in vitro approach. These sympathomimetic agents, known for their effects as decongestants, appetite suppressants, and central nervous system (CNS) stimulants, exert their influence through complex interactions with monoamine transporters and adrenergic receptors.[1][2][3] A comprehensive understanding of a novel phenylpropylamine's potency, selectivity, and potential toxicity is paramount, and this can only be achieved by synthesizing data from a carefully selected panel of in vitro assays.

This guide provides an in-depth comparison of essential assays, moving beyond mere protocols to explain the causal logic behind experimental choices. We will explore how to build a self-validating testing cascade that delivers a clear, actionable pharmacological profile for your compounds of interest.

The Core Mechanistic Questions: A Strategic Overview

The primary mechanism of action for most phenylpropylamines involves modulating norepinephrine (NE) and dopamine (DA) levels in the synaptic cleft.[3][4] This is typically achieved by inhibiting their reuptake via the norepinephrine transporter (NET) and dopamine transporter (DAT) or by promoting their release.[5] Additionally, these compounds may exhibit direct agonist or antagonist activity at various adrenergic receptor subtypes.[2] Therefore, our experimental strategy must be designed to answer three fundamental questions:

• Transporter Interaction: Does the compound bind to and inhibit monoamine transporters? Is it a blocker or a substrate (releaser)?

• Receptor Interaction: Does the compound bind directly to adrenergic or dopaminergic receptors? If so, with what affinity?

• Functional Activity & Safety: Does receptor binding translate to a functional response (agonism/antagonism)? What is the compound's general cytotoxicity profile?

The following workflow illustrates a logical progression for characterizing a novel phenylpropylamine compound.

Caption: A logical workflow for the in vitro characterization of phenylpropylamine compounds.

Monoamine Transporter Interaction: The First Checkpoint

The interaction with monoamine transporters is the hallmark of this compound class. The key objective is to quantify the inhibition of dopamine (DAT), norepinephrine (NET), and serotonin (SERT) transporters to determine potency and selectivity.

Causality Behind the Choice: Traditionally, radiolabeled neurotransmitter uptake assays were the gold standard.[6] However, modern fluorescence-based assays offer significant advantages in terms of safety, waste disposal, and the ability to perform kinetic reads, making them ideal for higher-throughput screening.[7][8] These assays utilize a fluorescent substrate that mimics natural neurotransmitters, allowing for real-time monitoring of uptake into cells expressing the target transporter.[9]

Comparison of Monoamine Transporter Assays

Assay Type	Principle	Key Output	Throughput	Advantages	Disadvantages
Radiolabeled Substrate Uptake	Measures uptake of a radiolabeled neurotransmitter (e.g., [³H]DA) into cells expressing the transporter.[10]	IC₅₀	Medium	Gold standard, high sensitivity.	Requires radioactive materials, scintillation counting, endpoint only.[8]
Fluorescence-Based Uptake	A fluorescent substrate is taken up by the transporter, increasing intracellular fluorescence.[7]	IC₅₀, Kᵢ	High	Non-radioactive, homogeneous "no-wash" format, allows kinetic analysis.[9]	Potential for compound interference (autofluorescence).

Experimental Protocol: Fluorescence-Based Neurotransmitter Transporter Uptake Assay

This protocol is adapted from methodologies used in commercially available kits, such as those from Molecular Devices.[9]

Objective: To determine the IC₅₀ value of a test phenylpropylamine compound at the human norepinephrine transporter (NET).

Self-Validation System:

• Positive Control: Desipramine (a known NET inhibitor).

• Negative Control: Vehicle (e.g., 0.1% DMSO).

• No-Transporter Control: Wild-type cells not expressing NET to measure background fluorescence.

Methodology:

• Cell Handling:

  • Plate HEK293 cells stably expressing the human NET in a 96- or 384-well black, clear-bottom microplate.[6]

  • Seed at a density of 40,000-60,000 cells/well for a 96-well plate.[9]

  • Allow cells to adhere and form a confluent monolayer overnight in a 37°C, 5% CO₂ incubator.

• Compound Preparation:

  • Prepare a 10-point serial dilution of the test compound in assay buffer (e.g., Hank's Balanced Salt Solution with HEPES).

  • Prepare identical dilutions for the positive control, desipramine.

• Assay Execution:

  • Wash the cell monolayer gently with pre-warmed assay buffer.

  • Add the diluted test compounds and controls to the respective wells.

  • Incubate the plate for 15-30 minutes at 37°C.

  • Prepare the fluorescent substrate and masking dye solution as per the manufacturer's instructions.[7] The masking dye helps to quench extracellular fluorescence, improving the signal-to-noise ratio.[8]

  • Add the fluorescent substrate solution to all wells.

• Data Acquisition & Analysis:

  • Immediately transfer the plate to a bottom-read fluorescence microplate reader.

  • Measure fluorescence intensity kinetically over 10-20 minutes or as an endpoint reading.

  • Subtract the background fluorescence from the no-transporter control wells.

  • Plot the percent inhibition against the log concentration of the test compound.

  • Calculate the IC₅₀ value using a four-parameter logistic curve fit.

Receptor Interaction: Defining Affinity

While many phenylpropylamines act indirectly by increasing synaptic neurotransmitter levels, some may also directly bind to postsynaptic receptors, particularly α- and β-adrenergic subtypes.[4] Radioligand binding assays are the definitive method to quantify this interaction.[11]

Causality Behind the Choice: This assay is critical for deconvoluting a compound's mechanism. A high affinity for a receptor (low Kᵢ) suggests a potential for direct action, which must then be confirmed with functional assays. It provides a quantitative measure of how tightly a compound binds to its target.[4]

Comparison of Receptor Interaction Assays

Assay Type	Principle	Key Output	Throughput	Advantages	Disadvantages
Radioligand Binding	Measures the displacement of a specific, high-affinity radioligand from a receptor by the test compound.[11]	Kᵢ, Kₑ	Medium-High	Highly quantitative, sensitive, and specific for the target receptor.	Requires radioactive materials, specialized equipment (filter harvester, scintillation counter).
Fluorescence Polarization (FP)	Measures the change in polarization of a fluorescently labeled ligand as it is displaced from the receptor by the test compound.	Kᵢ	High	Non-radioactive, homogeneous format.	Requires a suitable fluorescent ligand, lower sensitivity for some targets.

Experimental Protocol: Radioligand Binding Assay for Adrenergic Receptors

Objective: To determine the binding affinity (Kᵢ) of a test compound for the human alpha-2A adrenergic receptor.

Self-Validation System:

• Positive Control: Yohimbine (a known α₂ antagonist).

• Non-Specific Binding (NSB) Control: High concentration of a non-labeled competing ligand to saturate all specific binding sites.

• Total Binding Control: Radioligand only, with no competing compound.

Methodology:

• Membrane Preparation:

  • Use commercially available cell membranes prepared from cells overexpressing the human alpha-2A adrenergic receptor or prepare them in-house.

  • Homogenize cells in a cold lysis buffer (e.g., 50mM Tris-HCl) and centrifuge to pellet the membranes. Resuspend in assay buffer.[4]

• Assay Reaction:

  • In a 96-well plate, combine the cell membranes, a fixed concentration of a suitable radioligand (e.g., [³H]Rauwolscine), and serial dilutions of the test compound.

  • For NSB wells, add a high concentration of yohimbine.

  • Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.

• Separation and Detection:

  • Rapidly harvest the contents of each well onto a glass fiber filter plate using a cell harvester. This separates the receptor-bound radioligand (on the filter) from the unbound radioligand (which passes through).

  • Wash the filters rapidly with ice-cold wash buffer to remove any remaining unbound radioligand.

  • Allow the filters to dry, then add scintillation cocktail to each well.

  • Count the radioactivity in a microplate scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding - Non-Specific Binding.

  • Plot the percentage of specific binding against the log concentration of the test compound to determine the IC₅₀.

  • Convert the IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand used.

Functional Activity: From Binding to Biological Response

Demonstrating that a compound binds to a G-protein coupled receptor (GPCR), such as an adrenergic receptor, is only half the story.[12] A functional assay is essential to determine if the compound is an agonist (activates the receptor), an antagonist (blocks the receptor), or an inverse agonist.[13]

Causality Behind the Choice: Phenylpropylamines can have complex functional profiles. An assay that measures a downstream signaling event, like the production of cyclic AMP (cAMP) or the mobilization of intracellular calcium, provides direct evidence of a compound's efficacy and potency (EC₅₀).[14] This is a critical step in predicting the physiological effect of the compound.

Caption: Phenylpropylamine mechanism of action at the synapse.

Comparison of GPCR Functional Assays

Assay Type	Principle	Key Output	Throughput	Advantages	Disadvantages
cAMP Assay	Measures the accumulation (for Gs-coupled receptors) or inhibition (for Gi-coupled receptors) of cyclic AMP.[15]	EC₅₀/IC₅₀, Eₘₐₓ	High	Robust, well-established, many kit formats available (e.g., HTRF, Luminescence).	Indirect measure of receptor activation.
Calcium Flux Assay	Measures the transient increase in intracellular calcium upon activation of Gq-coupled receptors.	EC₅₀, Eₘₐₓ	High	Homogeneous, no-wash format, suitable for HTS.	Only applicable to Gq-coupled receptors; transient signal requires precise timing.
GTPγS Binding Assay	Measures the binding of a non-hydrolyzable GTP analog ([³⁵S]GTPγS) to G-proteins upon receptor activation.[4]	EC₅₀, Eₘₐₓ	Medium	A direct measure of G-protein activation, proximal to the receptor.	Radioactive, lower throughput than other functional assays.

Cytotoxicity: Assessing the Safety Profile

Early assessment of cytotoxicity is a critical step in drug development to flag compounds that are likely to have undesirable in vivo outcomes.[16] A variety of assays are available that measure different indicators of cell health, such as membrane integrity, metabolic activity, or enzymatic activity.[17][18]

Causality Behind the Choice: It is crucial to distinguish between a desired pharmacological effect and general cellular toxicity. A compound may show potent activity in a functional assay but be unusable if it is toxic at similar concentrations. Comparing the effective concentration (EC₅₀) with the cytotoxic concentration (CC₅₀) provides an early indication of the therapeutic index. Assays like Neutral Red are cost-effective and reliable for initial screening.[19]

Comparison of Common Cytotoxicity Assays

Assay Type	Principle	Key Output	Throughput	Advantages	Disadvantages
Neutral Red (NR) Uptake	Measures the ability of viable cells to incorporate and retain the supravital dye neutral red in their lysosomes.[19]	CC₅₀	High	Inexpensive, sensitive, distinguishes viable from dead cells.	Requires washing steps.
MTT/Resazurin Reduction	Measures the metabolic activity of viable cells by their ability to reduce a tetrazolium salt (MTT) or resazurin to a colored product.[20]	CC₅₀	High	Homogeneous format, widely used.	Can be influenced by compound's effect on cellular metabolism.
LDH Release	Measures the activity of lactate dehydrogenase (LDH), a cytosolic enzyme released into the medium upon cell lysis (membrane damage).[20]	CC₅₀	High	Directly measures cell death/membrane damage.	May not detect cytostatic effects.
ATP Quantification	Measures the level of ATP in a cell population, which correlates with the number of viable cells (e.g., CellTiter-Glo®).[16]	CC₅₀	High	Highly sensitive, simple "add-mix-read" protocol.	ATP levels can fluctuate with metabolic changes.

Experimental Protocol: Neutral Red Uptake Cytotoxicity Assay

Objective: To determine the 50% cytotoxic concentration (CC₅₀) of a test compound on a relevant cell line (e.g., SH-SY5Y human neuroblastoma cells).[20]

Self-Validation System:

• Positive Control: Doxorubicin or another known cytotoxic agent.

• Negative Control: Vehicle (e.g., 0.1% DMSO).

• Blank Control: Wells with medium but no cells.

Methodology:

• Cell Plating:

  • Seed SH-SY5Y cells in a 96-well plate at a density of 1.5 x 10⁴ cells/well.[20]

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compound.

  • Remove the culture medium and add the diluted compounds to the cells.

  • Incubate for a defined period, typically 24 or 48 hours.

• Neutral Red Staining:

  • After incubation, remove the treatment medium.

  • Add medium containing Neutral Red dye (e.g., 50 µg/mL) to each well and incubate for 2-3 hours. Viable cells will take up the dye into their lysosomes.

  • Remove the dye medium and wash the cells gently with a wash buffer (e.g., PBS) to remove unincorporated dye.

• Dye Extraction and Quantification:

  • Add a destain/solubilization solution (e.g., 1% acetic acid in 50% ethanol) to each well to extract the dye from the cells.

  • Shake the plate for 10 minutes to ensure complete solubilization.

  • Measure the absorbance of the extracted dye at ~540 nm using a microplate reader.

• Data Analysis:

  • Subtract the blank control absorbance.

  • Calculate the percentage of viability relative to the vehicle control.

  • Plot the percent viability against the log concentration of the compound and determine the CC₅₀ using a sigmoidal dose-response curve fit.

Synthesizing the Data: Building a Complete Profile

No single assay can fully define the activity of a phenylpropylamine. The power of this approach lies in the synthesis of data from across the testing cascade.

Fictional Compound	NET Uptake IC₅₀ (nM)	α₂-Adrenergic Kᵢ (nM)	α₂-Adrenergic EC₅₀ (nM)	α₂-Adrenergic Eₘₐₓ (%)	SH-SY5Y CC₅₀ (µM)	Interpretation
Compound A	25	>10,000	>10,000	N/A	50	Potent and selective NET inhibitor with a good safety window. Primarily an indirect-acting sympathomimetic.
Compound B	150	50	45	95	25	Moderate NET inhibitor with potent direct α₂-adrenergic agonist activity.
Compound C	80	75	>10,000	0	5	Moderate NET inhibitor and a silent α₂-adrenergic antagonist with significant cytotoxicity. Poor candidate.

By integrating these results, a comprehensive picture emerges. Compound A is a classic reuptake inhibitor, while Compound B has a dual mechanism. Compound C demonstrates the importance of cytotoxicity screening, as its on-target activity is overshadowed by its poor safety profile. This integrated, mechanism-driven approach ensures that drug development decisions are based on a robust and scientifically sound foundation.

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A Senior Application Scientist's Guide to Chiral Separation Techniques

In the landscape of pharmaceutical development, agrochemicals, and fine chemical synthesis, the ability to isolate and quantify single enantiomers from a racemic mixture is not merely a technical challenge—it is a regulatory and safety imperative. The differential pharmacological and toxicological profiles of enantiomers demand robust, efficient, and scalable separation strategies. This guide provides a head-to-head comparison of the principal chiral separation techniques employed in modern laboratories, moving beyond a simple listing of methods to explore the fundamental principles and practical considerations that govern technique selection. Herein, we synthesize technical specifications with field-proven insights to empower researchers, scientists, and drug development professionals to make informed decisions for their chiral separation challenges.

The Imperative of Chirality in Drug Development

Chirality, the property of a molecule being non-superimposable on its mirror image, is a fundamental concept in stereochemistry. These mirror images, known as enantiomers, possess identical physical and chemical properties in an achiral environment, making their separation a formidable task.[1] However, within the chiral environment of the human body, enantiomers can exhibit vastly different biological activities. One enantiomer may be therapeutically active (the eutomer), while the other may be less active, inactive, or even responsible for adverse effects (the distomer). The tragic case of thalidomide in the mid-20th century, where one enantiomer was sedative while the other was teratogenic, serves as a stark reminder of the critical importance of enantiomeric purity.[1] Consequently, regulatory bodies worldwide, including the U.S. Food and Drug Administration (FDA), mandate the characterization of each enantiomer in a chiral drug product.[2]

This guide will dissect and compare the following core techniques:

• High-Performance Liquid Chromatography (HPLC) using Chiral Stationary Phases (CSPs)

• Supercritical Fluid Chromatography (SFC)

• Capillary Electrophoresis (CE)

• Simulated Moving Bed (SMB) Chromatography

• Membrane-Based Resolution

Section 1: High-Performance Liquid Chromatography (HPLC) with Chiral Stationary Phases (CSPs)

HPLC is arguably the most established and versatile technique for analytical and preparative chiral separations.[3] The principle lies in the differential interaction between the enantiomers and a chiral stationary phase (CSP) packed into a column. This transient formation of diastereomeric complexes leads to different retention times and, thus, separation.

Mechanism and Expertise

The success of a chiral HPLC separation is almost entirely dependent on the selection of the CSP and the mobile phase. CSPs are broadly categorized based on the nature of the chiral selector:

• Polysaccharide-Based CSPs: Derivatives of cellulose and amylose are the most widely used CSPs due to their broad enantioselectivity.[3] They operate through a combination of hydrogen bonding, dipole-dipole interactions, and inclusion complexation within the helical polymer structure.

• Protein-Based CSPs: Immobilized proteins such as α1-acid glycoprotein (AGP) or ovomucoid (OVM) mimic biological interactions, offering unique selectivity, particularly for pharmaceutical compounds.

• Cyclodextrin-Based CSPs: These cyclic oligosaccharides have a hydrophobic cavity and a hydrophilic exterior, enabling separation through inclusion complexation.[4]

• Pirkle-Type (Brush-Type) CSPs: These phases rely on π-π interactions, hydrogen bonding, and dipole-dipole interactions.

Method development in chiral HPLC is a systematic screening process. The causality behind experimental choices involves matching the analyte's functional groups with a CSP known to interact effectively with those groups, followed by fine-tuning the mobile phase (e.g., polarity, additives) to optimize selectivity (α) and resolution (Rs).

Data Presentation: HPLC Performance

Analyte	Chiral Stationary Phase (CSP)	Mobile Phase	Resolution (Rs)	Analysis Time (min)	Reference
Ibuprofen	Chiral OVM	20 mM KH₂PO₄ (pH 3) / Ethanol	>1.5	< 8	[5]
Ibuprofen	α-acid glycoprotein (AGP)	100 mM Phosphate Buffer (pH 7)	>1.50	< 9	[6]
Fluoxetine	Chiralcel OD-H (Cellulose-based)	Hexane/Isopropanol/Diethylamine	>1.5	N/A	[3][4]
Fluoxetine	Chiralpak AD-H (Amylose-based)	Hexane/Isopropanol/Diethylamine	>1.5	N/A	[3][4]
Warfarin	ChiraDex (β-Cyclodextrin)	Acetonitrile/Glacial Acetic Acid/Triethylamine	Baseline	N/A	[7]

Experimental Protocol: Chiral HPLC Method Development Workflow

• Analyte Characterization: Determine the analyte's structure, functional groups, pKa, and solubility.

• Initial CSP Screening: Select a diverse set of 3-4 CSPs (e.g., one cellulose-based, one amylose-based, one protein-based).

• Mobile Phase Screening: For each column, test a standard set of mobile phases.

  • Normal Phase: Hexane/Alcohol (e.g., Isopropanol, Ethanol).

  • Polar Organic Mode: Acetonitrile or Methanol with additives.

  • Reversed-Phase: Water/Acetonitrile or Methanol with buffers.

• Optimization: Once partial separation is observed, optimize the following:

  • Mobile Phase Composition: Adjust the ratio of strong to weak solvent to optimize retention and resolution.

  • Additives/Buffers: For ionizable compounds, add acidic (e.g., trifluoroacetic acid) or basic (e.g., diethylamine) additives to improve peak shape and selectivity. Adjust buffer pH.

  • Temperature: Varying column temperature can significantly impact selectivity.

  • Flow Rate: Adjust for optimal balance between speed and efficiency.

• Validation: Validate the final method for specificity, linearity, accuracy, precision, and robustness according to ICH guidelines.

Section 2: Supercritical Fluid Chromatography (SFC)

SFC has emerged as a powerful, "greener" alternative to normal-phase HPLC, particularly for preparative-scale separations.[1] It utilizes a supercritical fluid, most commonly carbon dioxide (CO₂), as the primary mobile phase.[1][2]

Mechanism and Expertise

Supercritical CO₂ is non-toxic, non-flammable, and readily available.[8] Its low viscosity and high diffusivity compared to liquid solvents allow for 3-5 times faster separations and higher efficiencies at lower pressure drops than HPLC.[2][9] A small amount of a polar organic solvent (modifier), such as methanol, is typically added to the CO₂ to modulate mobile phase strength and analyte solubility. The separation mechanism is similar to normal-phase HPLC, relying on the same CSPs.

The key advantage of SFC is the significant reduction in organic solvent consumption, which lowers costs and environmental impact.[1] For preparative work, the CO₂ evaporates upon depressurization, simplifying fraction collection and sample recovery.[10]

Data Presentation: SFC vs. HPLC Comparison

Feature	Supercritical Fluid Chromatography (SFC)	High-Performance Liquid Chromatography (HPLC)
Primary Mobile Phase	Supercritical CO₂	Organic Solvents (e.g., Hexane, Acetonitrile)
Analysis Speed	3-5 times faster[2][9]	Standard
Solvent Consumption	Significantly lower	High, especially in normal phase
Operating Pressure	Lower pressure drop for a given flow rate	Higher pressure drop
Sample Recovery	Simpler (CO₂ evaporates)[10]	Requires solvent evaporation
Environmental Impact	"Greener," less hazardous waste	Significant organic waste generation
Cost	Lower solvent and disposal costs	Higher solvent and disposal costs

Case Study: Ibuprofen Separation For the chiral separation of ibuprofen, SFC has demonstrated clear superiority over HPLC in terms of speed and efficiency.[11] One study found that while multiple HPLC columns could separate the enantiomers, SFC achieved the separation in less than 4 minutes for 70% of the conditions tested, a significant improvement over typical HPLC run times.[11] Furthermore, the peak shapes in SFC were often more symmetrical.[11]

Experimental Protocol: SFC Chiral Method Development

• Column and Modifier Screening:

  • Select a range of polysaccharide-based CSPs.

  • Screen with a primary modifier, typically Methanol, in a gradient (e.g., 5% to 40% over 5-10 minutes).

  • If necessary, screen other modifiers like Ethanol or Isopropanol.

• Additive Screening: For acidic or basic compounds, add a small concentration (e.g., 0.1-0.5%) of an acidic (TFA) or basic (DEA) additive to the modifier to improve peak shape.

• Optimization of Separation Parameters:

  • Back Pressure: Typically maintained between 100 and 150 bar. Higher pressure can increase fluid density and solvating power.

  • Temperature: Usually tested between 25°C and 40°C.

  • Modifier Concentration: Optimize the isocratic or gradient conditions for the best balance of resolution and analysis time.

• Scale-Up to Preparative SFC: Once an analytical method is established, it can be geometrically scaled to a larger column diameter for preparative purification, adjusting the flow rate and sample loading accordingly.

Section 3: Capillary Electrophoresis (CE)

CE is a high-efficiency analytical technique that separates molecules based on their charge-to-hydrodynamic size ratio in an electric field.[12] For chiral separations, a chiral selector is added to the background electrolyte (BGE).[12]

Mechanism and Expertise

The principle involves the differential formation of transient, diastereomeric complexes between the enantiomers and the chiral selector.[13] This difference in complex stability or mobility results in different migration times. Cyclodextrins (CDs) and their derivatives are the most common chiral selectors used in CE.[14]

CE offers extremely high theoretical plate counts, leading to exceptional resolution even for small differences in mobility.[12] It requires minimal sample and reagent volumes, making it a cost-effective and green analytical technique.[15] Its primary limitation is its analytical scale; it is not suitable for preparative separations.

Data Presentation: CE Performance

Feature	Capillary Electrophoresis (CE)
Separation Principle	Differential electrophoretic mobility in an electric field
Efficiency (Plates)	Very High (>100,000)
Sample Volume	Nanoliters
Solvent Consumption	Microliters per run
Analysis Time	Typically very fast (minutes)
Scale	Analytical only
Ideal Analytes	Charged or ionizable compounds, polar molecules[12]

Case Study: Verapamil Separation A chiral CE method was developed for the enantiomers of verapamil using heptakis-2,3,6-tri-O-methyl-β-CD as the chiral selector. A baseline resolution of 1.58 was achieved in approximately 4 minutes, demonstrating the speed and efficiency of the technique for pharmaceutical analysis.[13]

Experimental Protocol: Chiral CE Method Development

• Chiral Selector Screening:

  • Select a background electrolyte (BGE), e.g., 50 mM phosphate buffer.

  • Adjust the BGE to a pH where the analyte is charged.

  • Screen a variety of neutral and charged cyclodextrins (e.g., β-CD, HP-β-CD, sulfated-β-CD) at a fixed concentration (e.g., 10-20 mM).

• Optimization of BGE and Selector Concentration:

  • pH: Fine-tune the BGE pH to maximize the mobility difference between the enantiomer-selector complexes.

  • Selector Concentration: Vary the concentration of the most promising CD to find the optimal resolution.

  • Buffer Concentration: Adjust the buffer concentration to control ionic strength and current.

• Optimization of Electrophoretic Parameters:

  • Voltage: Higher voltage generally leads to faster separations, but can generate excessive Joule heating. Optimize for speed without compromising resolution.

  • Temperature: Capillary temperature control is critical for reproducibility. Test temperatures in the range of 15-30°C.

  • Injection: Optimize injection time and pressure/voltage to ensure sufficient sensitivity without overloading the capillary.

Section 4: Simulated Moving Bed (SMB) Chromatography

For large-scale, continuous purification of enantiomers, Simulated Moving Bed (SMB) chromatography is a highly efficient and cost-effective technology.[16] It has become a preferred technique in the pharmaceutical industry for producing single-enantiomer drugs at commercial scale.[17]

Mechanism and Expertise

SMB is a multicolumn chromatographic process that simulates a counter-current movement between the stationary phase and the mobile phase.[16] This is achieved by periodically switching the inlet (eluent, feed) and outlet (extract, raffinate) ports along a series of 4-8 columns arranged in a loop.[16][17] The less-retained enantiomer is carried forward with the mobile phase and collected at the raffinate port, while the more-retained enantiomer moves backward relative to the port-switching direction and is collected at the extract port.

This continuous process leads to significantly higher productivity and purity while reducing solvent consumption compared to traditional batch preparative chromatography.[17] The main limitation is that it is best suited for binary separations, such as resolving a racemic pair.[16]

Experimental Protocol: SMB System Setup

An SMB system is more complex than a standard HPLC setup.[18]

• System Components: It consists of multiple columns (typically 6-8), a high-pressure pump for the eluent, a feed pump, two pumps or valves for the extract and raffinate lines, and a complex array of valves to switch the port positions.[18]

• Method Development:

  • An analytical HPLC method is first developed and optimized on the chosen CSP.

  • The retention times from the analytical run are used to calculate the initial SMB operating parameters (flow rates for each zone and the switching time) based on established theoretical models (e.g., the Triangle Theory).

  • The system is started, and the parameters are fine-tuned online to achieve the target purity (>99%) and yield (>99%) for both enantiomers.

Section 5: Membrane-Based Chiral Resolution

Membrane-based separation is an emerging technology with significant potential for the large-scale, energy-efficient production of single enantiomers.[5]

Mechanism and Expertise

This technique utilizes enantioselective membranes that preferentially interact with and transport one enantiomer over the other.[17] The separation can occur via two main mechanisms:

• Facilitated Transport: One enantiomer is selectively transported across the membrane.

• Retarded Transport: One enantiomer is selectively retained by the membrane, allowing the other to pass through more freely.

Chiral recognition sites can be incorporated into the membrane polymer itself or chiral selectors can be immobilized onto the membrane surface. While still an active area of research, membrane technology offers the promise of a continuous, low-energy alternative to chromatography for industrial-scale chiral resolutions.

Decision-Making Workflow for Technique Selection

The choice of a chiral separation technique is a multi-faceted decision driven by the specific goals of the project. The following workflow, represented as a decision tree, provides a logical path for selecting the most appropriate method.

Caption: Decision workflow for selecting a chiral separation technique.

Conclusion and Future Outlook

The field of chiral separation is dynamic, with each technique occupying a critical niche. HPLC remains the versatile workhorse for analytical method development due to the vast library of available chiral stationary phases. SFC is rapidly becoming the technique of choice for preparative separations, offering a compelling combination of speed, efficiency, and sustainability.[1] CE provides unparalleled efficiency for the analytical separation of charged enantiomers, excelling where sample volume is limited. For true industrial-scale production, SMB offers a proven, continuous, and cost-effective solution.

Looking forward, the continued development of novel chiral stationary phases and the maturation of technologies like membrane resolution will further expand the toolkit available to scientists. The ultimate choice of technique will always depend on a careful analysis of the separation goal, analyte properties, required scale, and available resources. A systematic, screening-based approach, grounded in the fundamental principles outlined in this guide, remains the most reliable path to success in resolving the mirror-image world of enantiomers.

References

• Capillary Electrophoresis: an Attractive Technique for Chiral Separations. (2013). Chromatography Today. [Link]

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• Chiral separation of ibuprofen by supercritical fluid chromatography. (2014). ResearchGate. [Link]

• The Influence of Some Parameters on Chiral Separation of Ibuprofen by High-Performance Liquid Chromatography and Capillary Electrophoresis. (2017). Farmacia. [Link]

• Starting point for chiral CE method development. ResearchGate. [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of Butyl(1-phenylpropyl)amine

Navigating the lifecycle of laboratory chemicals extends far beyond their application in research and development. The responsible management of chemical waste is a critical component of laboratory safety, environmental stewardship, and regulatory compliance. This guide provides an in-depth, procedural framework for the proper disposal of Butyl(1-phenylpropyl)amine, a compound that, while valuable in synthesis, requires meticulous handling due to its hazardous properties. Our objective is to empower you, our fellow scientists and researchers, with the knowledge to manage this substance safely from acquisition to disposal, ensuring a secure working environment and minimizing environmental impact.

Hazard Assessment: Understanding the Risks of Butyl(1-phenylpropyl)amine

A foundational principle of chemical safety is a thorough understanding of the substance's intrinsic hazards. Butyl(1-phenylpropyl)amine, also known as 1-Methyl-3-Phenylpropylamine, is classified as a corrosive amine.[1][2] Its hazard profile necessitates stringent handling protocols at every stage. The primary risks are associated with its toxicity and corrosivity. It is acutely toxic if swallowed or if it comes into contact with the skin.[3] Furthermore, it is capable of causing severe skin burns and serious eye damage.[3][4]

Ingestion poses a significant danger, potentially leading to severe swelling, damage to delicate tissues, and the risk of esophageal or stomach perforation.[2][4][5] Beyond its immediate human health risks, Butyl(1-phenylpropyl)amine is also toxic to aquatic life, with the potential for long-lasting adverse effects in the environment.[2] Therefore, preventing its release into drains or waterways is a critical disposal objective.[1]

Table 1: Hazard Profile of Butyl(1-phenylpropyl)amine

Hazard Classification	Description	GHS Pictogram
Acute Toxicity (Oral & Dermal)	Toxic if swallowed or in contact with skin.[3]	☠️
Skin Corrosion/Irritation	Causes severe skin burns.[3][4]	corrosive
Serious Eye Damage/Irritation	Causes serious eye damage.[3][4]	corrosive
Aquatic Hazard (Acute & Chronic)	Toxic to aquatic life with long-lasting effects.[2]	môi trường
Flammability	Combustible liquid.	ngọn lửa

This table summarizes the primary hazards. Always consult the most current Safety Data Sheet (SDS) for comprehensive information.

Pre-Disposal Operations: Engineering Controls and Personal Protective Equipment (PPE)

Before any handling or disposal procedures begin, establishing a safe working environment is paramount. The causality here is simple: minimize exposure through engineered controls and create a final barrier with appropriate PPE.

Engineering Controls: All work with Butyl(1-phenylpropyl)amine, including transfers and aliquoting for disposal, must be conducted within a certified chemical fume hood to ensure adequate ventilation.[1][4][5] An eyewash station and safety shower must be readily accessible in the immediate work area.[2]

Personal Protective Equipment (PPE): A multi-layered PPE approach is required to prevent skin and eye contact.

• Hand Protection: Wear chemically resistant gloves. Nitrile gloves are a common choice, but for prolonged contact, neoprene or butyl rubber gloves offer superior protection.[3] Always inspect gloves for tears or punctures before use.

• Eye and Face Protection: Chemical safety goggles are mandatory. For tasks with a higher splash risk, a full-face shield should be worn in addition to goggles.[3]

• Body Protection: A fully buttoned, long-sleeved laboratory coat is required to protect against incidental contact.[3] For larger quantity transfers, a chemically resistant apron may be advisable.

On-Site Waste Management: Segregation and Storage

Proper segregation and storage are the cornerstones of a safe and compliant chemical waste program. The primary goal is to prevent inadvertent and hazardous reactions by keeping incompatible materials separate.[6]

Step-by-Step Waste Accumulation Protocol:

• Designate a Waste Container: Select a container made of a material compatible with amines. High-density polyethylene (HDPE) is a suitable choice. The container must be in good condition, with a secure, leak-proof screw cap.[7]

• Labeling: The moment the first drop of waste enters the container, it must be labeled. The label must clearly state "HAZARDOUS WASTE" and list the full chemical name: "Butyl(1-phenylpropyl)amine".[7] Avoid using abbreviations or formulas.

• Segregation: This waste stream must be kept separate from other chemical wastes, particularly acids and oxidizing agents, to prevent violent reactions.[6]

• Storage Location: Store the sealed waste container in a designated Satellite Accumulation Area (SAA). This area should be in a cool, well-ventilated location, away from direct sunlight and heat sources.[6][8] The container must be within secondary containment to control any potential leaks.

• Closure: The waste container must be kept tightly capped at all times, except when actively adding waste.[7] This minimizes the release of vapors.

Managing Spills and Accidental Releases

Accidents can happen, and a well-rehearsed spill response plan is a critical safety net. The response procedure depends on the scale of the spill.

Workflow for Spill Response

Caption: Decision workflow for responding to a chemical spill.

Small Spill Cleanup Protocol (for trained personnel):

• Ensure Safety: Don the full PPE as described in Section 2. If there is any doubt about respiratory safety, do not proceed. Remove all sources of ignition from the area.[3]

• Containment: Cover the spill with a dry, inert absorbent material such as vermiculite, sand, or a chemical absorbent pad.[3] Do not use combustible materials like paper towels as the primary absorbent.

• Collection: Using spark-proof tools, carefully scoop the absorbed material into a designated hazardous waste container.[3]

• Decontamination: Clean the spill surface area thoroughly with soap and water.[9] For a highly toxic substance like this amine, the rinse water (decontamination residue) should also be collected as hazardous waste.[9]

• Disposal: Label the container of spill cleanup debris clearly as "Spill Debris: Butyl(1-phenylpropyl)amine" and manage it as hazardous waste.[10]

• Reporting: Report the incident to your laboratory supervisor or Principal Investigator.

For large spills, evacuate the area immediately and contact your institution's Environmental Health & Safety (EH&S) or emergency response team.[3]

Final Disposal Procedures: The Path to Destruction

Disposal of Butyl(1-phenylpropyl)amine is strictly regulated. As a hazardous waste generator, you are responsible for the waste from "cradle to grave."[11] Under no circumstances should this chemical be disposed of down the drain or in regular trash.[1][12]

The approved and environmentally sound method for final disposal is through a licensed hazardous waste disposal company.[6] The typical terminal treatment for this type of organic, hazardous material is controlled incineration in a facility equipped with flue gas scrubbing technology to neutralize harmful combustion byproducts.[1][13]

Disposal Workflow

Caption: Standard procedure for hazardous chemical waste disposal.

Empty Containers: Even "empty" containers retain chemical residues and must be managed as hazardous waste.[13] They can be triple-rinsed with a suitable solvent (e.g., ethanol or acetone). The rinsate must be collected and disposed of as hazardous waste. Alternatively, the container can be punctured to render it unusable and disposed of according to institutional policy, which may still involve incineration.[1]

Conclusion: A Culture of Safety

The proper disposal of Butyl(1-phenylpropyl)amine is not merely a procedural task but a reflection of a laboratory's commitment to safety and environmental responsibility. By understanding the hazards, utilizing appropriate protective measures, and adhering to established waste management protocols, researchers can mitigate the risks associated with this chemical. Always consult your institution's specific Chemical Hygiene Plan and your designated EH&S professionals for guidance tailored to your facility.

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Navigating the Safe Handling of Butyl(1-phenylpropyl)amine: A Guide to Personal Protective Equipment

For researchers and professionals in the fast-paced world of drug development, the safe handling of novel chemical entities is paramount. Butyl(1-phenylpropyl)amine, a compound with significant potential in various research applications, requires a comprehensive understanding of its hazard profile to ensure the well-being of laboratory personnel. This guide provides an in-depth, experience-driven protocol for the selection and use of personal protective equipment (PPE) when working with this and structurally similar corrosive amines. Our focus extends beyond mere compliance, aiming to instill a deep-seated culture of safety through a thorough understanding of the principles behind these crucial protective measures.

Hazard Assessment: Understanding the Corrosive Nature of Phenylalkylamines

Before any handling protocols can be established, a rigorous hazard assessment is essential. While a specific, publicly available Safety Data Sheet (SDS) for Butyl(1-phenylpropyl)amine (CAS No. 92111-08-5) is not readily accessible in comprehensive detail, data from closely related structural analogs like (S)-(-)-1-Phenylpropylamine, N-Methyl-1-phenylpropylamine, and 3-Phenylpropylamine consistently highlight a significant hazard profile.[1][2] These compounds are classified as corrosive and can cause severe skin burns and eye damage.[1][2][3] Ingestion and inhalation are also routes of exposure that can lead to significant harm.[2][3][4]

The primary reactive group, the amine, is basic and can readily react with and damage biological tissues. The phenylpropyl backbone contributes to the compound's overall chemical properties and potential for absorption. Therefore, all handling procedures must be predicated on the assumption that Butyl(1-phenylpropyl)amine is a corrosive substance requiring stringent protective measures.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A robust PPE strategy is your primary defense against the hazards posed by Butyl(1-phenylpropyl)amine. The following recommendations are based on established safety protocols for handling corrosive amines and are designed to provide comprehensive protection.

Eye and Face Protection: Shielding Your Most Vulnerable Organs

The eyes are exceptionally susceptible to damage from corrosive chemicals. Standard safety glasses are insufficient.

• Chemical Safety Goggles: These are mandatory and must provide a complete seal around the eyes to protect against splashes and vapors. Look for goggles that meet the ANSI Z87.1 standard.[5]

• Face Shield: A full-face shield, worn in conjunction with chemical safety goggles, is required when there is a risk of significant splashes, such as during transfers of larger quantities or when a reaction is under pressure.[6] This provides a critical secondary layer of protection for the entire face.

Hand Protection: Selecting the Right Glove Material

Choosing the correct gloves is critical, as not all materials offer the same level of protection against specific chemicals. For handling amines, the following materials are generally recommended:

Glove Material	Protection Level for Amines	Advantages	Disadvantages
Nitrile	Good to Excellent	Excellent for general use, good resistance to a variety of chemicals.[7][8]	May have a shorter breakthrough time with some solvents.
Neoprene	Good to Excellent	Provides good protection against a broad range of chemicals, including many acids and bases.[6][7]	Can be less dexterous than nitrile.
Polyvinyl Chloride (PVC)	Good	Offers good resistance to amines, acids, and bases.[9][10]	Poor resistance to many organic solvents.

Procedural Guidance:

• Inspect Gloves Before Use: Always check for any signs of degradation, punctures, or tears.

• Double Gloving: For enhanced protection, particularly during high-risk procedures, wearing two pairs of nitrile gloves is a prudent practice.

• Prompt Removal and Disposal: If a glove comes into contact with the chemical, remove it immediately and dispose of it as hazardous waste. Do not reuse disposable gloves.[9]

Body Protection: A Barrier Against Spills and Splashes

Your personal clothing offers minimal protection. Therefore, dedicated chemical-resistant apparel is a necessity.

• Laboratory Coat: A standard cotton lab coat is not sufficient. A lab coat made of a chemical-resistant material, such as polyester or a poly-cotton blend, should be worn and fully buttoned.

• Chemical-Resistant Apron or Coveralls: For procedures with a higher risk of spills or splashes, a chemical-resistant apron or a full coverall made from materials like Tyvek or PVC is required over the lab coat.[6]

Respiratory Protection: Safeguarding Against Inhalation Hazards

Work with Butyl(1-phenylpropyl)amine should always be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[11] However, in situations where engineering controls may not be sufficient to maintain exposure below permissible limits, or during spill clean-up, respiratory protection is mandatory.

Respirator Selection:

A NIOSH-approved air-purifying respirator is typically required.[12] The choice of cartridge is critical and depends on the specific airborne contaminants.

Cartridge Type	Color Code	Protection Against
Organic Vapor (OV)	Black	Protects against the organic components of Butyl(1-phenylpropyl)amine.[13]
Ammonia/Methylamine	Green	Specifically targets the amine functional group.[13]
Multi-gas/Vapor	Olive	Offers broader protection against a range of chemical hazards.[13]
P100 Particulate Filter	Magenta	To be used in combination with vapor cartridges if there is a risk of aerosol generation.[13]

dot

Caption: Decision tree for selecting appropriate respiratory protection.

Operational and Disposal Plans: A Cradle-to-Grave Approach to Safety

A comprehensive safety plan extends beyond the immediate handling of the chemical and includes protocols for spills and the proper disposal of contaminated materials.

Spill Response

In the event of a spill, immediate and decisive action is required:

• Evacuate and Alert: Evacuate the immediate area and alert colleagues and the laboratory supervisor.

• Don Appropriate PPE: Before attempting any cleanup, don the full PPE ensemble as described above, with a particular emphasis on respiratory protection.

• Contain the Spill: Use an inert absorbent material, such as sand or vermiculite, to contain the spill. Do not use combustible materials like paper towels.

• Neutralize (if applicable and safe): For small spills, a dilute solution of a weak acid (e.g., citric acid) can be used to neutralize the amine. However, this should only be done by trained personnel who understand the potential for heat generation.

• Collect and Dispose: Carefully collect the absorbed material into a labeled, sealed container for hazardous waste disposal.

Waste Disposal

All materials that have come into contact with Butyl(1-phenylpropyl)amine, including gloves, disposable lab coats, and absorbent materials, must be disposed of as hazardous chemical waste. Follow your institution's specific guidelines for hazardous waste disposal.

dot

Caption: Workflow for the proper disposal of contaminated waste.

Conclusion: Fostering a Proactive Safety Culture

The safe handling of Butyl(1-phenylpropyl)amine and other corrosive amines is not merely a matter of following a checklist; it is about cultivating a deep understanding of the potential hazards and the rationale behind each protective measure. By implementing the multi-layered PPE strategy and adhering to the operational and disposal plans outlined in this guide, research organizations can significantly mitigate the risks associated with this class of compounds. This proactive approach to safety not only protects the well-being of your most valuable asset—your scientists—but also upholds the integrity and excellence of your research endeavors.

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• MATERIAL SAFETY DATA SHEET. (n.d.). Tri-iso. Retrieved from [Link]

• 3M Respirator Selection Guide (2004). 3M. Retrieved from [Link]

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• Choosing the Right Respirator Cartridge: A Comprehensive Guide to Workplace Respiratory Safety. (2024, December 17). Retrieved from [Link]

• M 2004 Respirator Selection Guide. (n.d.). Retrieved from [Link]

• Essential Chemical PPE. (2023, September 8). Trimaco. Retrieved from [Link]

• PPE for Hazardous Chemicals. (n.d.). Canada Safety Training. Retrieved from [Link]

• CAS NO. 92111-08-5 | butyl(1-phenylpropyl)amine. (n.d.). Arctom. Retrieved from [Link]

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